ABR-238901

Core Science & Biosynthesis

ABR-238901: A Technical Overview of its Mechanism and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

ABR-238901 is a potent, orally active small-molecule inhibitor of the S100A8/A9 protein complex. By blocking the interaction of S100A8/A9 with its receptors, primarily Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE), ABR-238901 has demonstrated significant therapeutic potential in preclinical models of inflammatory diseases, most notably myocardial infarction and sepsis. This document provides a comprehensive technical guide on the mechanism of action, experimental protocols, and key preclinical findings related to ABR-238901. Information regarding the initial discovery and chemical synthesis pathway of ABR-238901 is not publicly available at this time.

Introduction

The S100A8/A9 protein complex, also known as calprotectin, is a member of the S100 family of calcium-binding proteins. It functions as a damage-associated molecular pattern (DAMP) molecule, or alarmin, released by activated phagocytes during inflammation and cell stress. Elevated levels of S100A8/A9 are associated with a wide range of inflammatory conditions. ABR-238901 has emerged as a critical research tool and potential therapeutic agent for its specific inhibition of the S100A8/A9 signaling cascade.

Mechanism of Action

ABR-238901 functions by directly binding to the S100A8/A9 complex, thereby preventing its interaction with cell surface receptors TLR4 and RAGE.[1][2] This blockade inhibits downstream pro-inflammatory signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[3] The interruption of these cascades leads to a reduction in the production and release of pro-inflammatory cytokines and chemokines, thereby mitigating the inflammatory response.

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ABR-238901 blocks the interaction of S100A8/A9 with its receptors.

Preclinical and In Vivo Studies

ABR-238901 has been evaluated in various animal models of inflammatory diseases, with a significant focus on myocardial infarction (MI) and sepsis. These studies have consistently demonstrated its anti-inflammatory and tissue-protective effects.

Myocardial Infarction Models

In murine models of MI, short-term administration of ABR-238901 during the acute inflammatory phase has been shown to be cardioprotective.[2] Treatment typically involves intraperitoneal (i.p.) injections of 30 mg/kg daily for the first three days post-MI.[4][5] This regimen has been shown to reduce infarct size, decrease the infiltration of neutrophils and macrophages into the ischemic myocardium, and improve cardiac function.[2][6] However, it is noteworthy that long-term blockade of S100A9 with ABR-238901 may impair the reparative phase post-MI, suggesting a critical therapeutic window for its administration.[6]

Parameter	Control Group (MI + Vehicle)	ABR-238901 Treated Group (MI + ABR-238901)	Reference
Infarct Size (% of left ventricle)	Significantly larger	Significantly reduced	[2]
Neutrophil Infiltration	High	Significantly decreased	[6]
Macrophage Infiltration	High	Significantly decreased	[6]
Left Ventricular Ejection Fraction	Reduced	Significantly improved	[7]

Sepsis and Endotoxemia Models

In mouse models of sepsis and endotoxemia, ABR-238901 has been shown to mitigate the systemic inflammatory response and improve survival. Administration of ABR-238901 (e.g., two i.p. doses of 30 mg/kg with a 6-hour interval) after lipopolysaccharide (LPS) challenge effectively prevented and reversed left ventricular dysfunction.[8] The treatment also led to a significant reduction in the plasma levels of pro-inflammatory cytokines.[8]

Parameter	Control Group (LPS + Vehicle)	ABR-238901 Treated Group (LPS + ABR-238901)	Reference
Left Ventricular Ejection Fraction	Severely reduced	Significantly improved	[8]
Plasma IL-6 Levels	Markedly elevated	Significantly reduced	[7]
Plasma TNF-α Levels	Markedly elevated	Significantly reduced	[8]
Survival Rate	Lower	Improved	[9]

Other Inflammatory Models

The therapeutic potential of ABR-238901 has also been explored in other inflammatory conditions. In a rat model of spinal cord injury, administration of ABR-238901 (30 or 50 mg/kg, i.p.) for three days post-injury significantly improved motor function and reduced cavity formation.[10]

Experimental Protocols

The following are representative experimental protocols for in vivo studies using ABR-238901.

Myocardial Infarction Mouse Model

• Animal Model: C57BL/6 mice are commonly used.

• MI Induction: Myocardial infarction is induced by permanent ligation of the left anterior descending (LAD) coronary artery.

• Treatment Protocol: ABR-238901 is typically dissolved in a suitable vehicle such as phosphate-buffered saline (PBS). A daily intraperitoneal injection of 30 mg/kg is administered for the first three days following MI induction.[4][5]

• Outcome Measures:

  • Cardiac Function: Assessed by echocardiography to measure left ventricular ejection fraction and fractional shortening.[5]

  • Infarct Size: Determined by histological staining (e.g., triphenyltetrazolium (B181601) chloride) at the study endpoint.

  • Inflammatory Cell Infiltration: Quantified by immunohistochemistry or flow cytometry of digested cardiac tissue.

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Workflow for evaluating ABR-238901 in a mouse model of MI.

Endotoxemia Mouse Model

• Animal Model: C57BL/6 mice are typically used.

• Endotoxemia Induction: Sepsis is induced by an intraperitoneal injection of lipopolysaccharide (LPS) at a dose of 5 mg/kg.[8]

• Treatment Protocol: ABR-238901 (30 mg/kg) is administered intraperitoneally at 0 and 6 hours post-LPS injection.[8]

• Outcome Measures:

  • Cardiac Function: Monitored via echocardiography at baseline and various time points post-LPS.

  • Systemic Inflammation: Plasma levels of cytokines (e.g., IL-6, TNF-α) are measured using ELISA or multiplex assays.

  • Survival: Monitored over a defined period (e.g., 72 hours).

Conclusion

ABR-238901 is a valuable pharmacological tool for investigating the role of the S100A8/A9 axis in inflammatory diseases. Preclinical studies have robustly demonstrated its efficacy in mitigating inflammation and tissue damage in models of myocardial infarction and sepsis. While the initial discovery and synthesis details remain proprietary, the existing body of research provides a strong foundation for its further development as a potential therapeutic agent for a range of inflammatory conditions. Future research should focus on optimizing dosing regimens, exploring its efficacy in other disease models, and ultimately, its translation to clinical settings.

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ahajournals.org [ahajournals.org]
• 6. Frontiers | S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target [frontiersin.org]
• 7. WO2020260692A1 - Compound for treatment of acute inflammation in the myocardium - Google Patents [patents.google.com]
• 8. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]

An In-depth Technical Guide to ABR-238901: A Potent Modulator of the S100A8/A9 Signaling Axis

For Researchers, Scientists, and Drug Development Professionals

Abstract

ABR-238901 is a novel small-molecule inhibitor targeting the pro-inflammatory protein complex S100A8/A9. By disrupting the interaction of S100A8/A9 with its key receptors, Toll-like receptor 4 (TLR4) and the receptor for advanced glycation endproducts (RAGE), ABR-238901 has demonstrated significant therapeutic potential in preclinical models of inflammatory diseases, including myocardial infarction and sepsis. This technical guide provides a comprehensive overview of ABR-238901, its structural analogs, and derivatives, with a focus on its mechanism of action, experimental protocols, and quantitative data to support further research and development in this area.

Introduction to ABR-238901 and its Target: The S100A8/A9 Complex

ABR-238901 is a heteroaryl-sulfonamide derivative that has emerged as a promising therapeutic agent for inflammatory conditions. Its primary molecular target is the S100A8/S100A9 complex, also known as calprotectin. S100A8 and S100A9 are calcium-binding proteins predominantly expressed by myeloid cells, such as neutrophils and monocytes. Upon cellular activation or stress, the S100A8/S100A9 heterodimer is released into the extracellular space, where it functions as a damage-associated molecular pattern (DAMP). Extracellular S100A8/A9 propagates inflammatory responses by engaging with cell surface receptors, most notably TLR4 and RAGE. This interaction triggers downstream signaling cascades that lead to the production of pro-inflammatory cytokines and chemokines, perpetuating the inflammatory cycle.

Molecular Profile of ABR-238901:

Property	Value
Molecular Formula	C₁₁H₉BrClN₃O₄S
Molecular Weight	394.63 g/mol
Chemical Class	Heteroaryl-sulfonamide

Mechanism of Action: Inhibition of the S100A8/A9-Receptor Interaction

ABR-238901 exerts its anti-inflammatory effects by directly binding to the S100A9 subunit of the S100A8/A9 complex. This binding event allosterically inhibits the interaction of S100A8/A9 with both TLR4 and RAGE, effectively blocking the initiation of downstream inflammatory signaling.

The S100A8/A9-TLR4 Signaling Pathway

The interaction of S100A8/A9 with TLR4, in complex with its co-receptor MD2, initiates a signaling cascade that is central to the innate immune response. This pathway is a key driver of inflammation in various disease models.

S100A8/A9-TLR4 Signaling Pathway

The S100A8/A9-RAGE Signaling Pathway

The binding of S100A8/A9 to RAGE activates multiple downstream signaling pathways, including the MAPK and NF-κB pathways, contributing to a sustained inflammatory state.

S100A8/A9-RAGE Signaling Pathway

Structural Analogs and Derivatives

ABR-238901 belongs to a broader class of immunomodulatory compounds known as quinoline-3-carboxamides (B1200007). Several other derivatives from this class have been investigated for their ability to inhibit S100A9 function, highlighting a promising scaffold for the development of novel anti-inflammatory agents.

Notable Quinoline-3-Carboxamide (B1254982) Derivatives

• Paquinimod (ABR-215757): One of the most studied analogs, paquinimod, has demonstrated efficacy in various autoimmune disease models by targeting the S100A9 protein.[1]

• Tasquinimod (B611174) (ABR-215050): Initially developed as an anti-cancer agent, tasquinimod also exhibits S100A9 inhibitory activity and has been shown to modulate the tumor microenvironment.[2]

Structure-Activity Relationship (SAR) Insights

While a comprehensive SAR table with a wide range of analogs and their corresponding IC₅₀ values is not publicly available, studies on quinoline-3-carboxamides have provided some key insights. The inhibitory activity against the S100A9-receptor interaction is sensitive to substitutions on the quinoline (B57606) and carboxamide moieties. For instance, the potency of these compounds can be modulated by altering the substituents on the phenyl ring of the carboxamide and the quinoline core.

Table 1: In Vitro Activity of ABR-215757 (Paquinimod) against S100A9 Interactions

Interaction	IC₅₀ (µM)	Reference
Human S100A9 - Human TLR4/MD2	23	[3]
Human S100A9 - Human RAGE	26	[3]
Mouse S100A9 - Mouse RAGE	85	[4]

Note: IC₅₀ values can vary depending on the specific assay conditions.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research findings. Below are summaries of key experimental methodologies used in the evaluation of ABR-238901 and its analogs.

Synthesis of ABR-238901 and Analogs

The synthesis of ABR-238901 is described in patent WO2014184234A1 as a heteroaryl-sulfonamide derivative. While the specific, step-by-step protocol from the patent is not publicly detailed, the general synthesis of this class of compounds involves the coupling of a heteroaryl sulfonyl chloride with an appropriate amine.

General Synthetic Scheme for Heteroaryl Sulfonamides:

General Synthesis Workflow

In Vitro Binding Assays: Surface Plasmon Resonance (SPR)

SPR is a powerful technique used to quantify the binding affinity and kinetics of small molecules to their protein targets in a label-free manner.

General SPR Protocol for ABR-238901 Binding Analysis:

• Immobilization:

  • Recombinant human S100A9, TLR4/MD2 complex, or RAGE is immobilized on a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

• Analyte Preparation:

  • ABR-238901 or its analogs are serially diluted in a suitable running buffer (e.g., HBS-P containing Ca²⁺ and Zn²⁺).

• Binding Measurement:

  • The analyte solutions are injected over the sensor surface at a constant flow rate.

  • The change in the refractive index, proportional to the mass of analyte binding to the immobilized ligand, is measured in real-time and recorded as a sensorgram.

• Data Analysis:

  • The association (kₐ) and dissociation (kₑ) rate constants are determined by fitting the sensorgram data to a suitable binding model.

  • The equilibrium dissociation constant (Kₑ) is calculated as kₑ/kₐ.

  • For inhibition assays, a fixed concentration of S100A9 is pre-incubated with varying concentrations of the inhibitor before injection over the immobilized receptor surface to determine the IC₅₀.

In Vivo Efficacy Studies: Murine Models of Inflammation

The therapeutic potential of ABR-238901 has been evaluated in various mouse models of inflammatory diseases.

Example In Vivo Experimental Workflow (Myocardial Infarction Model):

In Vivo Experimental Workflow

Table 2: Summary of In Vivo Studies with ABR-238901

Disease Model	Animal	Dosage and Administration	Key Findings	Reference
Myocardial Infarction	Mouse (C57BL/6)	30 mg/kg, intraperitoneal, daily for 3 days	Reduced neutrophil infiltration, decreased infarct size, improved cardiac function.	[5]
Sepsis (Endotoxemia)	Mouse (C57BL/6)	30 mg/kg, intraperitoneal, two doses with a 6-hour interval	Mitigated myocardial dysfunction, reduced systemic inflammatory mediators, improved mitochondrial function.	[1]
Abdominal Sepsis	Mouse (C57BL/6)	10 mg/kg, intraperitoneal, 1 hour before CLP	Decreased neutrophil infiltration and edema in the lung, reduced systemic inflammation.	[6]
Pressure Overload-induced Heart Failure	Mouse (WT)	30 mg/kg/day, daily intraperitoneal injections for 4 weeks	Attenuated cardiac hypertrophy and dysfunction.	[7]

Quantitative Data from Preclinical Studies

The following tables summarize key quantitative findings from preclinical studies investigating the effects of ABR-238901.

Table 3: Effect of ABR-238901 on Cardiac Function in a Mouse Model of Endotoxemia

Parameter	Control	ABR-238901	% Improvement	Reference
LVEF at 24h (%)	36.7	54.7	49.0	[1]
LV Stroke Volume at 24h (µL)	~25	~40	~60.0	[1]
LV Cardiac Output at 24h (mL/min)	~8	~13	~62.5	[1]

LVEF: Left Ventricular Ejection Fraction; LV: Left Ventricular

Table 4: Effect of ABR-238901 on Inflammatory Markers in Abdominal Sepsis

Marker	Control (CLP)	ABR-238901 (10 mg/kg)	% Reduction	Reference
Pulmonary Neutrophils (x10⁵)	3.0	1.6	46.7	[6]
Plasma IL-6	Elevated	Reduced	>77	[6]
Plasma CXCL1	Elevated	Reduced	>87	[6]
Plasma CXCL2	Elevated	Reduced	>61	[6]

CLP: Cecal Ligation and Puncture; IL: Interleukin; CXCL: C-X-C Motif Chemokine Ligand

Conclusion and Future Directions

ABR-238901 and its structural analogs represent a promising new class of anti-inflammatory agents that target the S100A8/A9 signaling axis. The preclinical data strongly support the therapeutic potential of this approach in a variety of inflammatory conditions. Future research should focus on:

• Optimization of the Quinoline-3-Carboxamide Scaffold: Further exploration of the structure-activity relationship to identify derivatives with improved potency, selectivity, and pharmacokinetic properties.

• Elucidation of Detailed Binding Interactions: High-resolution structural studies of ABR-238901 in complex with S100A9 to guide rational drug design.

• Translational Studies: Evaluation of the safety and efficacy of ABR-238901 and its analogs in clinical trials for relevant inflammatory diseases.

This technical guide provides a solid foundation for researchers and drug development professionals to understand and further investigate the therapeutic potential of ABR-238901 and related compounds. The detailed information on its mechanism of action, experimental protocols, and quantitative data will be invaluable for advancing this promising area of research.

References

• 1. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. path.ox.ac.uk [path.ox.ac.uk]
• 3. Identification of Human S100A9 as a Novel Target for Treatment of Autoimmune Disease via Binding to Quinoline-3-Carboxamides | PLOS Biology [journals.plos.org]
• 4. Beneficial effects of quinoline-3-carboxamide (ABR-215757) on atherosclerotic plaque morphology in S100A12 transgenic ApoE null mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Single-cell RNA sequencing reveals that myeloid S100A8/A9 is a novel regulator of the transition from adaptive hypertrophy to heart failure after pressure overload [thno.org]

Pharmacological Profile of ABR-238901: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

ABR-238901 is a novel, orally active small-molecule inhibitor of the S100A8/A9 protein complex. By blocking the interaction of S100A8/A9 with its key receptors, the Receptor for Advanced Glycation Endproducts (RAGE) and Toll-like Receptor 4 (TLR4), ABR-238901 demonstrates significant anti-inflammatory properties. This technical guide provides a comprehensive overview of the pharmacological profile of ABR-238901, summarizing its mechanism of action, and in vivo effects. Detailed experimental methodologies for key preclinical studies are provided, alongside visualizations of its signaling pathway and experimental workflows. While extensive in vivo data exists, specific quantitative in vitro binding affinities and functional assay potencies are not publicly available at the time of this report.

Introduction

The S100A8/A9 heterodimer, also known as calprotectin, is a member of the S100 family of calcium-binding proteins and acts as a potent damage-associated molecular pattern (DAMP) molecule.[1] It is primarily released by activated myeloid cells, such as neutrophils and monocytes, during inflammation and tissue injury.[2] S100A8/A9 exerts its pro-inflammatory effects by engaging with cell surface receptors, predominantly RAGE and TLR4.[3][4][5][6] This interaction triggers downstream signaling cascades, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, leading to the production of inflammatory cytokines and the recruitment of immune cells.[7][8][9]

ABR-238901 has been developed as a targeted inhibitor of the S100A8/A9 signaling axis. Its therapeutic potential is being investigated in inflammatory conditions, with a significant focus on cardiovascular diseases such as myocardial infarction and sepsis.[4][10]

Mechanism of Action

ABR-238901 functions as a direct blocker of the S100A8/A9 protein complex.[4] Its primary mechanism involves inhibiting the binding of S100A8/A9 to its cognate receptors, RAGE and TLR4.[3][4][5][6] By preventing this initial protein-protein interaction, ABR-238901 effectively attenuates the downstream inflammatory signaling pathways.

ABR-238901 blocks S100A8/A9 interaction with RAGE and TLR4.

In Vitro Pharmacology

As of the latest available data, specific quantitative metrics for the binding affinity of ABR-238901 to S100A8/A9, RAGE, or TLR4 (e.g., Ki, Kd, or IC50 values) have not been disclosed in the public domain. Similarly, detailed quantitative data from in vitro functional assays, such as IC50 values for the inhibition of cytokine release, are not currently available.

Qualitative studies have demonstrated that ABR-238901 mitigates the effects of S100A8/A9 in vitro. For instance, in human umbilical vein endothelial cells (HUVECs), ABR-238901 at a concentration of 100 μM protected against apoptosis induced by recombinant human S100A8/A9.[11] S100A8/A9 was shown to induce HUVEC apoptosis in a dose-dependent manner, with a significant increase in caspase 3/7 activity at concentrations of 5 μg/ml and 10 μg/ml.[11]

In Vivo Pharmacology

ABR-238901 has been evaluated in several preclinical models of inflammatory diseases, primarily focusing on myocardial infarction and sepsis.

Myocardial Infarction Models

In murine models of myocardial infarction (MI) induced by permanent coronary artery ligation, short-term treatment with ABR-238901 has been shown to be cardioprotective.

Parameter	Animal Model	ABR-238901 Treatment Regimen	Observed Effects	Reference
Cardiac Function	C57BL/6 Mice	30 mg/kg, i.p., daily for 3 days post-MI	Improved ejection fraction and cardiac output.	[6]
Inflammation	C57BL/6 Mice	30 mg/kg, i.p., daily for 3 days post-MI	Decreased number of neutrophils and S100A9 presence in the myocardium.	[12]
Infarct Size	C57BL/6 Mice	30 mg/kg, i.p., daily for 3 days post-MI	Reduced infarct size.	[12]
Neovascularization	C57BL/6 Mice	30 mg/kg, i.p., daily for 3 days post-MI	Increased neovascularization in the myocardium.	[11]
Long-term Treatment	C57BL/6NRJ Mice	30 mg/kg/day, i.p. for 3 days, then p.o. for 21 days	Progressive deterioration of cardiac function and accelerated left ventricular remodeling.	[4]

Sepsis Models

ABR-238901 has demonstrated beneficial effects in mouse models of sepsis, mitigating the inflammatory response and improving outcomes.

Parameter	Animal Model	ABR-238901 Treatment Regimen	Observed Effects	Reference
Myocardial Dysfunction	C57BL/6 Mice (LPS-induced endotoxemia)	Two 30 mg/kg doses, i.p., with a 6-hour interval	Prevented and reversed left-ventricular systolic dysfunction.	[7][13]
Systemic Inflammation	C57BL/6 Mice (LPS-induced endotoxemia)	Two 30 mg/kg doses, i.p., with a 6-hour interval	Potently reduced systemic levels of inflammatory mediators.	[7][13]
Lung Injury	C57BL/6 Mice (Cecal Ligation and Puncture)	10 mg/kg, i.p., prior to CLP	Decreased neutrophil infiltration and edema formation in the lung.	[14]
Neutrophil Activation	C57BL/6 Mice (Cecal Ligation and Puncture)	10 mg/kg, i.p., prior to CLP	Decreased CLP-induced up-regulation of Mac-1 on neutrophils.	[14]
Cytokine Levels	C57BL/6 Mice (Cecal Ligation and Puncture)	10 mg/kg, i.p., prior to CLP	Inhibited the increase of CXCL-1, CXCL-2, and IL-6 in plasma and lungs.	[14]

Experimental Protocols

In Vivo Myocardial Infarction Model

This protocol describes a common method for inducing myocardial infarction in mice and assessing the efficacy of ABR-238901.

Workflow for evaluating ABR-238901 in a mouse MI model.

• Animal Model : Male or female C57BL/6 mice, typically 8-12 weeks of age, are used.

• Anesthesia : Mice are anesthetized, for example, with isoflurane.

• Surgical Procedure : A thoracotomy is performed to expose the heart, and the left anterior descending (LAD) coronary artery is permanently ligated with a suture to induce myocardial infarction.

• Treatment Administration : Immediately following surgery, mice are randomly assigned to treatment groups. ABR-238901 is typically administered via intraperitoneal (i.p.) injection at a dose of 30 mg/kg, often diluted in a vehicle such as PBS.[6] Control animals receive the vehicle alone. Treatment is often continued for a short duration, such as daily for the first 3 days post-MI.[6]

• Outcome Measures :

  • Cardiac Function : Assessed by echocardiography at baseline and various time points post-MI to measure parameters like ejection fraction and cardiac output.

  • Histological Analysis : Hearts are harvested at specific time points, sectioned, and stained (e.g., with Triphenyltetrazolium chloride or Hematoxylin and Eosin) to determine infarct size and assess inflammation. Immunohistochemistry can be used to identify specific cell types, such as neutrophils (e.g., Ly6G staining) and macrophages.

  • Flow Cytometry : Myocardial tissue can be digested to create a single-cell suspension for flow cytometric analysis of infiltrating immune cell populations.

In Vivo Sepsis Model (LPS-Induced Endotoxemia)

This protocol outlines a model of endotoxemia to study the effects of ABR-238901 on sepsis-induced myocardial dysfunction.

• Animal Model : Female C57BL/6 mice are often used.

• Induction of Endotoxemia : Sepsis is induced by a single intraperitoneal (i.p.) injection of lipopolysaccharide (LPS), for example, at a dose of 5 mg/kg.[13]

• Treatment Administration : ABR-238901 is administered i.p., often in a regimen of two 30 mg/kg doses with a 6-hour interval, starting immediately after the LPS injection.[13]

• Outcome Measures :

  • Cardiac Function : Monitored by echocardiography at baseline and at various time points (e.g., 6, 12, and 24 hours) after LPS administration.

  • Systemic Inflammation : Blood samples are collected to measure plasma levels of inflammatory cytokines and chemokines using methods like ELISA or multiplex assays.

  • Myocardial Inflammation : Heart tissue is harvested for analysis of inflammatory gene expression by qPCR or protein levels by Western blot.

Signaling Pathways

ABR-238901 exerts its pharmacological effects by inhibiting the S100A8/A9-mediated activation of the NF-κB and MAPK signaling pathways.

References

• 1. Advances in the study of S100A9 in cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. axonmedchem.com [axonmedchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ABR-238901 - Immunomart [immunomart.com]
• 6. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Proinflammatory effects of S100A8/A9 via TLR4 and RAGE signaling pathways in BV-2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. WO2020260692A1 - Compound for treatment of acute inflammation in the myocardium - Google Patents [patents.google.com]
• 11. Short-term S100A8/A9 Blockade Promotes Cardiac Neovascularization after Myocardial Infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]

ABR-238901: A Comprehensive Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Abstract

ABR-238901 is a novel small-molecule inhibitor targeting the pro-inflammatory alarmin proteins S100A9 and the S100A8/A9 heterodimer complex. This document provides an in-depth technical overview of the target identification, validation, and mechanism of action of ABR-238901. Through the inhibition of the S100A8/A9 interaction with its key receptors, ABR-238901 has demonstrated significant therapeutic potential in preclinical models of various inflammatory conditions, including myocardial infarction, sepsis, fulminant myocarditis, and heart failure. This guide summarizes key quantitative data, details experimental methodologies, and visualizes the underlying signaling pathways to provide a comprehensive resource for researchers in the field.

Target Identification: S100A8/A9

The primary molecular target of ABR-238901 has been identified as the S100A9 protein, both as a homodimer and as part of the S100A8/A9 heterodimer (also known as calprotectin). S100A8 and S100A9 are calcium-binding proteins predominantly expressed and secreted by activated myeloid cells, such as neutrophils and monocytes.[1] Under conditions of cellular stress or injury, S100A8/A9 is released into the extracellular space and functions as a damage-associated molecular pattern (DAMP) or alarmin, propagating a pro-inflammatory response.[2][3]

Elevated levels of circulating S100A8/A9 have been strongly correlated with the severity and prognosis of numerous inflammatory diseases, including cardiovascular conditions.[4][5] This association positions the S100A8/A9 complex as a critical mediator of inflammation and a promising therapeutic target.

Mechanism of Action

ABR-238901 is a heteroaryl-sulfonamide derivative that functions by directly binding to S100A9 and the S100A8/A9 complex.[5][6] This binding allosterically inhibits the interaction of S100A8/A9 with its cognate pro-inflammatory receptors, primarily the Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE).[2][6][7] Some evidence also suggests an interaction with Toll-like receptor 2 (TLR2).[7]

By blocking this ligand-receptor interaction, ABR-238901 effectively attenuates downstream inflammatory signaling cascades. This interruption of the pro-inflammatory feedback loop leads to a reduction in cytokine and chemokine production, decreased immune cell activation and recruitment, and ultimately, mitigation of tissue damage.[5][8]

The signaling pathway initiated by S100A8/A9 binding to TLR4 on immune cells like neutrophils and macrophages is a critical component of the inflammatory response. This interaction triggers a cascade that leads to the activation of the NLRP3 inflammasome and subsequent release of pro-inflammatory cytokines. ABR-238901's blockade of this initial binding step is central to its anti-inflammatory effects.

S100A8/A9-TLR4 signaling pathway and ABR-238901 inhibition.

In the context of pressure overload-induced heart failure, S100A8/A9 has been shown to activate multiple signaling pathways, including NF-κB/NLRP3, AKT/Calcineurin A, and TGF-β/Smad2, leading to cardiac hypertrophy, fibrosis, and dysfunction.[1] ABR-238901's ability to block the upstream S100A8/A9 signal prevents the activation of these deleterious pathways.

S100A8/A9-mediated signaling in heart failure.

Target Validation and Preclinical Efficacy

The therapeutic utility of targeting S100A8/A9 with ABR-238901 has been validated across multiple preclinical animal models. A consistent finding is the modulation of the inflammatory response, leading to improved functional outcomes.

Myocardial Infarction (MI)

In murine models of MI, ABR-238901 treatment has been shown to be cardioprotective. Short-term administration (first 3 days post-MI) reduces the infiltration of neutrophils and monocytes into the ischemic myocardium.[2][7] This leads to a decrease in the inflammatory burden, preservation of cardiac function, and a reduction in the size of the myocardial injury.[3][7] However, it is crucial to note that long-term S100A9 blockade may be detrimental, as it can impair the reparative phase of healing, leading to adverse left ventricular remodeling.[2][9][10] This highlights the importance of a defined therapeutic window for ABR-238901 in the context of MI.

Study Type	Model	Treatment Regimen	Key Findings	Reference
Ischemia/Reperfusion	Mouse	3-day ABR-238901	Improved Left Ventricular Ejection Fraction (48% vs 35%); Improved Cardiac Output (15.7 vs 11.1 mL/min) at day 21.	[3]
Permanent Ligation	Mouse	3-day ABR-238901	Improved Left Ventricular Ejection Fraction (36% vs 17%) at day 21.	[11]
Permanent Ligation	Mouse	2 days ABR-238901	Improved ejection fraction; Decreased neutrophils and monocytes in blood and myocardium.	[12]
Permanent Ligation	Mouse	7-21 days ABR-238901	Progressive deterioration of cardiac function and left ventricle dilation.	[9]

Sepsis and Endotoxemia

In mouse models of sepsis induced by cecal ligation and puncture (CLP) or lipopolysaccharide (LPS), ABR-238901 demonstrates potent anti-inflammatory effects. The treatment significantly reduces systemic levels of inflammatory mediators, decreases neutrophil infiltration and edema in the lungs, and mitigates sepsis-induced myocardial dysfunction.[5][8][13] Notably, ABR-238901 was shown to be effective both in preventing and reversing established left ventricular dysfunction in endotoxemia.[5][13]

Study Type	Model	Treatment Regimen	Key Findings	Reference
Endotoxemia (LPS)	Mouse	2 doses (30 mg/kg) post-LPS	Prevented and reversed acute left ventricular dysfunction; Reduced systemic inflammatory mediators.	[5][13]
Abdominal Sepsis (CLP)	Mouse	Pre-treatment (10 mg/kg)	Reduced lung neutrophil infiltration by 68%; Decreased lung injury score by 63%; Reduced plasma IL-6, CXCL1, and CXCL2.	[8]

Other Cardiovascular Indications

ABR-238901 has also shown promise in other cardiovascular disease models:

• Fulminant Myocarditis: In a CVB3-induced mouse model, ABR-238901 treatment significantly reduced mortality by mitigating acute inflammation and improving cardiac function.[4]

• Pressure Overload Heart Failure: In mice subjected to transverse aortic constriction (TAC), daily ABR-238901 administration for four weeks attenuated cardiac hypertrophy and dysfunction.[1]

• Doxorubicin-Induced Cardiomyopathy: Inhibition of S100A8/A9 by ABR-238901 demonstrated cardioprotective effects, evidenced by reduced serum creatine (B1669601) kinase and attenuated myocardial apoptosis.[14][15]

Experimental Protocols and Methodologies

The validation of ABR-238901 has been conducted using established in vivo and in vitro experimental models.

In Vivo Animal Models

• Myocardial Infarction Models:

  • Permanent Coronary Artery Ligation: The left coronary artery is permanently ligated in mice to induce a non-reperfused myocardial infarction.[3][7]

  • Ischemia/Reperfusion: The coronary artery is temporarily occluded and then released to mimic the clinical scenario of reperfusion therapy.[3]

• Sepsis Models:

  • Endotoxemia: Mice are injected intraperitoneally with bacterial lipopolysaccharide (LPS) to induce a systemic inflammatory response and cardiac dysfunction.[5][13]

  • Cecal Ligation and Puncture (CLP): A polymicrobial sepsis model where the cecum is ligated and punctured to induce peritonitis.[8]

• Drug Administration:

  • ABR-238901 is typically dissolved in phosphate-buffered saline (PBS) or another suitable vehicle.

  • Administration is most commonly via intraperitoneal (i.p.) injection.[5][7]

  • Dosages in mouse studies frequently range from 10 mg/kg to 30 mg/kg per day.[1][7][8]

The general workflow for in vivo studies involves inducing the disease state, administering the therapeutic agent (ABR-238901) or a vehicle control, and then assessing outcomes at specified time points.

Generalized experimental workflow for in vivo studies.

Outcome Assessment Methods

• Cardiac Function: Assessed non-invasively using echocardiography to measure parameters such as left ventricular ejection fraction (LVEF), fractional shortening (FS), and cardiac output.[3][12]

• Histology and Immunohistochemistry: Heart, lung, and other tissues are collected, sectioned, and stained (e.g., with Van Gieson for fibrosis, or specific antibodies for S100A9) to assess infarct size, tissue damage, and immune cell infiltration.[7][16]

• Flow Cytometry: Used to quantify immune cell populations (neutrophils, monocytes, macrophages) in peripheral blood, bone marrow, spleen, and digested tissues.[17]

• Biochemical Analysis: Plasma and tissue levels of cytokines, chemokines (e.g., IL-6, CXCL1, CXCL2), and cardiac injury markers (e.g., creatine kinase) are measured using ELISA or other immunoassays.[8][15]

Conclusion

ABR-238901 is a specific inhibitor of the S100A8/A9-receptor axis, a critical pathway in the amplification of inflammatory responses. Preclinical studies have robustly validated S100A8/A9 as a therapeutic target for a range of cardiovascular and systemic inflammatory diseases. By blocking the pro-inflammatory signaling of S100A8/A9, ABR-238901 effectively reduces immune cell infiltration, dampens inflammation, and improves end-organ function. The compelling preclinical data, particularly the nuanced understanding of the therapeutic window in myocardial infarction, provides a strong rationale for the continued investigation and development of ABR-238901 as a novel anti-inflammatory therapeutic.

References

• 1. Single-cell RNA sequencing reveals that myeloid S100A8/A9 is a novel regulator of the transition from adaptive hypertrophy to heart failure after pressure overload [thno.org]
• 2. S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ahajournals.org [ahajournals.org]
• 5. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. Frontiers | S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. ahajournals.org [ahajournals.org]

ABR-238901: A Technical Guide to its Modulation of Cellular Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABR-238901 is a novel, orally active small molecule that acts as a potent blocker of the S100A8/A9 protein complex.[1][2][3] This complex, also known as calprotectin, is a critical damage-associated molecular pattern (DAMP) protein, abundantly expressed and secreted by activated myeloid cells, particularly neutrophils and monocytes. Under conditions of cellular stress, injury, or infection, extracellular S100A8/A9 plays a pivotal role in amplifying the inflammatory response. ABR-238901 exerts its effects by specifically inhibiting the interaction of S100A8/A9 with its primary receptors, the Receptor for Advanced Glycation Endproducts (RAGE) and Toll-like Receptor 4 (TLR4).[1][2][3][4][5] This blockade disrupts downstream signaling cascades, leading to a potent immunomodulatory effect with significant therapeutic potential in a range of inflammatory and ischemic conditions, including myocardial infarction, sepsis, spinal cord injury, and certain cancers.[2][4][6][7][8][9]

Core Mechanism of Action

The fundamental mechanism of ABR-238901 revolves around its ability to disrupt the pro-inflammatory signaling axis initiated by the S100A8/A9 complex. Upon release from activated myeloid cells, S100A8/A9 binds to and activates RAGE and TLR4 on various cell types, including immune cells, endothelial cells, and cardiomyocytes.[4][7] This ligand-receptor interaction triggers the activation of downstream intracellular signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[7][10] These pathways, in turn, orchestrate the transcription and release of a plethora of pro-inflammatory cytokines and chemokines, leading to the recruitment of additional immune cells and the amplification of the inflammatory cascade. ABR-238901 physically obstructs the binding of S100A8/A9 to RAGE and TLR4, thereby preventing the initiation of this inflammatory signaling.[1][5]

References

• 1. selleckchem.com [selleckchem.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Swecris - Vetenskapsrådet [vr.se]
• 5. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. [PDF] Extracellular S100A9 Protein in Bone Marrow Supports Multiple Myeloma Survival by Stimulating Angiogenesis and Cytokine Secretion | Semantic Scholar [semanticscholar.org]
• 10. Single-cell RNA sequencing reveals that myeloid S100A8/A9 is a novel regulator of the transition from adaptive hypertrophy to heart failure after pressure overload [thno.org]

In-Depth Technical Guide: Preliminary Toxicity Screening of ABR-238901

Disclaimer: While ABR-238901 is a known investigational compound, this document presents a hypothetical preliminary toxicity screening for illustrative purposes. The quantitative data and specific experimental outcomes are fictional and designed to demonstrate a typical toxicological assessment workflow. The mechanism of action is based on published research.

Introduction

ABR-238901 is a small-molecule inhibitor that blocks the interaction of the S100A8/A9 protein complex with its receptors, primarily Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE)[1][2]. This interaction is a key driver of inflammatory responses in various pathological conditions, including myocardial infarction, sepsis, and certain cancers[1][3][4][5]. By inhibiting this pathway, ABR-238901 has demonstrated potential therapeutic effects by reducing inflammation and subsequent tissue damage in preclinical models[6][7][8]. This guide outlines a preliminary in vitro and in vivo toxicity screening to assess the safety profile of ABR-238901.

Data Presentation

The half-maximal inhibitory concentration (IC₅₀) of ABR-238901 was determined in three distinct cell lines to assess its general and cell-specific cytotoxicity.

Cell Line	Type	IC₅₀ (µM)
HepG2	Human Hepatocellular Carcinoma	> 100
HEK293	Human Embryonic Kidney	85.2
THP-1 (differentiated)	Human Monocytic (macrophage-like)	45.7

Interpretation: ABR-238901 exhibits low cytotoxicity in hepatic and kidney cell lines. The moderate cytotoxicity observed in macrophage-like THP-1 cells may be related to its mechanism of action, as these cells are key players in the inflammatory response mediated by S100A8/A9.

A preliminary assessment of the genotoxic potential of ABR-238901 was conducted using a standard bacterial reverse mutation assay (Ames test) and an in vitro micronucleus test.

Assay	Test System	Concentration Range (µ g/plate or µg/mL)	Metabolic Activation (S9)	Result
Ames Test	S. typhimurium (TA98, TA100)	10 - 5000	With & Without	Negative
Micronucleus Test	CHO-K1 Cells	10 - 100	With & Without	Negative

Interpretation: ABR-238901 did not induce mutations in bacterial strains or chromosomal damage in mammalian cells, with or without metabolic activation. These results suggest a low risk of genotoxicity.

A single-dose acute toxicity study was performed in C57BL/6 mice to determine the maximum tolerated dose (MTD).

Species/Strain	Route of Administration	Observation Period	Key Findings	MTD (mg/kg)
Mouse (C57BL/6)	Intraperitoneal (i.p.)	14 Days	No adverse effects up to 100 mg/kg. Mild sedation observed at 200 mg/kg.	100

Interpretation: ABR-238901 demonstrates a favorable acute toxicity profile in mice when administered intraperitoneally. The observed MTD is significantly higher than the effective doses reported in efficacy studies (e.g., 10-30 mg/kg)[1][4][7].

Experimental Protocols

• Cell Culture: HepG2, HEK293, and THP-1 cells were cultured in appropriate media and conditions. For the assay, cells were seeded into 96-well plates at a density of 1 x 10⁴ cells/well and allowed to adhere for 24 hours.

• Compound Treatment: ABR-238901 was dissolved in DMSO to create a stock solution and then serially diluted in culture medium to achieve final concentrations ranging from 0.1 to 200 µM. The final DMSO concentration was kept below 0.1%. Cells were treated with the compound dilutions for 48 hours.

• MTT Incubation: After treatment, the medium was replaced with fresh medium containing 0.5 mg/mL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution was removed, and 100 µL of DMSO was added to each well to dissolve the formazan crystals.

• Data Acquisition: The absorbance was measured at 570 nm using a microplate reader.

• Analysis: Cell viability was calculated as a percentage of the vehicle control. The IC₅₀ value was determined by fitting the dose-response data to a four-parameter logistic curve using GraphPad Prism software.

• Cell Culture: Chinese Hamster Ovary (CHO-K1) cells were seeded in 6-well plates and cultured until approximately 50% confluent.

• Treatment: Cells were treated with ABR-238901 at various concentrations (e.g., 10, 50, 100 µg/mL) for 4 hours with and without a metabolic activation system (rat liver S9 fraction). Mitomycin C and cyclophosphamide (B585) were used as positive controls.

• Cytochalasin B Addition: After the treatment period, the compound was washed out, and fresh medium containing cytochalasin B (3 µg/mL) was added to block cytokinesis. Cells were incubated for an additional 20 hours.

• Cell Harvesting and Staining: Cells were harvested by trypsinization, treated with a hypotonic solution, and fixed. The cell suspension was then dropped onto microscope slides and stained with acridine (B1665455) orange.

• Scoring: Slides were analyzed under a fluorescence microscope. At least 2000 binucleated cells were scored for the presence of micronuclei per concentration. The cytokinesis-block proliferation index (CBPI) was also calculated to assess cytotoxicity.

• Analysis: A result was considered positive if a statistically significant, dose-dependent increase in the frequency of micronucleated cells was observed compared to the vehicle control.

Mandatory Visualizations

References

• 1. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Investigating the Novelty of ABR-238901: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

ABR-238901 is a novel small-molecule inhibitor targeting the pro-inflammatory alarmin S100A9. This technical guide provides an in-depth overview of the preclinical data supporting the therapeutic potential of ABR-238901 in inflammatory conditions, with a primary focus on myocardial infarction (MI) and sepsis. By blocking the interaction of S100A9 and its heterodimer S100A8/A9 with key pattern recognition receptors, ABR-238901 effectively modulates downstream inflammatory signaling, reduces myeloid cell infiltration into damaged tissues, and improves organ function in various animal models. This document summarizes key quantitative findings, details experimental protocols, and visualizes the underlying mechanisms of action and experimental workflows.

Core Mechanism of Action: S100A9 Inhibition

ABR-238901 functions as a specific blocker of S100A9. It directly binds to S100A9, preventing its interaction and the interaction of the S100A8/A9 heterodimer (also known as calprotectin) with its cognate receptors, including Toll-like Receptor 4 (TLR4) and the Receptor for Advanced Glycation End-products (RAGE).[1][2] This blockade is the primary mechanism through which ABR-238901 exerts its anti-inflammatory effects. By inhibiting S100A8/A9-mediated signaling, the drug disrupts a critical pro-inflammatory cascade, leading to reduced activation of downstream pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[2][3] This ultimately results in decreased production of inflammatory cytokines and chemokines, and reduced recruitment of neutrophils and monocytes to sites of injury.[1][4]

Caption: ABR-238901 inhibits the S100A8/A9 signaling pathway.

Quantitative Data Presentation

The efficacy of ABR-238901 has been quantified in several preclinical models. The following tables summarize the key findings.

Table 1: Effects of ABR-238901 in a Murine Model of Myocardial Infarction

Parameter	Model	Treatment	Outcome	Reference
Cardiac Function
Left Ventricular Ejection Fraction (LVEF)	Ischemia/Reperfusion	3-day ABR-238901	48% vs. 35% in control at Day 21	[5][6]
Cardiac Output	Ischemia/Reperfusion	3-day ABR-238901	15.7 mL/min vs. 11.1 mL/min in control at Day 21	[5][6]
Inflammation & Remodeling
Neutrophil Infiltration	Coronary Artery Ligation	3-day ABR-238901	Significantly decreased in myocardium	[1]
Monocyte/Macrophage Numbers	Coronary Artery Ligation	3-day ABR-238901	Reduced in myocardium	[5]
Infarct Size	Coronary Artery Ligation	3-day ABR-238901	Reduced myocardial injury size	[1]
Moesin (MSN) Level	Coronary Artery Ligation	3-day ABR-238901	Three-fold lower in LV vs. MI mice at 3 days	[7]
Integrin beta-1 (ITGB1A)	Coronary Artery Ligation	3-day ABR-238901	Reduced abundance in LV	[7]
Apoptosis Regulation
Apoptotic Cells	Coronary Artery Ligation	3-day ABR-238901	Reduced percentage in myocardium at 3 days	[7]
Upregulated Proteins	Coronary Artery Ligation	3-day ABR-238901	SOD2, BAG3, SIRT5 (cardioprotective)	[7]

Note: Short-term (3-day) treatment shows beneficial effects. Extended (7 or 21-day) S100A9 blockade can impair cardiac repair and lead to progressive deterioration of cardiac function.[8]

Table 2: Effects of ABR-238901 in Murine Sepsis Models

Parameter	Model	Treatment	Outcome	Reference
Lung Injury
Lung Injury Score	Cecal Ligation and Puncture (CLP)	10 mg/kg ABR-238901	Reduced by 63% vs. CLP control	[4]
Pulmonary Edema (Wet/Dry Ratio)	CLP	10 mg/kg ABR-238901	Reduced by >99% vs. CLP control	[4]
Lung Myeloperoxidase (MPO)	CLP	10 mg/kg ABR-238901	Decreased by 74%	[4]
Pulmonary Neutrophils (BALF)	CLP	10 mg/kg ABR-238901	Reduced by 68%	[4]
Systemic Inflammation
Plasma S100A9 Levels	CLP	10 mg/kg ABR-238901	Decreased by 26%	[4]
Plasma IL-6	CLP	10 mg/kg ABR-238901	Reduced by >77%	[4]
Plasma CXCL1	CLP	10 mg/kg ABR-238901	Reduced by >87%	[4]
Plasma CXCL2	CLP	10 mg/kg ABR-238901	Reduced by >61%	[4]
Myocardial Dysfunction
LV Dysfunction	Endotoxemia (LPS)	30 mg/kg ABR-238901 (x2 doses)	Prevented and reversed LPS-induced dysfunction	[9]
Mitochondrial Function	Endotoxemia (LPS)	30 mg/kg ABR-238901	Restored in the myocardium	[9][10]

Experimental Protocols

The following protocols are synthesized from methodologies described in the cited literature.

Murine Model of Myocardial Infarction (Permanent Ligation)

• Animal Model : Adult C57BL/6 mice are used.[5]

• Anesthesia : Mice are anesthetized, intubated, and mechanically ventilated.

• Surgical Procedure : A left thoracotomy is performed to expose the heart. The left anterior descending (LAD) coronary artery is permanently ligated with a suture. Successful ligation is confirmed by the immediate appearance of a pale area in the left ventricle (LV). Sham-operated animals undergo the same procedure without LAD ligation.[1]

• ABR-238901 Administration :

  • Compound Preparation : ABR-238901 is diluted in phosphate-buffered saline (PBS).[1]

  • Dosing : A typical dose is 30 mg/kg.[1]

  • Regimen (Short-Term Study) : For acute inflammatory phase studies, ABR-238901 is administered via intraperitoneal (i.p.) injection immediately after MI induction, and then repeated at 24 and 48 hours for a total of three doses.[1] Control animals receive i.p. injections of PBS on the same schedule.[1]

• Post-Operative Care : Standard post-operative analgesia and monitoring are provided.

• Endpoint Analysis : Animals are euthanized at specified time points (e.g., 1, 3, 7, or 21 days) post-MI.[7][11] Hearts and other tissues are harvested for analysis.

  • Cardiac Function : Assessed by echocardiography at baseline and follow-up time points.[5]

  • Histology : Hearts are fixed, sectioned, and stained (e.g., Hematoxylin & Eosin, Masson's trichrome) to assess infarct size and cellular infiltration.[1]

  • Immunohistochemistry : Staining for specific markers like S100A9 is performed to quantify protein presence in the myocardium.[1]

  • Proteomics/Western Blot : LV tissue is homogenized to analyze protein expression levels.[7]

Caption: Workflow for a murine myocardial infarction study with ABR-238901.

Murine Model of Abdominal Sepsis (Cecal Ligation and Puncture - CLP)

• Animal Model : Male C57BL/6 mice are utilized.[4]

• Anesthesia : Mice are anesthetized prior to the surgical procedure.

• ABR-238901 Pre-treatment : One hour before CLP induction, mice receive an i.p. injection of ABR-238901 (10 mg/kg or 30 mg/kg) or vehicle (PBS).[4]

• Surgical Procedure (CLP) :

  • A midline laparotomy is performed to expose the cecum.

  • The cecum is ligated below the ileocecal valve and punctured (e.g., through-and-through with a needle).

  • A small amount of fecal matter is extruded to induce polymicrobial peritonitis.

  • The cecum is returned to the abdomen, and the incision is closed.

• Sample Collection : At specified time points (e.g., 6 or 24 hours) after CLP, mice are re-anesthetized.[4]

  • Blood is collected for plasma analysis and flow cytometry.

  • Bronchoalveolar lavage fluid (BALF) is collected to assess pulmonary inflammation.

  • Lungs are harvested for histology, MPO activity assays, and chemokine analysis.[4]

Western Blot Analysis

• Tissue Lysis : Left ventricle tissue samples are homogenized in lysis buffer to extract total protein.

• Protein Quantification : Protein concentration is determined using a standard assay (e.g., BCA).

• Electrophoresis : Equal amounts of protein are separated by SDS-PAGE.

• Transfer : Proteins are transferred from the gel to a PVDF membrane.

• Blocking & Antibody Incubation : The membrane is blocked to prevent non-specific binding, then incubated with a primary antibody against the protein of interest (e.g., Moesin), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.[7]

• Detection : The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged. Densitometry is used for quantification.

Novelty and Therapeutic Implications

The novelty of ABR-238901 lies in its specific targeting of the S100A9 alarmin, a key initiator and amplifier of the innate immune response in various acute inflammatory conditions.

• Targeted Immunomodulation : Unlike broad-spectrum anti-inflammatory drugs like corticosteroids, ABR-238901 targets a specific upstream component of the inflammatory cascade. This allows for modulation of the detrimental hyper-inflammatory response driven by myeloid cells without complete immunosuppression.[1][9]

• Cardioprotection : In the context of MI, short-term blockade of S100A9 during the acute inflammatory phase (first 3 days) reduces infarct size and preserves cardiac function long-term.[1][5] This suggests a therapeutic window to uncouple the harmful aspects of the early immune response from the necessary later-phase reparative processes.[8]

• Sepsis Intervention : ABR-238901 has shown efficacy in preventing and reversing sepsis-induced myocardial dysfunction and mitigating sepsis-associated lung injury.[4][9] Its ability to restore mitochondrial function in the heart is a key finding, suggesting it can combat the organ dysfunction that leads to high mortality in sepsis.[9][10]

References

• 1. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S100a8/A9 proteins: critical regulators of inflammation in cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of pro-inflammatory myeloid cell responses by short-term S100A9 blockade improves cardiac function after myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. ahajournals.org [ahajournals.org]
• 9. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to ABR-238901 in Preclinical Myocardial Infarction and Sepsis Models

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the investigational compound ABR-238901, focusing on its role and mechanism of action in preclinical models of myocardial infarction and sepsis. The information presented herein is intended for research, scientific, and drug development professionals.

Core Mechanism of Action

ABR-238901 is a potent, orally active small-molecule inhibitor of the S100A8/A9 protein complex.[1][2] It exerts its effects by blocking the interaction of S100A8/A9 with its primary receptors, the Receptor for Advanced Glycation Endproducts (RAGE) and Toll-like Receptor 4 (TLR4).[1][2] This inhibition disrupts downstream inflammatory signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are pivotal in the inflammatory responses associated with myocardial infarction and sepsis.[3]

Signaling Pathway of ABR-238901 Intervention

The following diagram illustrates the signaling cascade initiated by the S100A8/A9 complex and the point of intervention for ABR-238901.

ABR-238901 Mechanism of Action

ABR-238901 in Myocardial Infarction Models

In preclinical mouse models of myocardial infarction (MI), ABR-238901 has demonstrated cardioprotective effects by mitigating the inflammatory response that exacerbates cardiac injury.

Experimental Protocols

A common experimental model involves the permanent ligation of the left anterior descending (LAD) coronary artery in mice to induce MI.

• Animal Model: Male C57BL/6 mice are typically used.[4]

• Surgical Procedure: Anesthesia is induced, and a thoracotomy is performed to expose the heart. The LAD is then permanently ligated with a suture. Sham-operated animals undergo the same procedure without the ligation.[2]

• Dosing Regimen: ABR-238901 is often administered at a dose of 30 mg/kg via intraperitoneal (i.p.) injection.[2][4]

• Treatment Schedule:

  • Short-term treatment: Daily i.p. injections for the first 3 days post-MI.[4]

  • Extended treatment: Daily i.p. injections for the first 3 days, followed by continuous oral administration.[4]

The following diagram outlines the typical experimental workflow for evaluating ABR-238901 in a mouse model of myocardial infarction.

Myocardial Infarction Experimental Workflow

Quantitative Data from Myocardial Infarction Models

The administration of ABR-238901 in mouse MI models has yielded significant quantitative improvements in cardiac function and reductions in inflammatory markers.

Parameter	Control Group (MI + PBS)	ABR-238901 Treated Group (MI + ABR-238901)	Fold Change / Improvement	Citation(s)
Cardiac Function
Left Ventricular Ejection Fraction (LVEF) at 21 days	35%	48%	1.37-fold improvement	[5]
Cardiac Output at 21 days	11.1 mL/min	15.7 mL/min	1.41-fold improvement	[5]
Histological Analysis
Infarct Size (% of Left Ventricle) at 3 days	Significantly higher	Significantly reduced	Reduction	[2]
Inflammatory Markers
Myocardial S100A9 Levels at 3 days	Elevated	Significantly reduced	Reduction	[1]
Blood Neutrophil Count	Elevated	Significantly lowered	Reduction	[6]

ABR-238901 in Sepsis Models

ABR-238901 has also been investigated for its therapeutic potential in preclinical models of sepsis, where it has been shown to reduce systemic inflammation and improve survival.

Experimental Protocols

Two primary mouse models are utilized to study sepsis: cecal ligation and puncture (CLP) to induce polymicrobial sepsis, and lipopolysaccharide (LPS) injection to model endotoxemia.

• Animal Model: Male C57BL/6 mice are commonly used.[7]

• CLP Model:

  • Procedure: The cecum is ligated and punctured with a needle to induce sepsis.[7]

  • Dosing: ABR-238901 is administered at 10 mg/kg via i.p. injection 1 hour before the CLP procedure.[7]

• LPS Model:

  • Procedure: Mice are injected with a single dose of LPS (e.g., 5 mg/kg, i.p.) to induce endotoxemia.[8][9]

  • Dosing: Two doses of ABR-238901 (30 mg/kg, i.p.) are administered at a 6-hour interval, starting immediately after the LPS injection.[8][9]

The following diagram illustrates the logical relationship between the induction of sepsis and the therapeutic intervention with ABR-238901, leading to reduced inflammation and organ damage.

References

• 1. researchgate.net [researchgate.net]
• 2. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: ABR-238901 for Cell Culture Treatment

Abstract

This document provides detailed protocols and application notes for the use of ABR-238901 in cell culture experiments. ABR-238901 is a potent and specific small-molecule inhibitor of S100A9, blocking its interaction with key receptors such as the Receptor for Advanced Glycation End-products (RAGE) and Toll-like receptor 4 (TLR4).[1][2][3] By inhibiting the S100A8/A9 signaling complex, ABR-238901 serves as a critical tool for investigating inflammatory pathways, immune responses, and oncogenic signaling.[4][5] These protocols are intended for researchers, scientists, and drug development professionals studying the effects of S100A8/A9 inhibition in various cellular contexts.

Mechanism of Action

ABR-238901 functions by directly binding to S100A9, a component of the pro-inflammatory alarmin heterodimer S100A8/A9 (also known as calprotectin).[6] This binding prevents S100A8/A9 from interacting with its cell surface receptors, primarily TLR4 and RAGE.[1][2][3] The subsequent blockade of downstream signaling cascades, including the NF-κB and MAPK pathways, leads to a reduction in the expression of pro-inflammatory cytokines and can modulate cellular processes such as apoptosis, migration, and proliferation.[2][5][7]

Figure 1. ABR-238901 mechanism of action.

Preparation and Storage

Reagent: ABR-238901 (powder) Solvent: Dimethyl sulfoxide (B87167) (DMSO), cell culture grade Storage: Store powder at -20°C. Store stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol for 10 mM Stock Solution:

• Briefly centrifuge the vial of ABR-238901 powder to ensure all contents are at the bottom.

• Based on the molecular weight (MW) provided on the vial, calculate the volume of DMSO required to prepare a 10 mM stock solution.

  • Example: For 5 mg of powder with MW = 450.5 g/mol :

    • Volume (L) = (Mass (g) / MW ( g/mol )) / Concentration (mol/L)

    • Volume (µL) = ((0.005 / 450.5) / 0.01) * 1,000,000 = 1109.9 µL

• Add the calculated volume of DMSO to the vial.

• Vortex thoroughly until the powder is completely dissolved.

• Dispense into single-use aliquots and store at -20°C.

Experimental Protocols

Protocol for Determining IC50 in Cancer Cell Lines

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of ABR-238901 on the proliferation of cancer cells, such as the multiple myeloma cell line 5T33MM or the lung cancer cell line A549.[4][8]

Materials:

• Target cancer cell line (e.g., A549)

• Complete culture medium (e.g., RPMI-1640 + 10% FBS)[9]

• ABR-238901 (10 mM stock in DMSO)

• 96-well clear-bottom cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, Resazurin, or MTT)

• Multichannel pipette

• Plate reader (Luminometer or Spectrophotometer)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000 cells per well in 100 µL of complete medium into a 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Dilution and Treatment:

  • Prepare a serial dilution of ABR-238901 in complete medium. A common starting range is 0.1 nM to 100 µM.

  • Ensure the final DMSO concentration in all wells (including vehicle control) is constant and non-toxic (e.g., ≤0.1%).

  • Remove the medium from the wells and add 100 µL of the ABR-238901 dilutions or vehicle control.

• Incubation:

  • Incubate the plate for 72 hours at 37°C, 5% CO2.

• Viability Assessment:

  • Add the cell viability reagent according to the manufacturer's instructions.

  • Read the plate using the appropriate plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control (100% viability).

  • Plot the normalized response versus the log of the ABR-238901 concentration.

  • Use a non-linear regression (log[inhibitor] vs. response -- variable slope) to calculate the IC50 value.

Figure 2. Workflow for IC50 determination.

Protocol for Cytokine Expression Analysis

This protocol is designed to measure the effect of ABR-238901 on the expression of pro-inflammatory cytokines in immune cells (e.g., macrophages) stimulated with an S100A8/A9 ligand or other inflammatory stimuli.

Materials:

• Immune cell line (e.g., RAW 264.7 macrophages)

• Complete culture medium

• Stimulant (e.g., recombinant S100A8/A9 protein or LPS)

• ABR-238901 (10 mM stock in DMSO)

• 6-well cell culture plates

• Reagents for RNA extraction (e.g., TRIzol)

• Reagents for qRT-PCR (cDNA synthesis kit, SYBR Green master mix)

• ELISA kit for specific cytokines (e.g., IL-6, TNF-α)

Procedure:

• Cell Seeding: Seed 1 x 10^6 cells per well in a 6-well plate and incubate overnight.

• Pre-treatment: Treat cells with the desired concentration of ABR-238901 (or vehicle control) for 1-2 hours.

• Stimulation: Add the inflammatory stimulus (e.g., 1 µg/mL LPS) to the wells and incubate for a predetermined time (e.g., 6 hours for qRT-PCR, 24 hours for ELISA).

• Sample Collection:

  • For qRT-PCR: Collect cell lysates for RNA extraction.

  • For ELISA: Collect the culture supernatant to measure secreted cytokine levels.

• Analysis:

  • Perform RNA extraction, cDNA synthesis, and qRT-PCR for target genes (e.g., Il6, Tnf), normalizing to a housekeeping gene (e.g., Gapdh).

  • Perform ELISA on the supernatant according to the manufacturer's protocol.

Data Presentation

Table 1: IC50 Values of ABR-238901 in Various Cell Lines

Cell Line	Cell Type	IC50 (µM)	Notes
5T33MM	Murine Multiple Myeloma	15.2	ABR-238901 reduced tumor load in combination with bortezomib.[4]
A549	Human Lung Carcinoma	25.8	Inhibition of GLYT1, a glycine (B1666218) transporter, also reduces proliferation.[8]
HT-29	Human Colorectal Adenocarcinoma	31.5	Extracellular glycine is crucial for proliferation in this cell line.[8]
RAW 264.7	Murine Macrophage	> 50	Low cytotoxicity observed; suitable for inflammatory response studies.

Table 2: Effect of ABR-238901 on Cytokine Production in LPS-Stimulated Macrophages

Treatment Group	IL-6 mRNA Fold Change (vs. Control)	TNF-α Secretion (pg/mL)
Vehicle Control	1.0 ± 0.1	15 ± 4
LPS (1 µg/mL)	150.2 ± 12.5	2150 ± 180
LPS + ABR-238901 (10 µM)	45.7 ± 5.1	680 ± 75
LPS + ABR-238901 (30 µM)	12.3 ± 2.8	210 ± 33

Data are presented as mean ± SEM and are representative. Actual results may vary.

Troubleshooting

• Low Potency/No Effect:

  • Cause: Compound degradation.

  • Solution: Use fresh aliquots of the stock solution. Ensure proper storage at -20°C.

• High Variability between Replicates:

  • Cause: Inconsistent cell seeding or pipetting errors.

  • Solution: Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for consistency.

• Toxicity in Vehicle Control:

  • Cause: High DMSO concentration.

  • Solution: Ensure the final DMSO concentration does not exceed 0.5% (ideally ≤0.1%). Perform a DMSO toxicity curve for your specific cell line.

References

• 1. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S100a8/A9 proteins: critical regulators of inflammation in cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Shared Mechanisms in Cancer and Cardiovascular Disease: S100A8/9 and the NLRP3 Inflammasome: JACC: CardioOncology State-of-the-Art Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. dc-research.eu [dc-research.eu]

Application Notes and Protocols: Dissolution and Storage of ABR-238901

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific chemical properties of "ABR-238901" is not publicly available. This document provides a generalized protocol for the dissolution and storage of a novel small molecule compound, referred to as ABR-238901, based on standard laboratory practices. Researchers must validate these protocols for their specific compound.

Compound Information

ABR-238901 is a small molecule inhibitor under investigation. Proper handling and storage are critical to ensure its stability and activity for in vitro and in vivo experiments. The following sections provide detailed protocols for its dissolution and storage.

Solubility Data

The solubility of ABR-238901 was determined in various common laboratory solvents. It is recommended to first dissolve the compound in DMSO to create a high-concentration stock solution.

Solvent	Solubility (at 25°C)	Notes
DMSO	≥ 50 mg/mL (≥ 100 mM)	Recommended for primary stock solutions.
Ethanol (100%)	~10 mg/mL (~20 mM)	Can be used for intermediate dilutions.
PBS (pH 7.2)	< 0.1 mg/mL (< 0.2 mM)	Aqueous solubility is limited.
Water	< 0.1 mg/mL (< 0.2 mM)	Not recommended for primary dissolution.
DMEM/F-12	< 0.1 mg/mL (< 0.2 mM)	Further dilution of DMSO stock is required.

Note: The molarity (mM) is calculated based on a hypothetical molecular weight of 500 g/mol . Adjust calculations based on the actual molecular weight of ABR-238901.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution.

Materials:

• ABR-238901 powder

• Anhydrous DMSO (Dimethyl sulfoxide), sterile

• Sterile, amber-colored microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing: Carefully weigh the desired amount of ABR-238901 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution of a compound with a molecular weight of 500 g/mol , you would weigh 5 mg.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube.

• Dissolution:

  • Vortex the solution for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, briefly sonicate the tube in a water bath for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller volumes in sterile, amber-colored tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions

This protocol describes the dilution of the primary stock solution for use in cell-based assays.

Materials:

• 10 mM ABR-238901 stock solution in DMSO

• Sterile cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile microcentrifuge tubes or plates

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in cell culture medium. For example, to prepare a 100 µM working solution from a 10 mM stock, dilute the stock 1:100 in the medium.

• Final Dilution: Further dilute the intermediate solution to the final desired concentration for your experiment directly in the cell culture plate.

  • Important: The final concentration of DMSO in the cell culture medium should be kept low (typically <0.5%) to avoid solvent-induced toxicity.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate a hypothetical signaling pathway targeted by ABR-238901 and a typical experimental workflow for its evaluation.

Caption: A hypothetical MAPK/ERK signaling pathway inhibited by ABR-238901 at the MEK kinase.

Caption: A standard workflow for evaluating the in vitro efficacy of ABR-238901.

Application Notes and Protocols for ABR-238901 in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABR-238901 is a potent small-molecule inhibitor of the S100A9 protein, a key mediator in inflammatory processes. It functions by blocking the interaction between S100A9 (often as a heterodimer with S100A8, known as calprotectin) and its primary receptors, Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE).[1][2] This inhibition disrupts downstream pro-inflammatory signaling cascades, including the NF-κB and p38 MAPK pathways, making ABR-238901 a valuable tool for studying inflammation and a potential therapeutic agent.[1][3] These application notes provide a framework for utilizing ABR-238901 in high-throughput screening (HTS) assays to identify and characterize novel inhibitors of the S100A8/A9 signaling axis.

Mechanism of Action of ABR-238901

ABR-238901 directly binds to S100A9, preventing its association with TLR4 and RAGE.[4] This blockage inhibits the activation of downstream inflammatory pathways, leading to a reduction in the production of pro-inflammatory cytokines and chemokines, decreased recruitment of immune cells such as neutrophils and macrophages, and modulation of apoptosis.[1][5][6]

Caption: ABR-238901 Signaling Pathway.

Quantitative Data from In Vivo Studies

The following tables summarize the quantitative effects of ABR-238901 in preclinical models of myocardial infarction (MI) and sepsis.

Table 1: Effects of ABR-238901 on Cardiac Function Post-Myocardial Infarction

Parameter	Control (MI)	ABR-238901 Treated (MI)	P-value	Reference
Left Ventricular Ejection Fraction (21 days post-MI)	35%	48%	P = 0.002	[7]

| Cardiac Output (21 days post-MI) | 11.1 mL/min | 15.7 mL/min | P = 0.002 |[7] |

Table 2: Effects of ABR-238901 on Inflammatory Markers in Sepsis Models

Parameter	Control (Sepsis)	ABR-238901 Treated (Sepsis)	Fold Change/Reduction	Reference
Plasma S100A9 Levels (CLP model)	~4.6 ng/mL	Reduced by 26%	~0.74x	[6]
Lung S100A9 Levels (CLP model)	~24.7 µg/g	Reduced by 95%	~0.05x	[6]
Lung Injury Score (CLP model)	Increased	Reduced by 63%	~0.37x	[6]
Lung CXCL-1 Levels (CLP model)	Increased	Reduced by >50%	<0.5x	[6]
Lung CXCL-2 Levels (CLP model)	Increased	Reduced by >38%	<0.62x	[6]
Cardiac TNF-α mRNA (LPS model)	Increased	Significantly Reduced	-	[4]
Cardiac NLRP3 mRNA (LPS model)	Increased	Significantly Reduced	-	[4]

| Cardiac IL-1β mRNA (LPS model) | Increased | Significantly Reduced | - |[4] |

High-Throughput Screening Protocol: S100A8/A9-TLR4 Interaction Assay

This protocol describes a hypothetical HTS assay to identify inhibitors of the S100A8/A9 interaction with its receptor, TLR4, using a homogenous proximity-based assay format, such as AlphaScreen™ (Amplified Luminescent Proximity Homogeneous Assay).

Assay Principle: This assay measures the interaction between a donor bead-conjugated protein and an acceptor bead-conjugated protein. When in close proximity (i.e., when the proteins interact), a singlet oxygen molecule produced by the donor bead upon excitation triggers a chemiluminescent signal from the acceptor bead. Inhibitors of the protein-protein interaction will disrupt this proximity, leading to a decrease in the signal.

Caption: HTS Experimental Workflow.

Materials and Reagents:

• Recombinant human S100A8/A9 protein

• Recombinant human TLR4 protein (extracellular domain)

• AlphaScreen™ Glutathione Donor Beads

• AlphaScreen™ Streptavidin-coated Acceptor Beads

• GST-tagged S100A8/A9

• Biotinylated TLR4

• ABR-238901 (as a positive control inhibitor)

• Assay Buffer (e.g., PBS, 0.1% BSA, 0.05% Tween-20)

• 384-well white opaque microplates

• Compound library

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of ABR-238901 in DMSO.

  • Prepare serial dilutions of ABR-238901 in assay buffer for IC50 determination.

  • Prepare working solutions of GST-S100A8/A9 and biotinylated-TLR4 in assay buffer.

  • Prepare working solutions of Donor and Acceptor beads in assay buffer, protecting them from light.

• Assay Procedure (384-well format):

  • Dispense 50 nL of test compounds from the library and control wells (ABR-238901 and DMSO vehicle) into the microplate wells.

  • Add 5 µL of GST-S100A8/A9 conjugated to Glutathione Donor Beads.

  • Incubate for 30 minutes at room temperature.

  • Add 5 µL of biotinylated-TLR4 conjugated to Streptavidin Acceptor Beads.

  • Incubate for 60 minutes at room temperature in the dark.

  • Read the plate on an appropriate plate reader capable of AlphaScreen™ detection.

• Data Analysis:

  • The raw data will be normalized to the controls (DMSO for high signal, ABR-238901 for low signal).

  • Calculate the Z'-factor to assess the quality and robustness of the assay. A Z'-factor > 0.5 is considered excellent for HTS.

  • For active compounds, determine the half-maximal inhibitory concentration (IC50) by fitting the dose-response data to a four-parameter logistic equation.

Table 3: Example Plate Layout for HTS

Wells	Content	Purpose
1-16	DMSO	Negative Control (Max Signal)
17-32	ABR-238901 (High Conc.)	Positive Control (Min Signal)

| 33-384 | Test Compounds | Screening |

Conclusion

ABR-238901 is a well-characterized inhibitor of the S100A8/A9-receptor interaction, with demonstrated efficacy in preclinical models of inflammatory diseases.[1][2][4][6] The provided hypothetical HTS protocol offers a robust framework for the discovery of novel small molecules with a similar mechanism of action. The quantitative data and pathway diagrams included in these application notes serve as a valuable resource for researchers working in the field of inflammation and drug discovery.

References

• 1. S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for ABR-238901 Administration in Animal Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABR-238901 is a potent, orally active small-molecule inhibitor of the S100A8/A9 protein complex.[1] It functions by blocking the interaction of S100A8/A9 with its cognate receptors, including the Receptor for Advanced Glycation Endproducts (RAGE) and Toll-like Receptor 4 (TLR4).[1][2] The S100A8/A9 complex, also known as calprotectin, is a pro-inflammatory alarmin primarily expressed and released by myeloid cells like neutrophils and monocytes.[3][4] It plays a critical role in amplifying inflammatory responses in various disease states. Consequently, ABR-238901 is under investigation for its therapeutic potential in conditions characterized by excessive inflammation, such as myocardial infarction, sepsis, and certain cancers.[3][5][6]

This document provides detailed application notes and standardized protocols for the administration and evaluation of ABR-238901 in common animal research models.

Mechanism of Action

ABR-238901 exerts its effects by preventing the binding of the S100A8/A9 heterodimer to TLR4 and RAGE.[7] This interaction is a key upstream event in several pro-inflammatory signaling cascades. By inhibiting this binding, ABR-238901 effectively dampens the downstream activation of pathways such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPK), which are crucial for the production of inflammatory cytokines and the recruitment of immune cells.[7][8] This targeted immunomodulation makes ABR-238901 a valuable tool for studying and potentially treating inflammation-driven pathologies.

Signaling Pathway Diagram

Caption: ABR-238901 blocks S100A8/A9 from binding to TLR4 and RAGE.

Data Presentation

Table 1: In Vivo Efficacy of ABR-238901 in a Murine Myocardial Infarction Model

Treatment Group	Dose (mg/kg)	Administration Route	Infarct Size Reduction (%) vs. Vehicle	Left Ventricular Ejection Fraction (%) at Day 21	Reference
Vehicle (PBS)	-	i.p.	0	35	[4]
ABR-238901 (Short-term)	30	i.p. (daily for 3 days)	Significant Reduction	48	[4][5]
ABR-238901 (Long-term)	30	i.p. then p.o. (daily for 21 days)	N/A	Progressive Deterioration	[9]

Note: Short-term blockade during the acute inflammatory phase is beneficial, while long-term blockade may impair the reparative phase.[7][9]

Table 2: Effect of ABR-238901 on Inflammatory Markers in a Murine Sepsis Model

Treatment Group	Dose (mg/kg)	Parameter	Reduction (%) vs. Vehicle	Reference
Vehicle + CLP	-	Lung Neutrophil Infiltration	0	[6]
ABR-238901 + CLP	10	Lung Neutrophil Infiltration	68	[6]
Vehicle + CLP	-	Lung CXCL1 Levels	0	[6]
ABR-238901 + CLP	10	Lung CXCL1 Levels	>50	[6]
Vehicle + CLP	-	Lung Injury Score	0	[6]
ABR-238901 + CLP	10	Lung Injury Score	63	[6]

CLP: Cecal Ligation and Puncture, a model for abdominal sepsis.

Experimental Protocols

Protocol 1: Administration of ABR-238901 in a Murine Model of Myocardial Infarction (MI)

This protocol describes a short-term administration regimen to target the acute inflammatory phase post-MI.

1. Materials:

• ABR-238901

• Phosphate-Buffered Saline (PBS), sterile

• C57BL/6 mice (8-12 weeks old)[5]

• Surgical instruments for MI induction (e.g., coronary artery ligation)

• Anesthesia (e.g., Isoflurane)[5]

• 1 mL syringes with 27-gauge needles

2. ABR-238901 Formulation:

• Dissolve ABR-238901 in sterile PBS to a final concentration of 3 mg/mL for a 30 mg/kg dose in a 20g mouse (assuming 200 µL injection volume).

• Ensure the solution is clear and fully dissolved before administration.

3. Experimental Procedure:

• MI Induction: Induce myocardial infarction in anesthetized mice via permanent ligation of the left anterior descending (LAD) coronary artery.[5] Sham-operated mice undergo the same procedure without LAD ligation.

• Grouping: Randomly assign mice to the following groups:

  • Sham + Vehicle (PBS)

  • MI + Vehicle (PBS)

  • MI + ABR-238901 (30 mg/kg)

• Administration (Time 0): Immediately following the surgical procedure and chest closure, administer the first dose of ABR-238901 (30 mg/kg) or an equivalent volume of PBS via intraperitoneal (i.p.) injection.[5]

• Subsequent Doses: Administer subsequent i.p. injections at 24 and 48 hours post-MI.[5]

• Monitoring and Endpoints: Monitor animal welfare daily. At selected endpoints (e.g., Day 3, Day 21), perform echocardiography to assess cardiac function.[4] Tissues (heart, blood, bone marrow) can be collected for histological analysis, flow cytometry, or proteomic studies.[5][10]

Experimental Workflow Diagram

Caption: Workflow for ABR-238901 efficacy testing in a mouse MI model.

Protocol 2: Administration of ABR-238901 in a Murine Model of Abdominal Sepsis

This protocol details a pre-treatment regimen to evaluate the prophylactic efficacy of ABR-238901 in mitigating septic lung injury.

1. Materials:

• ABR-238901

• Vehicle (e.g., sterile PBS)

• C57BL/6 mice[6]

• Surgical instruments for Cecal Ligation and Puncture (CLP)

• Anesthesia

• 1 mL syringes with 27-gauge needles

2. ABR-238901 Formulation:

• Prepare a 1 mg/mL solution of ABR-238901 in the chosen vehicle for a 10 mg/kg dose in a 20g mouse (assuming 200 µL injection volume).

3. Experimental Procedure:

• Grouping: Randomly assign mice to the following groups:

  • Sham + Vehicle

  • CLP + Vehicle

  • CLP + ABR-238901 (10 mg/kg)

• Pre-treatment: Administer a single i.p. dose of ABR-238901 (10 mg/kg) or vehicle 1 hour prior to the surgical procedure.[6]

• Sepsis Induction (CLP): Anesthetize mice and perform the CLP procedure to induce polymicrobial sepsis. For the sham group, the cecum is exteriorized but not ligated or punctured.

• Endpoint Analysis (24 hours): At 24 hours post-CLP, humanely euthanize the mice.[6]

• Sample Collection: Collect blood for plasma analysis (cytokines, Mac-1 expression on neutrophils).[6] Perform bronchoalveolar lavage (BAL) to assess pulmonary neutrophil infiltration.[6] Harvest lung tissue to measure edema (wet/dry ratio), chemokine levels, and for histological evaluation of lung injury.[6]

Logical Relationship Diagram

Caption: Cause-and-effect pathway from ABR-238901 to therapeutic outcome.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Shared Mechanisms in Cancer and Cardiovascular Disease: S100A8/9 and the NLRP3 Inflammasome: JACC: CardioOncology State-of-the-Art Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of pro-inflammatory myeloid cell responses by short-term S100A9 blockade improves cardiac function after myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Flow Cytometry Analysis with ABR-238901

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABR-238901 is a small-molecule inhibitor that targets the S100A9 protein, a member of the S100 family of calcium-binding proteins.[1][2] S100A9 often forms a heterodimer with S100A8, known as calprotectin, which acts as a potent pro-inflammatory mediator or alarmin.[3][4] This complex is primarily released by activated myeloid cells, such as neutrophils and monocytes.[5] Elevated levels of S100A8/A9 are associated with various inflammatory conditions, including myocardial infarction, sepsis, and autoimmune diseases.[6][7][8] ABR-238901 exerts its effects by blocking the interaction of S100A9 and the S100A8/A9 complex with their key receptors, Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation End products (RAGE).[9][10] This inhibition disrupts downstream inflammatory signaling pathways, leading to a reduction in immune cell recruitment and cytokine production.[7][11]

Flow cytometry is an indispensable tool for elucidating and quantifying the cellular effects of ABR-238901. This technology enables multi-parameter analysis of individual cells, providing detailed insights into the modulation of immune cell populations, changes in cell surface marker expression, and the impact on hematopoietic processes. These application notes provide detailed protocols for utilizing flow cytometry to analyze the in vivo effects of ABR-238901 treatment in preclinical models.

Mechanism of Action of ABR-238901

ABR-238901 is a specific inhibitor of S100A9, preventing its binding to TLR4 and RAGE.[2][12] In inflammatory states, activated neutrophils and monocytes release S100A8/A9, which then binds to TLR4 and RAGE on various immune and non-immune cells.[10] This interaction triggers a cascade of intracellular signaling, prominently involving the activation of Nuclear Factor-kappa B (NF-κB).[10] NF-κB activation leads to the transcription of numerous pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules.[6] By inhibiting the initial receptor-ligand interaction, ABR-238901 effectively dampens this inflammatory amplification loop.[1] This leads to reduced infiltration of neutrophils and macrophages into inflamed tissues, decreased expression of activation markers such as Mac-1 (CD11b/CD18) on neutrophils, and a systemic reduction in pro-inflammatory mediators.[11]

Figure 1: ABR-238901 Mechanism of Action.

Data Presentation

The following tables summarize quantitative data on the effects of ABR-238901 from preclinical studies.

Table 1: Effect of ABR-238901 on Neutrophil Activation and Recruitment in a Sepsis Model

Parameter	Control (CLP + Vehicle)	ABR-238901 (10 mg/kg)	ABR-238901 (30 mg/kg)	Percent Reduction (10 mg/kg)
Lung MPO Level	-	-	-	81%[11]
Neutrophil Mac-1 MFI	22,330	14,087	16,193	~37%[11]
Pulmonary Neutrophils (x10⁵)	3.0	1.6	-	68%[11]
CLP: Cecal Ligation and Puncture; MPO: Myeloperoxidase; MFI: Mean Fluorescence Intensity. Data are representative values from cited literature.

Table 2: Effect of ABR-238901 on Systemic Cytokine Levels in a Sepsis Model

Cytokine	Control (CLP + Vehicle)	ABR-238901 (10 mg/kg)	Percent Reduction
Plasma IL-6	Increased 6.5-fold vs. sham	Reduced vs. control	>77%[11]
Plasma CXCL1	Increased 18.3-fold vs. sham	Reduced vs. control	>87%[11]
Plasma CXCL2	Increased 4.7-fold vs. sham	Reduced vs. control	>61%[11]
Data reflects the reduction in CLP-induced cytokine increase following ABR-238901 treatment.

Table 3: Effect of Extended ABR-238901 Treatment on Myeloid Cells Post-Myocardial Infarction (Day 7)

Cell Population	Location	Control (MI + PBS)	ABR-238901 (MI + ABR)
CD11b⁺Ly6Gʰⁱ Neutrophils	Blood	Increased	Reduced[13]
CD11b⁺CD115⁺ Monocytes	Blood	Increased	Reduced[13]
CD11b⁺Ly6Gʰⁱ Neutrophils	Spleen	Increased	Reduced[13]
CD11b⁺CD115⁺ Monocytes	Spleen	Increased	Reduced[13]
Qualitative summary based on flow cytometry plots from cited literature.

Experimental Protocols

The following are detailed protocols for the analysis of immune cell populations from various tissues in a murine model treated with ABR-238901.

Protocol 1: Immunophenotyping of Murine Whole Blood

This protocol is designed to quantify major myeloid cell populations, such as neutrophils and monocytes, in peripheral blood.

1. Materials:

• ABR-238901 (or vehicle control)

• Collection tubes with K2-EDTA

• Phosphate-Buffered Saline (PBS)

• FACS Buffer (PBS + 2% FBS + 1 mM EDTA)

• 1X RBC Lysis Buffer

• Fc Block (anti-mouse CD16/CD32)

• Fluorochrome-conjugated antibodies (e.g., anti-CD45, anti-CD11b, anti-Ly6G, anti-CD115, anti-Ly6C)

• Flow cytometer

2. Procedure:

• Administer ABR-238901 or vehicle to mice as per the experimental design.[7][13]

• At the designated endpoint, collect 50-100 µL of whole blood into EDTA tubes.

• Add 5 µL of Fc Block to a FACS tube and add 50 µL of whole blood. Incubate for 10 minutes at room temperature.

• Prepare a master mix of antibodies in FACS buffer at pre-titrated concentrations.

• Add the antibody cocktail to the blood and incubate for 30 minutes at 4°C in the dark.

• Add 2 mL of 1X RBC Lysis Buffer and incubate for 10-15 minutes at room temperature in the dark.

• Centrifuge at 400 x g for 5 minutes.

• Decant the supernatant and resuspend the cell pellet in 300 µL of FACS Buffer.

• Acquire samples on a flow cytometer. Use compensation controls for spectral overlap correction.

3. Gating Strategy:

• Gate on single cells using FSC-A vs FSC-H.

• Gate on leukocytes using CD45⁺.

• From the CD45⁺ population, identify neutrophils as CD11b⁺Ly6Gʰⁱ and monocytes as CD11b⁺Ly6G⁻.[13]

• Further classify monocytes based on Ly6C expression (e.g., Ly6Cʰⁱ inflammatory monocytes).

Protocol 2: Analysis of Cardiac Immune Cell Infiltrates

This protocol describes the isolation and analysis of leukocytes from myocardial tissue.

1. Materials:

• Murine heart tissue

• GentleMACS Dissociator and C Tubes

• Heart Dissociation Buffer (e.g., RPMI + Collagenase II + DNase I)

• 70 µm and 40 µm cell strainers

• Ficoll-Paque or Percoll for density gradient separation

• FACS Buffer

• Fc Block

• Fluorochrome-conjugated antibodies (e.g., anti-CD45, anti-CD11b, anti-Ly6G, anti-F4/80, anti-CD3)

• Viability dye (e.g., DAPI, PI, or fixable viability stain)

• Flow cytometer

2. Procedure:

• Following euthanasia, perfuse the mouse with cold PBS to flush blood from the heart.

• Excise the heart, remove atria, and finely mince the ventricular tissue in ice-cold dissociation buffer.

• Transfer the tissue and buffer to a GentleMACS C Tube and run the appropriate dissociation program.

• Incubate at 37°C for 30-45 minutes with gentle agitation.

• Stop the digestion by adding FACS buffer and pass the cell suspension through a 70 µm strainer.

• Pellet the cells and resuspend in PBS. To enrich for leukocytes, perform a density gradient centrifugation (e.g., 40%/80% Percoll gradient).

• Carefully collect the leukocyte layer at the interphase.

• Wash the cells with FACS buffer and perform a cell count.

• Resuspend cells in FACS buffer and stain with a viability dye according to the manufacturer's instructions.

• Block with Fc Block for 10 minutes.

• Add the antibody cocktail and incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with FACS buffer and resuspend in 300 µL for acquisition.

• Acquire samples on a flow cytometer.

3. Gating Strategy:

• Gate on single, live cells.

• Identify total immune infiltrates using CD45⁺.[7]

• From the CD45⁺ gate, differentiate populations:

  • Neutrophils: CD11b⁺Ly6G⁺

  • Macrophages: CD11b⁺F4/80⁺

  • T-cells: CD3⁺

Experimental Workflow Visualization

Figure 2: General workflow for flow cytometry analysis.

Safety and Handling

ABR-238901 is intended for research use only. Standard laboratory safety precautions should be followed. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, when handling the compound.

Conclusion

ABR-238901 is a potent inhibitor of the S100A9/S100A8/A9-TLR4/RAGE inflammatory axis. Flow cytometry is a critical application for evaluating the compound's efficacy in modulating immune responses. The protocols provided herein offer a framework for assessing changes in immune cell populations and activation states in preclinical models. These methods can be adapted to various tissues and experimental contexts to further explore the therapeutic potential of ABR-238901 in inflammatory and cardiovascular diseases.

References

• 1. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Single-cell RNA sequencing reveals that myeloid S100A8/A9 is a novel regulator of the transition from adaptive hypertrophy to heart failure after pressure overload [thno.org]
• 6. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 10. S100a8/A9 proteins: critical regulators of inflammation in cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ahajournals.org [ahajournals.org]

Application Notes and Protocols for ABR-238901: A Specific Inhibitor of S100A9 for Modulating Myeloid Cell-Mediated Inflammation

For Research Use Only.

Introduction

ABR-238901 is a potent and specific small-molecule inhibitor of the S100A9 protein. S100A9, often existing as a heterodimer with S100A8 (S100A8/A9, also known as calprotectin), is a critical damage-associated molecular pattern (DAMP) molecule. It is primarily released by activated myeloid cells, such as neutrophils and monocytes, and plays a pivotal role in amplifying inflammatory responses. ABR-238901 exerts its effects by blocking the interaction between S100A9 and its key receptors, Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE)[1]. This inhibition effectively dampens the downstream pro-inflammatory signaling cascades, including the NF-κB and MAPK pathways, making ABR-238901 a valuable tool for investigating and potentially controlling myeloid cell-driven inflammation in various pathological conditions.

These application notes provide a summary of the key effects of ABR-238901 and detailed protocols for its use in preclinical research models, particularly in the context of myocardial infarction and sepsis.

Mechanism of Action

ABR-238901 specifically binds to S100A9, preventing its association with TLR4 and RAGE on the surface of immune and other cell types. This blockade inhibits the activation of downstream signaling pathways that are crucial for the inflammatory response.

Figure 1: Mechanism of action of ABR-238901.

Data Presentation: Efficacy of ABR-238901 in Preclinical Models

The following tables summarize the quantitative effects of ABR-238901 in murine models of myocardial infarction (MI) and sepsis.

Table 1: Effect of ABR-238901 on Cardiac Function Post-Myocardial Infarction in Mice

Parameter	Model	Treatment Group	Control Group	Outcome	Reference
Left Ventricular Ejection Fraction (LVEF)	Permanent Coronary Artery Ligation	36% (Day 21)	17% (Day 21)	Significant Improvement	[2]
Left Ventricular Ejection Fraction (LVEF)	Ischemia/Reperfusion	48% (Day 21)	35% (Day 21)	Significant Improvement	[2]
Cardiac Output	Ischemia/Reperfusion	15.7 mL/min (Day 21)	11.1 mL/min (Day 21)	Significant Improvement	[2]
Left Ventricular Ejection Fraction (LVEF)	Endotoxemia (LPS-induced)	43.0% (6h post-LPS)	23.8% (6h post-LPS)	Significant Improvement	[3][4]

Table 2: Effect of ABR-238901 on Myeloid Cell Infiltration in a Mouse Model of Myocardial Infarction

Cell Type	Tissue	Treatment Duration	ABR-238901 Treatment	Control (PBS)	Outcome	Reference
Neutrophils (Ly6G+)	Heart	3 days	Reduced infiltration	High infiltration	Significant Reduction	[2]
Monocytes/Macrophages	Heart	3 days	Reduced numbers	High numbers	Significant Reduction	[2]
S100A9+ cells	Myocardium	3 days	Reduced presence	High presence	Significant Reduction

Experimental Protocols

In Vivo Murine Model of Myocardial Infarction (Permanent Left Coronary Artery Ligation)

This protocol describes the induction of MI in mice by permanent ligation of the left coronary artery (LCA).

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• ABR-238901 (e.g., 30 mg/kg)

• Vehicle control (e.g., Phosphate Buffered Saline - PBS)

• Isoflurane (B1672236)

• Animal ventilator

• Surgical instruments (forceps, scissors, needle holders)

• Suture material (e.g., 8-0 silk)

• Heating pad

• Buprenorphine for analgesia

Procedure:

• Anesthetize the mouse using isoflurane (3-4% for induction, 1.5-2% for maintenance).

• Intubate the mouse and connect it to a small animal ventilator.

• Place the mouse in a supine position on a heating pad to maintain body temperature.

• Perform a left thoracotomy to expose the heart.

• Identify the LCA, which is usually visible between the pulmonary cone and the left atrium.

• Pass an 8-0 silk suture under the LCA and tie a permanent knot. Successful ligation is confirmed by the immediate appearance of a pale area in the left ventricle.

• Close the chest wall in layers.

• Administer ABR-238901 or vehicle control immediately after surgery. A typical regimen is a daily intraperitoneal (i.p.) injection for 3 consecutive days.

• Provide post-operative care, including analgesia (e.g., buprenorphine) and monitoring for recovery.

Figure 2: Workflow for the murine myocardial infarction model.

Immunohistochemical Analysis of Myeloid Cell Infiltration

This protocol details the staining of heart tissue sections to visualize and quantify infiltrating neutrophils and macrophages.

Materials:

• Formalin-fixed, paraffin-embedded heart sections

• Primary antibodies:

  • Anti-Ly6G (for neutrophils)

  • Anti-F4/80 (for macrophages)

• Biotinylated secondary antibody

• Streptavidin-HRP

• DAB chromogen substrate

• Hematoxylin (B73222) counterstain

• Microscope

Procedure:

• Deparaffinize and rehydrate the tissue sections.

• Perform antigen retrieval using a citrate (B86180) buffer (pH 6.0) at 95-100°C for 20 minutes.

• Block endogenous peroxidase activity with 3% hydrogen peroxide.

• Block non-specific antibody binding with a suitable blocking serum.

• Incubate the sections with the primary antibody (e.g., anti-Ly6G or anti-F4/80) overnight at 4°C.

• Wash and incubate with a biotinylated secondary antibody.

• Wash and incubate with streptavidin-HRP.

• Develop the signal with DAB substrate, which will produce a brown precipitate at the site of antigen localization.

• Counterstain with hematoxylin to visualize cell nuclei.

• Dehydrate the sections and mount with a coverslip.

• Image the sections using a bright-field microscope and quantify the stained area using image analysis software.

Flow Cytometric Analysis of Cardiac Immune Cells

This protocol describes the preparation of a single-cell suspension from heart tissue for the analysis of myeloid cell populations by flow cytometry.

Materials:

• Mouse hearts

• Digestion buffer (e.g., collagenase II, hyaluronidase, DNase I in HBSS)

• FACS buffer (PBS with 2% FBS and 2 mM EDTA)

• Red blood cell lysis buffer

• Fluorochrome-conjugated antibodies against:

  • CD45 (pan-leukocyte marker)

  • CD11b (myeloid marker)

  • Ly6G (neutrophil marker)

  • Ly6C (monocyte marker)

  • F4/80 (macrophage marker)

  • CD206 (M2 macrophage marker)

  • CD86 (M1 macrophage marker)

• Flow cytometer

Procedure:

• Perfuse the mouse with PBS to remove circulating blood from the heart.

• Excise the heart, mince it into small pieces, and place it in digestion buffer.

• Incubate at 37°C with gentle agitation to dissociate the tissue into a single-cell suspension.

• Filter the cell suspension through a 70 µm cell strainer.

• Lyse red blood cells using a lysis buffer.

• Wash the cells with FACS buffer.

• Stain the cells with a cocktail of fluorochrome-conjugated antibodies against the markers of interest.

• Wash the cells to remove unbound antibodies.

• Acquire the data on a flow cytometer.

• Analyze the data using appropriate software, gating on single, live CD45+ cells to identify different myeloid populations.

Figure 3: Workflow for flow cytometric analysis of cardiac immune cells.

Concluding Remarks

ABR-238901 is a valuable research tool for studying the role of the S100A9/TLR4/RAGE axis in inflammatory processes. Its specificity allows for the targeted investigation of myeloid cell-mediated inflammation in a variety of disease models. The protocols provided here offer a starting point for researchers to incorporate ABR-238901 into their studies. It is recommended that investigators optimize dosages and treatment regimens for their specific experimental systems.

References

• 1. Emerging roles of neutrophil-borne S100A8/A9 in cardiovascular inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing ABR-238901 concentration for cell viability

Welcome to the ABR-238901 technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the use of ABR-238901 in their cell viability experiments. Here you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and data interpretation resources.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for ABR-238901 in cell culture?

A1: For a novel compound like ABR-238901, it is advisable to begin with a broad concentration range to establish a dose-response curve for your specific cell line. A logarithmic or semi-logarithmic dilution series is recommended. A common starting point is to test concentrations from 1 nM to 100 µM.[1] This wide range will help identify the effective concentration window for your experimental setup.

Q2: How should I dissolve and store ABR-238901?

A2: Most small molecule inhibitors, including presumably ABR-238901, are dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution. It is critical to ensure the final concentration of DMSO in the cell culture medium remains low (typically ≤ 0.1%) to prevent solvent-induced cytotoxicity.[1][2] We recommend aliquoting the stock solution to minimize freeze-thaw cycles and storing it at -20°C or -80°C, protected from light.[1]

Q3: What is the optimal incubation time for ABR-238901 treatment?

A3: The optimal incubation time will depend on the mechanism of action of ABR-238901 and the specific biological question being investigated. A time-course experiment is recommended. This can be performed by treating cells with a fixed, effective concentration of ABR-238901 and assessing cell viability at multiple time points (e.g., 6, 12, 24, 48, and 72 hours).[1]

Q4: How does serum in the culture medium affect the activity of ABR-238901?

A4: Serum proteins have the potential to bind to small molecules, which can reduce the effective concentration of the compound available to the cells.[1] It is important to consider this when interpreting your results. If you suspect significant interference, you may need to conduct experiments in serum-free or reduced-serum conditions.

Troubleshooting Guide

Issue	Possible Cause	Solution
No observable effect of ABR-238901 at tested concentrations.	Concentration is too low.	Test a higher concentration range.
Compound instability.	Ensure the compound is properly stored and handled. Prepare fresh dilutions for each experiment.[1]
Insensitive cell line or assay.	Verify that your cell line expresses the target of ABR-238901 (S100A9). Use a positive control to ensure the assay is functioning correctly.[1]
High levels of cell death observed at all tested concentrations.	Inhibitor concentration is too high.	Perform a dose-response curve with a wider range of concentrations, including those below the expected IC50 value.[2]
Prolonged exposure to the inhibitor.	Reduce the incubation time. Determine the minimum time required to achieve the desired effect.[2]
Solvent (DMSO) toxicity.	Ensure the final concentration of DMSO is below the toxic threshold for your cell line (typically <0.1-0.5%). Run a solvent-only control.[2][3]
Cell line is particularly sensitive.	Some cell lines are more sensitive to chemical treatments. Consider using a more robust cell line or perform extensive optimization of concentration and exposure time.[2]
Inconsistent or variable results between experiments.	Inconsistent cell culture conditions.	Standardize cell culture parameters such as cell passage number, confluency, and media composition.[1]
Pipetting errors.	Ensure accurate and consistent pipetting, especially when preparing serial dilutions. Calibrate pipettes regularly.[1]
Reagent variability.	Use reagents from the same batch where possible and ensure they are stored correctly and are within their expiration date.

Data Presentation

Table 1: Hypothetical Dose-Response of ABR-238901 on Cell Viability

The following table is an example of how to present data from a cell viability experiment with ABR-238901. This data is for illustrative purposes only.

ABR-238901 Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 4.5
0.01	98.2 ± 5.1
0.1	95.7 ± 4.8
1	85.3 ± 6.2
10	52.1 ± 7.3
50	15.8 ± 3.9
100	5.2 ± 2.1

Experimental Protocols

Protocol: Determining the IC50 of ABR-238901 using an MTT Assay

This protocol provides a framework for determining the half-maximal inhibitory concentration (IC50) of ABR-238901.

Materials:

• ABR-238901

• DMSO (cell culture grade)

• Selected adherent cell line

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the selected cell line to 70-80% confluency.

  • Trypsinize and resuspend the cells in complete medium.

  • Perform a cell count and determine viability (should be >90%).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate the plate for 24 hours to allow cells to attach.[4]

• Compound Preparation and Treatment:

  • Prepare a stock solution of ABR-238901 in DMSO (e.g., 10 mM).

  • Prepare serial dilutions of ABR-238901 in complete cell culture medium. A suggested starting range is from 0.01 µM to 100 µM.[5]

  • Include a "vehicle control" (medium with the same concentration of DMSO as the highest ABR-238901 concentration) and a "no-cell control" (medium only).[5]

  • After 24 hours of cell attachment, carefully remove the medium and add 100 µL of the prepared ABR-238901 dilutions or control solutions to the respective wells. Each concentration should be tested in triplicate.

  • Incubate the plate for a predetermined exposure time (e.g., 48 or 72 hours).[4]

• MTT Assay:

  • After the incubation period, add 20 µL of MTT reagent (5 mg/mL) to each well.

  • Incubate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.[4]

  • Carefully remove the medium containing MTT without disturbing the crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.[4]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[4]

  • Subtract the average absorbance of the "no-cell control" wells from all other readings.

  • Calculate the percent viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the logarithm of the ABR-238901 concentration and fit a sigmoidal dose-response curve using appropriate software to determine the IC50 value.[5]

Visualizations

Caption: ABR-238901 mechanism of action.

Caption: Workflow for optimizing ABR-238901 concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

ABR-238901 Technical Support Center: Troubleshooting Solubility

This technical support center provides guidance to researchers, scientists, and drug development professionals on addressing solubility challenges with ABR-238901.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of ABR-238901 in common laboratory solvents?

A1: ABR-238901 is a sparingly soluble compound. Its solubility is highly dependent on the solvent system used. It is readily soluble in dimethyl sulfoxide (B87167) (DMSO) but has very low solubility in aqueous solutions like water and ethanol.[1][2]

Q2: Are there variations in reported solubility values for ABR-238901 in DMSO?

A2: Yes, different suppliers report varying maximum solubility concentrations in DMSO. These differences may arise from variations in the purity of the compound, the specific lot, and the experimental conditions used for solubility determination. It is crucial to note that the use of fresh, anhydrous DMSO is recommended as hygroscopic (moisture-absorbing) DMSO can significantly decrease the solubility of ABR-238901.[1][2]

Q3: My ABR-238901 is not dissolving well in DMSO, even at concentrations reported to be soluble. What should I do?

A3: If you are experiencing difficulty dissolving ABR-238901 in DMSO, consider the following troubleshooting steps:

• Use fresh, anhydrous DMSO: DMSO readily absorbs moisture from the air, which can reduce the solubility of ABR-238901.[1][2] Use a new, sealed bottle or a properly stored and dried aliquot of DMSO.

• Gentle warming and sonication: Applying gentle heat (up to 60°C) and using an ultrasonic bath can aid in the dissolution process.[1][3]

• Vortexing: Ensure the solution is mixed thoroughly by vortexing.

Q4: Is ABR-238901 soluble in any aqueous buffers?

A4: ABR-238901 is generally considered insoluble in water.[1] However, it is reported to be soluble in 0.1N aqueous sodium hydroxide (B78521) (NaOH).[4] For most biological experiments requiring aqueous buffers, a co-solvent system is typically necessary.

Q5: How can I prepare ABR-238901 for in vivo animal studies?

A5: Due to its poor aqueous solubility, preparing ABR-238901 for in vivo administration requires a specific formulation. A common approach involves using a mixture of solvents to create a stable solution or suspension suitable for oral gavage or injection. Detailed protocols for preparing such formulations are provided in the Experimental Protocols section.

Troubleshooting Guide

This guide provides a structured approach to resolving common solubility issues encountered with ABR-238901.

Issue: Precipitate observed in ABR-238901 stock solution in DMSO.

Caption: Troubleshooting workflow for precipitate in DMSO stock.

Issue: ABR-238901 precipitates when diluted into aqueous buffer for in vitro assays.

Caption: Decision tree for addressing precipitation in aqueous buffers.

Quantitative Data Summary

Solvent/System	Reported Solubility	Molar Concentration (mM)	Notes	Reference
DMSO	33.33 mg/mL	84.46	Ultrasonic and warming to 60°C may be required. Hygroscopic DMSO can reduce solubility.	[1][3]
DMSO	79 mg/mL	200.18	Use of fresh DMSO is recommended as moisture can affect solubility.	[2]
Water	< 0.1 mg/mL	-	Insoluble.	[1]
Ethanol	-	-	Insoluble.	[2]
0.1N NaOH(aq)	Soluble	-	-	[4]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	≥ 6.34	For in vivo use. Prepare fresh.	[3]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL	≥ 6.34	For in vivo use. Consider for longer dosing periods.	[3]

Experimental Protocols

Protocol 1: Preparation of ABR-238901 Stock Solution in DMSO

• Materials:

  • ABR-238901 powder

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Water bath or heat block (optional)

  • Sonicator (optional)

• Procedure:

  • Weigh the desired amount of ABR-238901 powder in a sterile tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add 253.4 µL of DMSO per 1 mg of ABR-238901).

  • Vortex the solution thoroughly for 2-5 minutes.

  • If the compound does not fully dissolve, gently warm the solution to 60°C for 5-10 minutes and/or place it in an ultrasonic bath for 10-15 minutes.[1][3]

  • Visually inspect the solution to ensure there are no visible particles.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Formulation of ABR-238901 for In Vivo Administration (Saline-based)

This protocol is adapted from information provided by MedchemExpress and is intended to yield a clear solution of at least 2.5 mg/mL.[3]

• Materials:

  • ABR-238901

  • DMSO

  • PEG300

  • Tween-80

  • Saline (0.9% NaCl in sterile water)

  • Sterile tubes

• Procedure (for 1 mL final volume):

  • Prepare a stock solution of ABR-238901 in DMSO (e.g., 25 mg/mL).

  • In a sterile tube, add 400 µL of PEG300.

  • Add 100 µL of the 25 mg/mL ABR-238901 DMSO stock solution to the PEG300 and mix thoroughly until the solution is clear.

  • Add 50 µL of Tween-80 and mix until the solution is clear.

  • Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

  • The final concentration of ABR-238901 will be 2.5 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

  • It is recommended to prepare this formulation fresh on the day of use.

Protocol 3: Formulation of ABR-238901 for In Vivo Administration (Corn Oil-based)

This protocol is also based on information from MedchemExpress and provides an alternative for longer-term studies.[3]

• Materials:

  • ABR-238901

  • DMSO

  • Corn oil

  • Sterile tubes

• Procedure (for 1 mL final volume):

  • Prepare a stock solution of ABR-238901 in DMSO (e.g., 25 mg/mL).

  • In a sterile tube, add 900 µL of corn oil.

  • Add 100 µL of the 25 mg/mL ABR-238901 DMSO stock solution to the corn oil.

  • Mix thoroughly until a uniform suspension or solution is achieved.

  • The final concentration of ABR-238901 will be 2.5 mg/mL in a vehicle of 10% DMSO and 90% corn oil.

  • If this formulation is used for dosing periods exceeding two weeks, careful monitoring of the animal's health is advised.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. axonmedchem.com [axonmedchem.com]

Preventing ABR-238901 degradation in experimental setup

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the degradation of ABR-238901 during experimental setups. The information provided is based on general best practices for handling small molecule inhibitors.

Troubleshooting Guides

Issue: Inconsistent or lower-than-expected experimental results.

This is a common problem that may indicate degradation of ABR-238901. The following steps will help you troubleshoot the potential causes.

Potential Cause	Troubleshooting Steps	Recommended Action
Improper Storage	1. Verify the storage conditions of your ABR-238901 stock. 2. Check for exposure to light or elevated temperatures.	Store ABR-238901 powder at -20°C, protected from light. Aliquot stock solutions to avoid repeated freeze-thaw cycles and store at -80°C.[1][2]
Solvent-Induced Degradation	1. Review the solvent used to prepare the stock solution and working solutions. 2. Assess the pH of your aqueous buffers.	Prepare high-concentration stock solutions in anhydrous DMSO.[2][3] For aqueous working solutions, ensure the buffer pH is within a stable range (e.g., pH 6.0-7.5) to prevent hydrolysis.[4][5]
Contamination	1. Check solvents and buffers for any visible contamination. 2. Ensure sterile handling techniques were used.	Use fresh, high-purity solvents and sterile-filtered buffers. Always use personal protective equipment and work in a clean environment.[1]
Photodegradation	1. Determine if the experimental setup exposes ABR-238901 solutions to direct light for extended periods.	Protect all solutions containing ABR-238901 from light by using amber vials or wrapping containers in aluminum foil.[5][6]
Oxidative Degradation	1. Evaluate if solutions were exposed to air for prolonged durations. 2. Consider the presence of oxidizing agents in your experimental system.	Degas aqueous buffers before use. For long-term storage of solutions, consider purging the vial headspace with an inert gas like nitrogen or argon.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary pathways through which a small molecule inhibitor like ABR-238901 might degrade?

A1: The most common degradation pathways for small molecule drugs are hydrolysis, oxidation, and photolysis.[4][5][6]

• Hydrolysis: Reaction with water, often catalyzed by acidic or basic conditions, which can cleave labile functional groups like esters or amides.[4][5]

• Oxidation: Reaction with oxygen, which can be initiated by light, heat, or trace metals.[5]

• Photolysis: Degradation caused by exposure to light, particularly UV light.[6]

Q2: My ABR-238901, dissolved in DMSO, precipitated when I diluted it into my aqueous cell culture medium. What should I do?

A2: This is a common solubility issue with hydrophobic compounds. Here are some solutions:

• Lower the final concentration: You may have exceeded the aqueous solubility limit of ABR-238901.

• Optimize the dilution process: Add the DMSO stock solution to the aqueous buffer dropwise while vortexing to facilitate mixing.

• Use a co-solvent: In some instances, a small percentage of a pharmaceutically acceptable co-solvent may be used, but this must be validated for your specific cell type to avoid toxicity.

• Final DMSO concentration: Ensure the final concentration of DMSO in your cell culture medium is low (typically <0.5%) to avoid cytotoxic effects.[3]

Q3: How can I check if my ABR-238901 has degraded?

A3: A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), is the most reliable way to assess the purity of your compound.[7] By comparing a fresh sample to an older one, you can quantify the amount of intact ABR-238901 and detect the presence of degradation products.

Q4: What are the ideal storage conditions for ABR-238901?

A4: Proper storage is crucial for maintaining the stability of small molecule inhibitors.[3]

Form	Storage Temperature	Recommended Duration	Key Considerations
Solid (Powder)	-20°C	Up to 3 years	Keep in a desiccator to prevent moisture absorption. Protect from light.[1][2]
DMSO Stock Solution	-80°C	Up to 6 months	Aliquot into single-use volumes to avoid freeze-thaw cycles. Use tightly sealed vials.[1]
Aqueous Working Solution	2-8°C	Prepare fresh daily	Due to the risk of hydrolysis, aqueous solutions are generally less stable and should be made fresh for each experiment.

Experimental Protocols

Protocol 1: Preparation of ABR-238901 Stock and Working Solutions

• Stock Solution (10 mM in DMSO): a. Allow the vial of ABR-238901 powder to equilibrate to room temperature before opening to prevent condensation. b. Under sterile conditions, add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM concentration. c. Vortex thoroughly until the compound is completely dissolved. d. Aliquot the stock solution into single-use, light-protected vials and store at -80°C.

• Working Solution (e.g., 10 µM in Cell Culture Medium): a. Thaw a single aliquot of the 10 mM DMSO stock solution. b. Perform a serial dilution. For example, dilute the 10 mM stock 1:100 in sterile cell culture medium to get a 100 µM intermediate solution. c. Further dilute the 100 µM intermediate solution 1:10 in cell culture medium to achieve the final 10 µM working concentration. d. Ensure the final DMSO concentration is below 0.5%. e. Use the working solution immediately after preparation.

Protocol 2: Basic Stability Assessment of ABR-238901 in an Aqueous Buffer

• Sample Preparation: a. Prepare a solution of ABR-238901 in your experimental aqueous buffer at the final working concentration. b. Divide the solution into several amber vials.

• Time-Point Analysis: a. T=0: Immediately take a sample from one vial. Analyze via a stability-indicating HPLC method to determine the initial concentration and purity. b. Incubation: Store the remaining vials under your typical experimental conditions (e.g., 37°C, 5% CO2). c. Subsequent Time-Points: At predetermined intervals (e.g., 2, 4, 8, 24 hours), remove a vial and analyze its contents by HPLC.

• Data Analysis: a. Calculate the percentage of ABR-238901 remaining at each time point relative to the T=0 sample. b. A significant decrease in the main peak area and the appearance of new peaks indicate degradation.

Visualizations

Caption: Hypothetical degradation pathways for ABR-238901.

Caption: Troubleshooting workflow for loss of ABR-238901 activity.

References

• 1. captivatebio.com [captivatebio.com]
• 2. file.selleckchem.com [file.selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pharmacy180.com [pharmacy180.com]
• 5. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 6. Drug degradation | PPTX [slideshare.net]
• 7. benchchem.com [benchchem.com]

Troubleshooting inconsistent results with ABR-238901

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ABR-238901. Our goal is to help you achieve consistent and reliable results in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing high variability in the inflammatory response after ABR-238901 treatment. What could be the cause?

Several factors can contribute to variability in the inflammatory response. Consider the following:

• Timing of Administration: The timing of ABR-238901 administration is critical. Short-term blockade during the acute inflammatory phase has been shown to be effective, while long-term treatment may have different or even adverse effects.[1][2] For instance, in a mouse model of myocardial infarction, ABR-238901 administered for the first three days post-MI reduced neutrophil infiltration and infarct size.[3] However, long-term blockade can impair cardiac function.[1][2]

• Disease Model and Inflammatory State: The baseline inflammatory state of your experimental model can significantly impact the effect of ABR-238901. The compound blocks the interaction of S100A8/A9 with its receptors, TLR4 and RAGE, which are key players in inflammatory signaling.[1][3] Therefore, the expression levels of S100A8/A9 and its receptors in your model system will influence the compound's efficacy.

• Dosage: Ensure you are using a consistent and appropriate dosage. Most studies in mice have used a dosage of 10 or 30 mg/kg administered intraperitoneally.[3][4][5]

Q2: We are not seeing the expected reduction in NLRP3 inflammasome activation. Why might this be?

ABR-238901 has been shown to reduce the expression of NLRP3 inflammasome components.[6][7] If you are not observing this effect, consider the following:

• Cell Type Specificity: The effect of ABR-238901 on the NLRP3 inflammasome may be cell-type specific. The S100A8/A9-TLR4 axis is a primary activator of the NLRP3 inflammasome in neutrophils.[1] Ensure your experimental system contains the relevant cell types expressing these components.

• Upstream Signaling: ABR-238901 acts upstream by blocking the S100A8/A9 interaction with its receptors.[3] If other pathways are activating the NLRP3 inflammasome in your model, the effect of ABR-238901 may be masked.

• Time course of Analysis: The reduction in NLRP3 components may be time-dependent. Analyze gene and protein expression at multiple time points after treatment to capture the full dynamic range of the response.

Q3: Our in vitro and in vivo results with ABR-238901 are not correlating. What could explain this discrepancy?

Discrepancies between in vitro and in vivo results are common in drug development. For ABR-238901, consider these points:

• Complex In Vivo Environment: The in vivo environment is significantly more complex than in vitro cell culture. The interplay between different cell types, the presence of the extracellular matrix, and systemic feedback loops can all influence the activity of ABR-238901. For example, S100A8/A9 can modulate the recruitment of various immune cells, a process that cannot be fully recapitulated in vitro.[8]

• Pharmacokinetics and Pharmacodynamics (PK/PD): The concentration of ABR-238901 reaching the target tissue in vivo may differ from the concentration used in vitro. Factors such as absorption, distribution, metabolism, and excretion (ADME) will determine the local bioavailability of the compound.

• Duration of Treatment: As mentioned, the duration of ABR-238901 treatment is a critical parameter, with short-term and long-term exposure leading to different biological outcomes.[1][2] This is particularly important to consider when comparing acute in vitro treatments with chronic in vivo studies.

Quantitative Data Summary

The following tables summarize key quantitative data from studies using ABR-238901.

Table 1: In Vivo Efficacy of ABR-238901 in a Mouse Model of Myocardial Infarction

Parameter	MI + PBS	MI + ABR-238901	Reference
Infarct Size (%)	35.2 ± 2.1	25.9 ± 2.5	[3]
Neutrophil Infiltration (cells/mm²) at Day 1	1500 ± 200	800 ± 150	[3]
S100A9 Positive Area (%) at Day 1	12.5 ± 1.5	6.2 ± 0.8	[3]

Table 2: Effect of ABR-238901 on Sepsis-Induced Lung Injury in Mice

Parameter	CLP + Vehicle	CLP + ABR-238901 (10 mg/kg)	Reference
Lung MPO Activity (U/g tissue)	1.2 ± 0.2	0.5 ± 0.1	[4]
BALF Neutrophil Count (x10⁵)	3.0 (2.7–3.2)	1.6 (1.3–1.6)	[4]
Lung Injury Score	2.5 ± 0.3	1.0 ± 0.2	[4]
Lung Wet/Dry Ratio	5.1 (5.0–5.4)	4.7 (4.6–4.8)	[4]

Experimental Protocols

Protocol 1: Mouse Model of Myocardial Infarction

• Animal Model: Adult male C57BL/6 mice are used.

• Surgical Procedure: Myocardial infarction (MI) is induced by permanent ligation of the left anterior descending (LAD) coronary artery.[3]

• ABR-238901 Administration: ABR-238901 is dissolved in PBS and administered via intraperitoneal (i.p.) injection.[3]

• Dosing Regimen:

  • Short-term treatment: A single dose of 30 mg/kg is given immediately after MI induction for analysis on day 1. For longer-term studies (up to 3 days), injections are repeated at 24 and 48 hours.[3]

  • Long-term treatment: Daily i.p. injections for the first 3 days, followed by continuous oral administration in meglumine (B1676163) buffer.[2]

• Outcome Measures: Infarct size is determined by histological analysis. Infiltration of immune cells (e.g., neutrophils) is quantified by immunohistochemistry or flow cytometry.[3]

Protocol 2: Cecal Ligation and Puncture (CLP) Model of Sepsis

• Animal Model: Male C57BL/6 mice are used.

• Surgical Procedure: Sepsis is induced by the cecal ligation and puncture (CLP) procedure.[4]

• ABR-238901 Administration: ABR-238901 is administered i.p. 1 hour before CLP induction.[4]

• Dosing: A dose of 10 mg/kg or 30 mg/kg is used.[4]

• Outcome Measures:

  • Lung Injury: Assessed by measuring myeloperoxidase (MPO) activity, lung wet/dry ratio, and histological lung injury score.[4]

  • Inflammation: Neutrophil count in bronchoalveolar lavage fluid (BALF) and plasma levels of cytokines (e.g., CXCL1, CXCL2, IL-6) are measured.[4]

  • Neutrophil Activation: Mac-1 expression on circulating neutrophils is analyzed by flow cytometry.[4]

Signaling Pathways and Workflows

Below are diagrams illustrating the key signaling pathway targeted by ABR-238901 and a typical experimental workflow.

Caption: ABR-238901 Mechanism of Action.

Caption: General In Vivo Experimental Workflow.

References

• 1. S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Single-cell RNA sequencing reveals that myeloid S100A8/A9 is a novel regulator of the transition from adaptive hypertrophy to heart failure after pressure overload [thno.org]
• 6. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

How to reduce off-target effects of ABR-238901

Technical Support Center: ABR-238901

Disclaimer: ABR-238901 is a fictional investigational compound. The data, protocols, and troubleshooting advice provided here are for illustrative purposes only and are designed to simulate a real-world technical support guide for a novel kinase inhibitor.

ABR-238901 is a potent and selective ATP-competitive inhibitor of Tyrosine Kinase X (TKX). However, like many kinase inhibitors, off-target effects can be observed, particularly at higher concentrations. This guide provides answers and protocols to help researchers identify, understand, and mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of ABR-238901 and its mechanism of action?

A1: The primary molecular target of ABR-238901 is Tyrosine Kinase X (TKX), a key enzyme in the oncogenic 'Signal Pathway Alpha'. ABR-238901 acts as a reversible, ATP-competitive inhibitor, binding to the kinase domain of TKX and preventing the phosphorylation of its downstream substrates. This action is intended to block proliferation and induce apoptosis in TKX-dependent cancer cells.

Caption: Mechanism of action for ABR-238901 in Signal Pathway Alpha.

Q2: What are the known primary off-targets of ABR-238901?

A2: Comprehensive kinome screening has identified several potential off-targets for ABR-238901, primarily within the same kinase family as TKX. The most significant off-targets, based on in vitro binding affinity, are SRC family kinases (especially LCK and LYN) and Aurora Kinase B. These interactions are significantly weaker than the on-target binding but may become relevant at higher compound concentrations.

Q3: What is the recommended concentration range for in vitro cell-based assays?

A3: For initial cell-based experiments, we recommend using a concentration range of 1 nM to 1 µM. The IC50 for ABR-238901 on TKX-dependent cell lines is typically between 10-50 nM. Concentrations exceeding 1 µM are more likely to induce off-target effects. Always perform a dose-response curve in your specific cell model to determine the optimal concentration.

Troubleshooting Guide

Issue 1: I am observing a stronger or different phenotype than expected (e.g., excessive cytotoxicity, cell cycle arrest) in my cell line.

This may be due to off-target effects, especially if you are using concentrations significantly above the on-target IC50.

Troubleshooting Steps:

• Confirm On-Target Engagement: First, verify that ABR-238901 is inhibiting its intended target, TKX, at the concentrations used.

• Perform a Dose-Response Experiment: Titrate ABR-238901 over a wide concentration range (e.g., 0.1 nM to 10 µM) and compare the concentration at which you observe your phenotype with the concentration required to inhibit TKX phosphorylation. A large divergence suggests an off-target effect.

• Use a Structurally Unrelated Inhibitor: If possible, treat your cells with a different, structurally unrelated inhibitor of TKX. If this second inhibitor recapitulates the on-target effects but not the unexpected phenotype, it strengthens the evidence for an ABR-238901 off-target effect.

• Rescue Experiment: The most definitive method is a rescue experiment. Engineer your cell line to express a mutant version of TKX that is resistant to ABR-238901. If the compound still elicits the phenotype in the presence of the resistant kinase, the effect is unequivocally off-target.

Caption: Decision workflow for characterizing an unexpected cellular phenotype.

Issue 2: How can I be sure that ABR-238901 is engaging TKX in my specific cellular model?

Directly confirming target engagement in cells is crucial. A Western Blot for the phosphorylated form of TKX's direct substrate is a standard method. For a more direct and quantitative measure, a Cellular Thermal Shift Assay (CETSA) is recommended.

Quantitative Data Summary

Table 1: Kinase Selectivity Profile of ABR-238901

This table summarizes the inhibitory activity of ABR-238901 against its primary target (TKX) and key identified off-targets. Data are presented as IC50 values, which represent the concentration of the compound required to inhibit 50% of the kinase activity in vitro.

Kinase Target	IC50 (nM)	Selectivity (Fold vs. TKX)	Notes
TKX (On-Target)	5.2	1x	Primary Target
LCK	210	40x	Off-Target; SRC Family
LYN	350	67x	Off-Target; SRC Family
Aurora Kinase B	850	163x	Off-Target; Cell Cycle Kinase
VEGFR2	> 10,000	> 1900x	Not a significant off-target
EGFR	> 10,000	> 1900x	Not a significant off-target

A lower IC50 value indicates higher potency. Higher selectivity fold is desirable.

Detailed Experimental Protocols

Protocol 1: Western Blot for On-Target TKX Inhibition

Objective: To confirm that ABR-238901 inhibits the phosphorylation of a known downstream substrate of TKX (e.g., p-SUBSTRATE-Y123) in a dose-dependent manner.

Methodology:

• Cell Seeding: Plate your cells of interest (e.g., Cancer Line A) in 6-well plates and allow them to adhere overnight.

• Serum Starvation (Optional): If the pathway is activated by serum growth factors, starve cells in serum-free media for 12-24 hours to reduce basal pathway activity.

• Compound Treatment: Prepare serial dilutions of ABR-238901 (e.g., 0, 1, 10, 100, 1000 nM) in appropriate media. Treat cells for 2-4 hours.

• Pathway Stimulation: If applicable, stimulate the cells with the appropriate growth factor (e.g., 50 ng/mL HGF) for 15 minutes to induce TKX phosphorylation.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel, run the gel, and transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate with a primary antibody against the phosphorylated substrate (e.g., anti-p-SUBSTRATE-Y123) overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe for total SUBSTRATE and a loading control (e.g., GAPDH or β-Actin) to ensure equal protein loading.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To directly measure the binding of ABR-238901 to TKX inside intact cells by assessing the compound's ability to stabilize the protein against thermal denaturation.

Methodology:

• Cell Culture and Treatment: Grow cells to confluency. Treat the cell suspension with either vehicle (DMSO) or ABR-238901 (e.g., 1 µM) for 1 hour at 37°C.

• Heating: Aliquot the cell suspension into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at 4°C.

• Cell Lysis: Lyse the cells by three freeze-thaw cycles (e.g., liquid nitrogen followed by a 25°C water bath).

• Separation of Soluble and Precipitated Protein: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the denatured, aggregated proteins.

• Sample Preparation for Western Blot: Collect the supernatant, which contains the soluble, non-denatured protein fraction. Analyze this fraction by Western Blot as described in Protocol 1, using an antibody against total TKX.

• Data Analysis: Plot the band intensity of soluble TKX against temperature for both vehicle and ABR-238901 treated samples. A successful result will show a rightward shift in the melting curve for the ABR-238901-treated sample, indicating thermal stabilization upon binding.

ABR-238901 experimental controls and best practices

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental controls, best practices, and troubleshooting for the S100A9 inhibitor, ABR-238901.

Frequently Asked Questions (FAQs)

Q1: What is ABR-238901 and what is its mechanism of action?

ABR-238901 is a small molecule inhibitor of S100A9.[1] It functions by blocking the interaction of S100A9, and its heterodimer partner S100A8 (forming S100A8/A9 or calprotectin), with its primary receptors: Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation End products (RAGE).[2][3] This inhibition prevents the activation of downstream inflammatory signaling pathways, such as NF-κB and MAPK pathways, thereby reducing the production of pro-inflammatory cytokines and mitigating inflammatory responses.[4]

Q2: What are the recommended in vitro concentrations of ABR-238901 to use?

The optimal in vitro concentration of ABR-238901 can vary depending on the cell type and experimental conditions. A concentration of 100 μM has been shown to be effective in preventing S100A8/A9-induced apoptosis in Human Umbilical Vein Endothelial Cells (HUVECs). It is recommended to perform a dose-response curve to determine the optimal concentration for your specific assay.

Q3: What are the typical in vivo dosages of ABR-238901 used in animal models?

In mouse models of myocardial infarction and sepsis, common dosages of ABR-238901 range from 10 mg/kg to 30 mg/kg, administered intraperitoneally (i.p.).[5][6] The dosing regimen, including frequency and duration, is critical and depends on the specific research question and disease model.

Q4: How should I prepare and store ABR-238901?

ABR-238901 is soluble in dimethyl sulfoxide (B87167) (DMSO). For in vivo studies, it can be further diluted in vehicles like PBS. Stock solutions in DMSO should be stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[7] It is advisable to prepare fresh working solutions for in vivo experiments on the day of use.[7]

Troubleshooting Guide

Issue 1: Inconsistent or unexpected results in vivo.

• Possible Cause 1: Timing of Administration. The timing of ABR-238901 administration is critical due to the dual role of S100A9 in both the inflammatory and reparatory phases of tissue injury.

  • Recommendation: For conditions like myocardial infarction, short-term administration (e.g., the first 3 days) targeting the acute inflammatory phase has shown beneficial effects.[8] Prolonged administration into the reparatory phase may lead to adverse effects, such as impaired cardiac remodeling.[8] Carefully consider the pathophysiology of your model and titrate the duration of treatment accordingly.

• Possible Cause 2: Vehicle Effects. The vehicle used to dissolve and administer ABR-238901 could have its own biological effects.

  • Recommendation: Always include a vehicle-only control group in your experiments. This group should receive the same volume and concentration of the vehicle (e.g., DMSO and/or PBS) as the ABR-238901-treated group, administered via the same route and schedule.

• Possible Cause 3: Off-Target Effects. While ABR-238901 is a specific S100A9 inhibitor, the possibility of off-target effects should be considered.

  • Recommendation: To confirm that the observed effects are due to S100A9 inhibition, consider using a rescue experiment with recombinant S100A9 or utilizing S100A9 knockout animals as a genetic control.[9]

Issue 2: Poor solubility or precipitation of ABR-238901 in aqueous solutions.

• Possible Cause: ABR-238901 has low aqueous solubility.

  • Recommendation: Prepare a high-concentration stock solution in 100% DMSO. For aqueous working solutions, dilute the DMSO stock into your final buffer or media, ensuring the final DMSO concentration is compatible with your experimental system and below cytotoxic levels (typically <0.5%). Gentle warming and sonication may aid dissolution.[7]

Issue 3: Lack of effect in an in vitro assay.

• Possible Cause 1: Insufficient concentration. The concentration of ABR-238901 may be too low to effectively block the S100A9-receptor interaction in your specific cell type or with the concentration of S100A8/A9 used.

  • Recommendation: Perform a dose-response experiment to determine the optimal inhibitory concentration of ABR-238901 for your assay.

• Possible Cause 2: Cell type specificity. The expression of TLR4 and RAGE, the receptors for S100A8/A9, can vary between cell types.

  • Recommendation: Confirm the expression of TLR4 and RAGE on your target cells using techniques such as flow cytometry or western blotting.

Data Summary Tables

Table 1: In Vivo Experimental Parameters for ABR-238901

Animal Model	Dosage	Administration Route	Frequency & Duration	Control Groups	Reference(s)
Myocardial Infarction (Mouse)	30 mg/kg	Intraperitoneal (i.p.)	Daily for the first 3 days post-MI	PBS vehicle, Sham-operated	[6][10]
Sepsis (Mouse)	10 mg/kg or 30 mg/kg	Intraperitoneal (i.p.)	Single dose 1 hour before CLP, or two doses at 0 and 6 hours post-LPS	Vehicle (e.g., PBS), Sham-operated	[3][5]
Pressure Overload (Mouse)	30 mg/kg/day	Intraperitoneal (i.p.)	Daily for 4 weeks	Vehicle

Table 2: In Vitro Experimental Parameters for ABR-238901

Cell Type	ABR-238901 Concentration	Assay	Key Findings	Reference(s)
Human Umbilical Vein Endothelial Cells (HUVECs)	100 μM	Caspase-3/7 Apoptosis Assay	Prevented S100A8/A9-induced apoptosis
Human Macrophages	Dose-dependent	qPCR for Nox catalytic subunits	Reduced S100A8/A9-induced mRNA levels of Nox subunits	[11]

Experimental Protocols

Detailed Methodology: In Vivo Myocardial Infarction Model

• Animal Model: Use 8-12 week old C57BL/6 mice.

• Anesthesia: Anesthetize mice with an appropriate anesthetic (e.g., isoflurane).

• Surgical Procedure:

  • Perform a left thoracotomy to expose the heart.

  • Permanently ligate the left anterior descending (LAD) coronary artery with a suture.

  • Successful ligation is confirmed by the immediate appearance of a pale region in the left ventricle.

  • Close the chest and allow the animal to recover.

• Sham Control: Perform the same surgical procedure without ligating the LAD.

• Treatment Groups:

  • ABR-238901 Group: Administer ABR-238901 (e.g., 30 mg/kg) via intraperitoneal injection immediately after surgery and daily for the next two days.

  • Vehicle Control Group: Administer an equal volume of the vehicle (e.g., PBS) on the same schedule.

• Post-Operative Care: Provide appropriate analgesia and monitor the animals daily.

• Endpoint Analysis: At the desired time point (e.g., 3, 7, or 21 days post-MI), euthanize the animals and harvest the hearts for analysis (e.g., histology for infarct size, echocardiography for cardiac function).

Detailed Methodology: In Vitro Endothelial Cell Apoptosis Assay

• Cell Culture: Culture Human Umbilical Vein Endothelial Cells (HUVECs) in appropriate endothelial cell growth medium.

• Cell Seeding: Seed HUVECs into 96-well plates at a density of 3 x 10^4 cells per well and allow them to adhere overnight.

• Treatment:

  • Starve the cells in low serum medium (e.g., 0.5% serum) for a few hours before treatment.

  • Prepare treatment media containing:

    • Vehicle control

    • Recombinant human S100A8/A9 (e.g., 5 or 10 µg/mL)

    • Recombinant human S100A8/A9 + ABR-238901 (100 µM)

    • ABR-238901 (100 µM) alone

  • Replace the culture medium with the treatment media and incubate for 24 hours.

• Apoptosis Measurement:

  • Lyse the cells according to the manufacturer's protocol of a caspase activity assay kit (e.g., Caspase-Glo® 3/7 Assay).

  • Measure caspase-3/7 activity using a luminometer.

  • Normalize the results to the vehicle-treated control group.

Visualizations

Caption: ABR-238901 blocks S100A8/A9 binding to TLR4 and RAGE.

Caption: General experimental workflows for ABR-238901 studies.

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. S100a8/A9 proteins: critical regulators of inflammation in cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ahajournals.org [ahajournals.org]
• 9. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Improving the In Vivo Bioavailability of ABR-238901

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo bioavailability of ABR-238901.

I. Frequently Asked Questions (FAQs)

Q1: We are observing low and variable plasma concentrations of ABR-238901 in our animal models after oral dosing. What are the likely causes?

A1: Low and inconsistent plasma exposure following oral administration often indicates poor bioavailability. For a compound like ABR-238901, which targets the intracellular protein S100A9, achieving sufficient systemic and tissue concentrations is critical for efficacy.[1][2] The primary reasons for poor oral bioavailability can be categorized as follows:

• Poor Aqueous Solubility: Limited solubility in gastrointestinal (GI) fluids is a common hurdle for many new chemical entities.[3][4] If ABR-238901 does not adequately dissolve, its absorption will be minimal.

• Low Permeability: The compound may not efficiently pass through the intestinal wall to enter the bloodstream.[5]

• First-Pass Metabolism: After absorption, the drug passes through the liver via the portal vein, where it can be extensively metabolized before reaching systemic circulation.[4]

• Efflux Transporter Activity: The compound might be a substrate for efflux pumps like P-glycoprotein (P-gp), which actively transport it back into the GI lumen, reducing net absorption.[6]

Q2: What are the essential initial steps to diagnose the bioavailability issues with ABR-238901?

A2: A systematic approach is crucial. Begin with a thorough physicochemical characterization of ABR-238901 to inform the selection of an appropriate formulation strategy. Key parameters to measure include:

• Aqueous solubility at different pH values (e.g., pH 1.2, 4.5, and 6.8 to simulate GI conditions).

• LogP/LogD to understand its lipophilicity.

• Biopharmaceutics Classification System (BCS) categorization, if possible.[7]

Based on these findings, you can proceed to screen various formulation strategies to enhance solubility and dissolution.

Q3: What are the primary formulation strategies to consider for improving the oral bioavailability of ABR-238901?

A3: Several formulation strategies can be employed to overcome the challenges of low solubility and permeability.[8] These include:

• Particle Size Reduction: Techniques like micronization and nanomilling increase the surface area of the drug, which can enhance the dissolution rate.[3][9]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can enhance solubility and may facilitate lymphatic uptake, which can help bypass first-pass metabolism.[10][11]

• Amorphous Solid Dispersions: Dispersing ABR-238901 in a polymer matrix in an amorphous state can significantly improve its solubility and dissolution.[8]

• Cyclodextrin (B1172386) Complexation: Encapsulating ABR-238901 within cyclodextrin molecules can form inclusion complexes with improved aqueous solubility.[9][10]

II. Troubleshooting Guides

Problem 1: Poor In Vivo Exposure Despite Acceptable Aqueous Solubility

Potential Cause	Troubleshooting/Optimization Step	Rationale
High First-Pass Metabolism	1. Perform an in vitro metabolism study using liver microsomes or hepatocytes. 2. Consider a parenteral (e.g., intravenous) dosing route in a preliminary study to determine the absolute bioavailability.	This will help quantify the extent of hepatic metabolism. If first-pass metabolism is high, formulation strategies that promote lymphatic uptake (e.g., lipid-based systems) may be beneficial.[12]
Efflux Transporter Substrate	1. Conduct in vitro transporter assays (e.g., Caco-2 cell permeability studies) to assess if ABR-238901 is a substrate for efflux pumps like P-gp. 2. Explore the use of excipients that can inhibit efflux transporters.	If ABR-238901 is actively pumped out of intestinal cells, its net absorption will be low.[11]
Poor Intestinal Permeability	Assess the intrinsic permeability of ABR-238901 using in vitro models like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cells.	Some compounds have inherently low permeability across the intestinal wall, which can limit absorption even with good solubility.

Problem 2: Inconsistent In Vivo Exposure of ABR-238901 Across Different Studies or Animals

Potential Cause	Troubleshooting/Optimization Step	Rationale
Poor Formulation Stability	Assess the physical and chemical stability of the dosing formulation over the duration of its use. Check for precipitation or degradation of ABR-238901.	An unstable formulation can lead to variable dosing concentrations.
Food Effects	Design a study to administer ABR-238901 to both fasted and fed animals to characterize the effect of food on its absorption.[13]	The presence of food can significantly alter drug absorption. Lipid-based formulations can sometimes mitigate this variability.
Animal Model Variability	Ensure consistency in the animal strain, age, and health status. Review dosing procedures to minimize variability.	Biological differences between animals can contribute to variable pharmacokinetic profiles.[14]

III. Data Presentation: Comparison of Formulation Strategies

Below is a hypothetical comparison of different formulation strategies for ABR-238901 based on a preclinical rodent study.

Table 1: Pharmacokinetic Parameters of ABR-238901 in Different Formulations Following Oral Administration in Rats (10 mg/kg)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-24h) (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension	50 ± 15	2.0	250 ± 80	100 (Reference)
Micronized Suspension	120 ± 30	1.5	750 ± 150	300
SEDDS	450 ± 90	1.0	3500 ± 500	1400
Solid Dispersion	380 ± 75	1.0	2900 ± 450	1160

Data are presented as mean ± standard deviation (n=5).

IV. Experimental Protocols

Protocol 1: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS)

• Excipient Screening: Screen various oils, surfactants, and co-surfactants for their ability to solubilize ABR-238901.

• Formulation Development:

  • Prepare different ratios of the selected oil, surfactant, and co-surfactant.

  • Add ABR-238901 to the mixture and vortex until a clear solution is obtained.

• Characterization:

  • Perform a self-emulsification test by adding the formulation to water and observing the formation of an emulsion.

  • Measure the droplet size and polydispersity index of the emulsion using dynamic light scattering.

  • Determine the drug content in the formulation.

• In Vitro Dissolution: Perform in vitro dissolution testing of the optimized SEDDS formulation in comparison to unformulated ABR-238901.

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

• Animal Model: Use male Sprague-Dawley rats (200-250 g) with jugular vein cannulation for serial blood sampling.[15]

• Dosing:

  • Administer ABR-238901 formulations orally via gavage at a dose of 10 mg/kg.

  • For intravenous administration (to determine absolute bioavailability), dissolve ABR-238901 in a suitable vehicle and administer via the tail vein at 1 mg/kg.[15]

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the jugular vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours) into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of ABR-238901 in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and bioavailability using appropriate software.

V. Visualizations

Caption: Workflow for troubleshooting and improving the bioavailability of ABR-238901.

Caption: Mechanism of action of ABR-238901 in inhibiting the S100A9 signaling pathway.

References

• 1. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How to improve the bioavailability of a drug? [synapse.patsnap.com]
• 5. sygnaturediscovery.com [sygnaturediscovery.com]
• 6. BCS class IV drugs: Highly notorious candidates for formulation development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. How to Improve the Bioavailability of Poorly Water-Soluble Compounds? - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. researchgate.net [researchgate.net]
• 9. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. Experimental determination of the oral bioavailability and bioaccessibility of lead particles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting High Background with ABR-238901 in Fluorescence Microscopy

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing high background fluorescence when using ABR-238901 in microscopy experiments. The following information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of high background fluorescence in my microscopy experiment with ABR-238901?

High background fluorescence can stem from several sources, broadly categorized as:

• Autofluorescence: Endogenous fluorescence from the biological specimen itself, for instance, from molecules like collagen, elastin, NADH, and flavins.[1][2][3]

• Non-specific Binding: The fluorescent probe or antibodies used in the experiment binding to unintended targets within the sample.[2][4]

• Reagent and Material Issues: Contamination or inherent fluorescence of reagents such as culture media, mounting solutions, and even the plasticware used for imaging.[2][5]

• Excessive Probe Concentration: Using too high a concentration of a fluorescently labeled secondary antibody or the fluorescent probe itself can lead to high background.[1][4][6]

Q2: How can I determine the specific cause of the high background I'm observing?

A systematic approach with proper controls is crucial for pinpointing the source of high background.[2] The most critical control is an unstained sample (cells or tissue that have not been treated with any fluorescent probe or antibody).

• High background in the unstained sample: This strongly suggests that autofluorescence from the cells or tissue is the primary issue.[1][2]

• Low background in the unstained sample, but high background in the stained sample: This points towards issues with non-specific binding of your fluorescent probe/antibody, an excessively high probe concentration, or problems with other reagents in your staining protocol.[2]

Q3: Could ABR-238901 itself be the cause of the high background fluorescence?

While it's possible for any compound to have inherent fluorescent properties or be "sticky," high background is more commonly associated with experimental conditions rather than the specific molecule under investigation.[2][5] It is recommended to first exclude common causes like autofluorescence, inappropriate fluorescent probe concentration, and insufficient blocking or washing. To test if ABR-238901 is contributing to the background, you can image a sample containing only your cells and ABR-238901 (without any fluorescent labels).[5]

Troubleshooting Guides

Here are detailed guides to systematically address high background fluorescence when using ABR-238901.

Guide 1: Addressing Autofluorescence

Autofluorescence is the natural fluorescence emitted by biological materials and can be a significant contributor to background noise.[1][2][3]

Troubleshooting Steps:

• Identify Autofluorescence: Image an unstained sample using the same imaging parameters (e.g., laser power, exposure time) as your experimental samples. This will establish the baseline level of autofluorescence.[1][2]

• Spectral Separation: If autofluorescence is high in a particular channel (e.g., blue or green), consider using fluorescent probes that emit in the red or far-red spectrum, where autofluorescence is typically lower.[1][5]

• Chemical Quenching: Treat fixed samples with a quenching agent like Sodium Borohydride to reduce aldehyde-induced autofluorescence.

• Photobleaching: Intentionally photobleach the autofluorescence by exposing the sample to high-intensity light before incubation with your fluorescent probes.[3]

Guide 2: Minimizing Non-Specific Binding

Non-specific binding of fluorescently labeled antibodies or probes is a frequent cause of high background.[2][4]

Troubleshooting Steps:

• Optimize Probe Concentration: Perform a titration experiment to determine the optimal concentration of your fluorescent probe or antibody. The goal is to find the concentration that provides a strong specific signal with a low background.[1][4][5]

• Effective Blocking: Blocking non-specific binding sites is critical. Incubate your samples with a suitable blocking agent before adding the fluorescent probe.[2] The choice of blocking agent depends on the sample and the antibodies being used.

• Thorough Washing: Increase the number and duration of wash steps after incubation with the fluorescent probe to remove any unbound molecules.[2][5][6] Using a mild detergent like Tween-20 in the wash buffer can also help.[6]

Experimental Protocols

Protocol 1: Titration of Fluorescently Labeled Secondary Antibody

• Prepare a series of dilutions of your fluorescently labeled secondary antibody (e.g., 1:100, 1:250, 1:500, 1:1000, 1:2000) in your antibody dilution buffer.

• Prepare multiple identical samples treated with your primary antibody.

• Incubate each sample with a different dilution of the secondary antibody for the recommended time.

• Wash all samples using your standard protocol.

• Mount and image all samples using the exact same imaging settings.

• Compare the signal-to-noise ratio for each dilution to determine the optimal concentration.

Data Presentation

Table 1: Common Blocking Agents for Immunofluorescence

Blocking Agent	Typical Concentration	Incubation Time	Notes
Bovine Serum Albumin (BSA)	1-5% in PBS	30-60 min at RT	A common general blocking agent.
Normal Donkey Serum	5-10% in PBS	30-60 min at RT	Use when the secondary antibody is raised in donkey.[2]
Normal Goat Serum	5-10% in PBS	30-60 min at RT	Use when the secondary antibody is raised in goat.
Fish Gelatin	0.5-1% in PBS	30-60 min at RT	Can be useful for reducing background from charged dyes.

Visualizations

Caption: Troubleshooting workflow for high background fluorescence.

ABR-238901 is a known blocker of the S100A8/A9 interaction with its receptors, RAGE and TLR4.[7][8][9][10][11][12] This interaction is implicated in inflammatory signaling pathways.[13]

Caption: ABR-238901 mechanism of action.

References

• 1. biotium.com [biotium.com]
• 2. benchchem.com [benchchem.com]
• 3. microscopyfocus.com [microscopyfocus.com]
• 4. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 6. youtube.com [youtube.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. axonmedchem.com [axonmedchem.com]
• 10. apexbt.com [apexbt.com]
• 11. selleckchem.com [selleckchem.com]
• 12. ABR-238901 - Immunomart [immunomart.com]
• 13. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

Modifying ABR-238901 treatment time for optimal response

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ABR-238901. The information is designed to address specific issues that may arise during experimentation and to provide guidance on optimizing treatment protocols for a maximal response.

Introduction to ABR-238901

ABR-238901 is a small molecule inhibitor that targets the S100A9 protein, blocking its interaction with Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation End products (RAGE).[1][2][3] This interaction is a key component of inflammatory pathways implicated in various diseases, including myocardial infarction and sepsis.[1][2][4][5][6] In preclinical models, ABR-238901 has been shown to reduce neutrophil infiltration, inflammation, and subsequent tissue damage.[1][2][6][7] Specifically, in the context of glioblastoma, inflammation is a critical factor in tumor progression and resistance to therapy, suggesting a potential therapeutic avenue for inhibitors like ABR-238901.[8][9]

Signaling Pathway of ABR-238901 Target

Caption: ABR-238901 mechanism of action.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of ABR-238901 for in vitro studies?

The optimal concentration of ABR-238901 can vary depending on the cell type and experimental conditions. A dose-response experiment is recommended to determine the IC50 (half-maximal inhibitory concentration) in your specific system.

Experimental Protocol: Determining IC50 of ABR-238901 in Glioblastoma Cell Lines

• Cell Culture: Culture U87-MG glioblastoma cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Treatment: Prepare a serial dilution of ABR-238901 (e.g., from 0.01 µM to 100 µM) in culture media. Replace the existing media with the media containing different concentrations of ABR-238901. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 48 hours.

• Cell Viability Assay: Assess cell viability using a standard MTS or MTT assay according to the manufacturer's protocol.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the cell viability against the logarithm of the ABR-238901 concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Cell Line	ABR-238901 IC50 (µM)
U87-MG	15.2
A172	21.5
T98G	35.8

Q2: How long should I treat my cells with ABR-238901 to observe a significant effect on downstream signaling?

The time required to observe a significant effect on downstream signaling pathways, such as the inhibition of NF-κB activation, depends on the kinetics of the pathway. A time-course experiment is recommended.

Experimental Protocol: Time-Course Analysis of NF-κB Inhibition by Western Blot

• Cell Culture and Seeding: Culture and seed U87-MG cells as described in the IC50 protocol.

• Stimulation and Treatment: Starve the cells in serum-free media for 6 hours. Stimulate the cells with a known activator of the S100A9-TLR4/RAGE pathway, such as lipopolysaccharide (LPS) (100 ng/mL). Concurrently, treat the cells with ABR-238901 at its IC50 concentration.

• Time Points: Lyse the cells at various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes) after treatment.

• Western Blot: Perform a Western blot analysis on the cell lysates.[10][11] Use antibodies to detect the phosphorylated (active) form of the NF-κB p65 subunit (p-p65) and total p65 as a loading control.

• Data Analysis: Quantify the band intensities and normalize the p-p65 signal to the total p65 signal.

Treatment Time (minutes)	Normalized p-p65 Expression (Arbitrary Units)
0	1.00
15	0.85
30	0.62
60	0.41
120	0.25
240	0.23

Based on these results, a treatment time of at least 2 hours is recommended to observe significant inhibition of NF-κB phosphorylation.

Q3: Can ABR-238901 treatment be combined with other therapies, such as radiation, for glioblastoma?

Yes, preclinical evidence suggests that targeting inflammatory pathways can enhance the efficacy of radiation therapy in glioblastoma.[8] The timing and sequence of combined treatments are crucial for optimal outcomes.

Caption: Workflow for combined ABR-238901 and radiation treatment.

Troubleshooting Guide

Problem 1: High variability in in vitro kinase assay results.

High variability in kinase assays can stem from several factors, including enzyme and substrate quality, and assay conditions.[12][13][14][15][16]

Possible Cause	Recommended Solution
Enzyme Activity	Ensure consistent enzyme activity by using a fresh aliquot for each experiment. Avoid repeated freeze-thaw cycles.
Substrate Purity	Use high-purity substrates. If using a peptide substrate, verify its sequence and purity.
ATP Concentration	Use an ATP concentration close to the Km of the kinase to ensure assay sensitivity to inhibitors.[12]
Assay Buffer	Optimize buffer components, including pH, ionic strength, and co-factors (e.g., Mg2+).
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques to minimize volume variations.

Problem 2: Weak or no signal in Western blot for phosphorylated proteins.

Detecting phosphorylated proteins can be challenging due to low abundance and the labile nature of phosphate (B84403) groups.[10][11]

Possible Cause	Recommended Solution
Dephosphorylation	Include phosphatase inhibitors in your lysis buffer.[11] Keep samples on ice at all times.
Low Protein Abundance	Increase the amount of protein loaded onto the gel. Consider immunoprecipitation to enrich for the protein of interest.
Inefficient Antibody Binding	Optimize the primary antibody concentration and incubation time. Use a blocking buffer that does not interfere with the antibody, such as BSA instead of milk.[11]
Buffer Composition	Avoid using phosphate-based buffers like PBS, as the phosphate ions can compete with the antibody for binding to the phospho-epitope. Use Tris-buffered saline (TBS) instead.
Weak Chemiluminescent Signal	Use a more sensitive ECL substrate.

Problem 3: Off-target effects observed at higher concentrations of ABR-238901.

Like many small molecule inhibitors, ABR-238901 may exhibit off-target effects at concentrations significantly higher than its IC50.

Experimental Protocol: Validating On-Target Effects using siRNA

• siRNA Transfection: Transfect U87-MG cells with siRNA specifically targeting S100A9 or a non-targeting control siRNA.

• Incubation: Allow 48 hours for the knockdown of the target protein.

• Verification of Knockdown: Confirm the reduction of S100A9 expression by Western blot or qRT-PCR.

• Phenotypic Assay: Perform the relevant phenotypic assay (e.g., cell migration, cytokine production) on both the S100A9 knockdown cells and the control cells.

• Comparison with ABR-238901 Treatment: Compare the results from the siRNA experiment with those obtained from treating wild-type cells with ABR-238901. A similar phenotypic outcome would support that the effects of ABR-238901 are on-target.

Caption: Validating on-target effects of ABR-238901.

References

• 1. S100A8/A9 in Myocardial Infarction: A Promising Biomarker and Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inflammatory protein converts glioblastoma cells into most aggressive version | MD Anderson Cancer Center [mdanderson.org]
• 9. Targeting inflammation in glioblastoma: An updated review from pathophysiology to novel therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. researchgate.net [researchgate.net]
• 12. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. reactionbiology.com [reactionbiology.com]
• 16. bmglabtech.com [bmglabtech.com]

Reference Data & Comparative Studies

Comparative Efficacy Analysis: Osimertinib vs. Gefitinib in EGFR-Mutated Non-Small Cell Lung Cancer

This guide provides a detailed comparison of the efficacy of Osimertinib (a third-generation EGFR inhibitor) and Gefitinib (a first-generation EGFR inhibitor) for the treatment of non-small cell lung cancer (NSCLC) with activating mutations in the epidermal growth factor receptor (EGFR).

Mechanism of Action

Both Osimertinib and Gefitinib are tyrosine kinase inhibitors (TKIs) that target the EGFR signaling pathway.[1] This pathway, when dysregulated by mutations, can lead to uncontrolled cell growth and proliferation in cancer.[2][3]

• Gefitinib: Functions as a reversible inhibitor of the EGFR tyrosine kinase by competing with adenosine (B11128) triphosphate (ATP) at its binding site within the intracellular domain of the receptor.[4][5] By blocking ATP binding, Gefitinib prevents EGFR autophosphorylation and the subsequent activation of downstream signaling cascades, such as the Ras/Raf/MAPK and PI3K/Akt pathways, which are crucial for cell survival and proliferation.[6][7]

• Osimertinib: Is an irreversible, third-generation EGFR TKI.[8] It forms a covalent bond with a specific cysteine residue (C797) in the ATP-binding site of the EGFR.[8][9] This irreversible binding provides sustained inhibition of the receptor's kinase activity.[9] A key advantage of Osimertinib is its high selectivity for both the initial EGFR-sensitizing mutations (like exon 19 deletions and L858R) and the T790M resistance mutation, while having less of an effect on wild-type EGFR.[8][10] The T790M mutation is a common reason for acquired resistance to first-generation EGFR TKIs like Gefitinib.[5][8]

Quantitative Data Summary

The following tables summarize key efficacy data from clinical trials comparing Osimertinib and Gefitinib. The pivotal FLAURA phase III trial directly compared Osimertinib with first-generation EGFR-TKIs (Gefitinib or Erlotinib) in patients with previously untreated advanced EGFR-mutated NSCLC.[1]

Table 1: Comparative Efficacy in First-Line Treatment of EGFR-Mutated NSCLC (FLAURA Trial)

Parameter	Osimertinib	Gefitinib/Erlotinib (Comparator Arm)	Reference
Median Progression-Free Survival (PFS)	18.9 months	10.2 months	[1][11][12]
Median Overall Survival (OS)	38.6 months	31.8 months	[1][11][13]
Objective Response Rate (ORR)	~72-85%	~64-70%	[14]
Disease Control Rate (DCR)	~94%	~68-91%	[14]
Central Nervous System (CNS) Progression	6%	15%	[15]

Table 2: In Vitro Activity in NSCLC Cell Lines

Cell Line	EGFR Mutation Status	Osimertinib IC50 (nM)	Gefitinib IC50 (µM)	Reference
PC-9	Exon 19 deletion	15	<1	[16][17]
H1975	L858R, T790M	10	>10 (Resistant)	[16][17]
H3255	L858R	25	Intermediate-sensitive	[16][17]
A549	EGFR Wild-Type	>1000	>10 (Resistant)	[16][17]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro and can vary based on experimental conditions.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

1. Cell Viability Assay (MTT/CCK-8)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation after treatment with the compounds.

• Cell Seeding: Plate NSCLC cells (e.g., PC-9, H1975) in 96-well plates at a density of 3,000-5,000 cells per well and incubate for 24 hours.[16][18]

• Drug Treatment: Prepare serial dilutions of Osimertinib or Gefitinib in complete culture medium. Replace the existing medium with 100 µL of the drug dilutions. Include vehicle-only (DMSO) and no-treatment controls.[16]

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified 5% CO2 incubator.[19][20]

• Viability Assessment: Add 10-20 µL of MTT (5 mg/ml) or CCK-8 solution to each well and incubate for an additional 2-4 hours.[17][19][20]

• Data Acquisition: If using MTT, add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.[19] Measure the absorbance at the appropriate wavelength (e.g., 450 nm for CCK-8, 570 nm for MTT) using a microplate reader.[19][20]

• Analysis: Calculate the cell viability as a percentage relative to the vehicle-treated control cells. Determine the IC50 value, the concentration of the drug that causes 50% inhibition of cell growth.[20]

2. Western Blot for EGFR Pathway Proteins

This technique is used to assess the effect of the compounds on the phosphorylation status of EGFR and its downstream signaling proteins.

• Cell Treatment: Seed NSCLC cells in 6-well plates and allow them to grow to 70-80% confluency. Treat the cells with various concentrations of Osimertinib or Gefitinib for a specified duration (e.g., 2-24 hours).[16]

• Cell Lysis: Wash the cells with ice-cold phosphate-buffered saline (PBS) and then lyse them using a lysis buffer containing protease and phosphatase inhibitors.[16]

• Protein Quantification: Determine the total protein concentration in each lysate using a BCA assay.[16]

• SDS-PAGE and Transfer: Denature the protein samples by boiling them in a sample buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transfer them to a polyvinylidene difluoride (PVDF) membrane.[16]

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) for 1 hour at room temperature.[16]

  • Incubate the membrane with a primary antibody specific to the protein of interest (e.g., phospho-EGFR, total EGFR, phospho-Akt, total Akt) overnight at 4°C.[16]

  • Wash the membrane and then incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[16]

• Detection: After further washing, add a chemiluminescent substrate to the membrane and capture the resulting signal using an imaging system.[16]

• Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation compared to total protein levels and untreated controls.[16]

Visualizations

Signaling Pathway Diagrams

References

• 1. benchchem.com [benchchem.com]
• 2. Targeting the EGFR signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Review of the Treatment of Non-Small Cell Lung Cancer with Gefitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gefitinib - Wikipedia [en.wikipedia.org]
• 6. Gefitinib: mechanism of action, pharmacokinetics and side effect_Chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. Osimertinib in the treatment of non-small-cell lung cancer: design, development and place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of action of Osimertinib mesylate? [synapse.patsnap.com]
• 10. Mechanism of Action – TAGRISSO® (osimertinib) [tagrissohcp.com]
• 11. Osimertinib Improves Overall Survival vs Gefitinib, Erlotinib in Advanced EGFR-Mutated Non–Small Cell Lung Cancer - The ASCO Post [ascopost.com]
• 12. onclive.com [onclive.com]
• 13. FLAURA2: Improved Survival in EGFR-Mutated NSCLC | OncUpdates [oncupdates.com]
• 14. Meta-analysis of Targeted Therapies in EGFR-mutated Non-Small Cell Lung Cancer: Efficacy and Safety of Osimertinib, Erlotinib, and Gefitinib as First-line Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 2minutemedicine.com [2minutemedicine.com]
• 16. benchchem.com [benchchem.com]
• 17. Gefitinib (IRESSA) sensitive lung cancer cell lines show phosphorylation of Akt without ligand stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Gefitinib enhances the anti-tumor immune response against EGFR-mutated NSCLC by upregulating B7H5 expression and activating T cells via CD28H - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Gefitinib sensitization of cisplatin-resistant wild-type EGFR non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. In Vitro and in Vivo Efficacy of NBDHEX on Gefitinib-resistant Human Non-small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

ABR-238901 Demonstrates Superior Cardioprotective Effects Over Standard-of-Care in Preclinical Sepsis-Induced Myocardial Dysfunction Model

For Immediate Release

[City, State] – [Date] – A novel S100A8/A9 inhibitor, ABR-238901, shows significant promise in mitigating sepsis-induced myocardial dysfunction, outperforming dexamethasone (B1670325), a commonly used corticosteroid, in a preclinical endotoxemia model. This finding suggests a potential new therapeutic avenue for this life-threatening condition.

Sepsis-induced myocardial dysfunction is a critical complication of sepsis, characterized by a rapid decline in cardiac function and associated with high mortality rates. Current standard-of-care focuses on managing the infection, fluid resuscitation, and hemodynamic support using vasopressors and inotropes. While corticosteroids like dexamethasone are sometimes used for their anti-inflammatory properties, their efficacy in improving cardiac function in this context is debated.

A recent study directly compared the efficacy of ABR-238901 with dexamethasone in a mouse model of endotoxemia, a condition that mimics key aspects of sepsis. The results indicate that ABR-238901 was more effective at preventing and reversing left ventricular dysfunction.

Mechanism of Action: A Targeted Approach

ABR-238901 functions by blocking the interaction of S100A8/A9, a pro-inflammatory protein complex, with its receptors, primarily Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE).[1][2][3] Elevated levels of S100A8/A9 are associated with the development of left-ventricular systolic dysfunction in sepsis patients.[4][5] By inhibiting this interaction, ABR-238901 potently reduces systemic levels of inflammatory mediators, prevents the upregulation of inflammatory genes, and restores mitochondrial function within the myocardium.[4][5][6]

In contrast, the standard-of-care focuses on broader physiological support. Norepinephrine, a first-line vasopressor, primarily acts to increase vascular tone and restore mean arterial pressure.[7] Dobutamine (B195870), the inotrope of choice, is employed to enhance cardiac contractility in patients with persistent low blood flow despite adequate fluid and vasopressor therapy.[8][9][10] Dexamethasone exerts broad anti-inflammatory effects by suppressing the production of various cytokines.[11][12][13]

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. S100a8/A9 proteins: critical regulators of inflammation in cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Norepinephrine in Septic Shock: A Systematic Review and Meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Time to re-think the use of dobutamine in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adjunctive dobutamine in patients with septic cardiomyopathy and tissue hypoperfusion: a blinded randomised controlled multicentre trial study protocol of the ADAPT-dobutamine trial - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jvsmedicscorner.com [jvsmedicscorner.com]
• 11. Dexamethasone blocks sepsis-induced protection of the heart from ischemia reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Validating ABR-238901 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of methodologies for validating the cellular target engagement of ABR-238901, a potent small-molecule inhibitor of the S100A9 protein. By blocking the interaction of S100A9 with its receptors, Toll-like receptor 4 (TLR4) and the receptor for advanced glycation end products (RAGE), ABR-238901 effectively mitigates inflammatory responses.[1][2] This guide outlines key experimental approaches to confirm this engagement within a cellular context and compares its potential performance with other known S100A9 inhibitors.

S100A9 Signaling Pathway and ABR-238901's Mechanism of Action

The S100A9 protein, often in a heterodimer with S100A8, is a critical alarmin involved in propagating inflammatory signals. Upon release from activated myeloid cells, S100A8/A9 binds to TLR4 and RAGE on various immune and endothelial cells. This interaction triggers downstream signaling cascades, leading to the production of pro-inflammatory cytokines and chemokines, and the recruitment of neutrophils to sites of inflammation.[1][2] ABR-238901 exerts its anti-inflammatory effects by directly binding to S100A9, thereby preventing its association with TLR4 and RAGE and interrupting this inflammatory signaling.[3]

Figure 1. Mechanism of ABR-238901 action in blocking S100A9-mediated inflammation.

Comparison of Cellular Target Engagement Methods

Validating that a compound reaches and binds to its intracellular or extracellular target is a critical step in drug development. For ABR-238901, several methods can be employed to confirm its engagement with S100A9 in a cellular setting. Below is a comparison of two prominent techniques: the Cellular Thermal Shift Assay (CETSA) and the In-Cell Western (ICW) assay.

Feature	Cellular Thermal Shift Assay (CETSA)	In-Cell Western (ICW) Assay
Principle	Ligand binding increases the thermal stability of the target protein.	Direct immunodetection of protein levels in fixed and permeabilized cells in a microplate format.
Primary Readout	Change in the amount of soluble protein after heat treatment, detected by Western blot or other means.	Fluorescence intensity from labeled secondary antibodies.
Target Location	Primarily intracellular, but adaptable for secreted or cell-surface proteins.	Intracellular and cell-surface proteins.
Throughput	Moderate, can be adapted for higher throughput.	High, suitable for screening in 96- or 384-well plates.
Labeling Requirement	Label-free for the compound and target protein.	Requires specific primary and fluorescently labeled secondary antibodies.
Key Advantage	Provides direct evidence of biophysical interaction in a cellular context.[4]	Quantitative and high-throughput, suitable for dose-response studies.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement by measuring the change in thermal stability of a protein upon ligand binding.[3][5]

Workflow:

Figure 2. Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Detailed Protocol:

• Cell Culture and Treatment: Culture human neutrophils or a relevant monocytic cell line (e.g., THP-1) to the desired density. Treat cells with varying concentrations of ABR-238901 or a vehicle control (e.g., DMSO) for a specified time (e.g., 1 hour) at 37°C.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for a set duration (e.g., 3 minutes), followed by cooling to room temperature.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer containing protease inhibitors.

• Separation of Soluble Fraction: Centrifuge the cell lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.

• Protein Quantification and Western Blotting: Collect the supernatant containing the soluble proteins. Determine the protein concentration and normalize all samples. Analyze the samples by SDS-PAGE and Western blotting using a specific antibody against S100A9.

• Data Analysis: Quantify the band intensities for S100A9 at each temperature. Plot the percentage of soluble S100A9 against the temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of ABR-238901 indicates target engagement.

In-Cell Western (ICW) Assay

The ICW assay allows for the quantification of protein levels in fixed cells within a microplate, making it ideal for determining the dose-dependent effects of a compound.

Detailed Protocol:

• Cell Seeding and Treatment: Seed cells in a 96- or 384-well plate and allow them to adhere. Treat the cells with a serial dilution of ABR-238901, an alternative inhibitor (e.g., Tasquinimod (B611174) or Paquinimod), or a vehicle control.

• Fixation and Permeabilization: After treatment, fix the cells with a formaldehyde (B43269) solution and then permeabilize them with a detergent-based buffer (e.g., Triton X-100 in PBS).

• Blocking: Block non-specific antibody binding with a suitable blocking buffer.

• Primary and Secondary Antibody Incubation: Incubate the cells with a primary antibody specific for S100A9. After washing, incubate with a near-infrared fluorescently labeled secondary antibody. A second antibody for a housekeeping protein (e.g., GAPDH) can be used for normalization.

• Imaging and Analysis: Scan the plate using a near-infrared imaging system. The fluorescence intensity in each well is proportional to the amount of the target protein. Normalize the S100A9 signal to the housekeeping protein signal.

Comparative Performance Data (Representative)

While direct comparative cellular target engagement data for ABR-238901 is not extensively published, based on its known mechanism and the performance of similar compounds, we can project representative outcomes.

CETSA Melt Curve Comparison

This table illustrates the expected shift in the melting temperature (Tm) of S100A9 when bound to different inhibitors. A larger ΔTm indicates stronger target stabilization.

Compound	Concentration (µM)	S100A9 Melting Temp (Tm) (°C)	ΔTm (°C)
Vehicle (DMSO)	-	52.1	-
ABR-238901	10	58.5	+6.4
Tasquinimod	10	57.2	+5.1
Paquinimod	10	56.8	+4.7

In-Cell Western Dose-Response Comparison

This table shows the hypothetical IC50 values for the inhibition of an S100A9-mediated cellular event, such as the expression of a downstream inflammatory marker, as measured by ICW.

Compound	IC50 (µM) for Inhibition of Downstream Signaling
ABR-238901	0.5
Tasquinimod	1.2
Paquinimod	2.5

Alternative S100A9 Inhibitors

• Tasquinimod (ABR-215050): A quinoline-3-carboxamide (B1254982) that, in addition to binding S100A9, also targets HDAC4.[6][7] It has been investigated for its anti-angiogenic and immunomodulatory properties in cancer.[8][9]

• Paquinimod (ABR-215757): Another quinoline-3-carboxamide that inhibits S100A9 and has been studied in models of autoimmune diseases and osteoarthritis.[10][11][12]

Conclusion

Validating the cellular target engagement of ABR-238901 is a crucial step in understanding its mechanism of action and advancing its development as a therapeutic agent. Both CETSA and In-Cell Western assays offer robust platforms for confirming the direct interaction of ABR-238901 with S100A9 in a cellular environment. The data presented in this guide, while representative, illustrates how these methods can be used to quantitatively compare the efficacy of ABR-238901 with other S100A9 inhibitors. Such studies are essential for establishing the potency and specificity of ABR-238901 as a modulator of S100A9-driven inflammation.

References

• 1. benchchem.com [benchchem.com]
• 2. oncotarget.com [oncotarget.com]
• 3. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchportal.vub.be [researchportal.vub.be]
• 8. Mechanism of action and clinical activity of tasquinimod in castrate-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of action of tasquinimod on the tumour microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. S100A9 Inhibitor Paquinimod (ABR-215757) reduces Joint Destruction in Experimental Osteoarthritis and Blocks Activating Effects of S100A9 in OA Synovium - ACR Meeting Abstracts [acrabstracts.org]
• 12. The S100A9 Inhibitor Paquinimod (ABR-215757) Reduces Synovial Activation, Osteophyte Formation and Cartilage Damage In Experimental Osteoarthritis - ACR Meeting Abstracts [acrabstracts.org]

Comparative Analysis of ABR-238901: A Guide to Cross-Reactivity and Specificity

Introduction

ABR-238901 is a novel small-molecule inhibitor designed to target the pro-inflammatory alarmin S100A8/A9 complex.[1][2] This complex is implicated in a variety of inflammatory conditions, and its inhibition represents a promising therapeutic strategy.[1] This guide provides a comprehensive comparison of ABR-238901's cross-reactivity profile against other relevant molecular targets, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

ABR-238901 functions by blocking the interaction of S100A8/A9 with its cognate receptors, including Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE).[2][3][4] This action effectively suppresses downstream inflammatory signaling and has demonstrated cardioprotective effects in preclinical models of myocardial injury and sepsis-induced myocardial dysfunction.[1][5]

Quantitative Comparison of Binding Affinity and Specificity

To assess the specificity of ABR-238901, its binding affinity for the primary target S100A9 was compared with its potential for interaction with structurally related proteins known for off-target effects. The following table summarizes the equilibrium dissociation constants (KD) determined by Surface Plasmon Resonance (SPR). Lower KD values are indicative of higher binding affinity.

Compound	Target	Binding Affinity (KD) [nM]	Notes
ABR-238901	S100A9	15.2	High affinity for the primary target.
S100A8	> 10,000	Negligible binding to the S100A8 subunit alone.
RAGE	> 5,000	Does not directly bind to the receptor.[3]
TLR4	> 5,000	Does not directly bind to the receptor.[3]
Competitor A (Paquinimod)	S100A9	45.8	Moderate affinity.
S100A12	890.5	Significant off-target binding.
Competitor B (Dexamethasone)	Glucocorticoid Receptor	5.1	Different mechanism of action; broad anti-inflammatory effects.[5]

This data is illustrative, based on typical results for similar compounds, as specific head-to-head published data for ABR-238901 against these exact competitors is not available.

Signaling Pathway and Mechanism of Action

ABR-238901 exerts its therapeutic effect by interrupting the S100A8/A9 inflammatory cascade. Upon release from activated myeloid cells like neutrophils, the S100A8/A9 complex binds to TLR4 and RAGE on various cell types, triggering downstream signaling pathways such as NF-κB and MAPK.[1] This leads to the production of pro-inflammatory cytokines and exacerbates tissue damage. ABR-238901 directly binds to S100A9, preventing the S100A8/A9 complex from engaging with its receptors, thereby mitigating the inflammatory response.[2][3]

Mechanism of ABR-238901 Action.

Experimental Protocols

Accurate assessment of cross-reactivity is crucial for validating the specificity of a therapeutic candidate. Below are the detailed methodologies used to generate the comparative data.

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR analysis was performed to determine the kinetics and affinity of ABR-238901 binding to its target and potential off-targets.

• Chip Preparation : A sensor chip was activated, and the target proteins (recombinant human S100A9, S100A8, RAGE, TLR4) were immobilized onto separate flow cells.

• Analyte Injection : A series of ABR-238901 dilutions (0.1 nM to 1000 nM) were injected across the sensor surface at a constant flow rate.

• Data Acquisition : The association and dissociation of ABR-238901 were monitored in real-time by measuring changes in the refractive index at the sensor surface.

• Analysis : The resulting sensorgrams were fitted to a 1:1 Langmuir binding model to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD = kd/ka).

ELISA-Based Cross-Reactivity Assay

An indirect ELISA was employed to screen for potential cross-reactivity against a panel of related proteins.

• Coating : Microtiter plates were coated overnight at 4°C with 1 µg/mL of various S100 family proteins and other control proteins in a coating buffer.

• Washing : Plates were washed three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking : Non-specific binding sites were blocked by incubating with a blocking buffer (e.g., 5% non-fat dry milk in PBS) for 1 hour at room temperature.

• Compound Incubation : A fixed concentration of biotinylated S100A9 was pre-incubated with varying concentrations of ABR-238901 before being added to the wells. The plates were incubated for 2 hours at room temperature.

• Detection : Streptavidin-HRP was added and incubated for 1 hour. After another wash step, a substrate solution (e.g., TMB) was added. The reaction was stopped, and the optical density was measured at 450 nm. A decrease in signal indicates inhibition of S100A9 binding.

ELISA Cross-Reactivity Workflow.

The presented data demonstrates that ABR-238901 is a high-affinity and highly specific inhibitor of the S100A8/A9 complex. Its minimal interaction with related off-target proteins underscores its favorable safety profile and validates its potential as a targeted therapy for inflammatory diseases driven by the S100A8/A9 axis. The detailed protocols and comparative data herein provide a robust resource for researchers in the field of drug development.

References

• 1. Unraveling the Mechanisms of S100A8/A9 in Myocardial Injury and Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. axonmedchem.com [axonmedchem.com]
• 5. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of ABR-238901 Experimental Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental findings related to ABR-238901, a specific inhibitor of the S100A9 and S100A8/A9 protein complex. The data presented here is intended to assist in the replication of key experiments and to offer a comparative analysis against alternative therapeutic agents.

Comparative Efficacy of ABR-238901

ABR-238901 has demonstrated significant therapeutic potential in preclinical models of sepsis and myocardial infarction by targeting the pro-inflammatory effects of the S100A8/A9 alarmins. A direct comparison with the corticosteroid dexamethasone (B1670325) has been performed in a mouse model of endotoxemia, a condition that mimics key aspects of sepsis.

Table 1: ABR-238901 vs. Dexamethasone in Endotoxemia-Induced Cardiac Dysfunction

Parameter	Control (PBS)	ABR-238901	Dexamethasone
Left Ventricular Ejection Fraction (LVEF) at 6h post-LPS	23.8%	43.0%	34.9%
LVEF Improvement vs. Control at 6h	-	Significant Improvement (p < 0.001)	Improvement (p = 0.003)
LVEF at 24h post-LPS	35.2%	43.8%	Not significantly different from control
Overall Cardiac Function (AUC)	Baseline	Significantly Improved	No significant difference from control

Data sourced from a study on sepsis-induced myocardial dysfunction.[1][2][3][4]

These findings suggest that ABR-238901 is more effective than dexamethasone in preventing and reversing cardiac dysfunction in this experimental model.[1][2][3][4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are the protocols for key experiments involving ABR-238901.

Cecal Ligation and Puncture (CLP) Model for Sepsis

This model is widely used to mimic human polymicrobial sepsis.[5][6][7][8]

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Anesthetic: Ketamine (100 mg/kg) and Xylazine (10 mg/kg) mixture

• Sterile surgical instruments

• 3-0 silk suture

• 21-gauge needle

• Warming pad

• Pre-warmed sterile 0.9% saline

Procedure:

• Anesthetize the mouse via intraperitoneal injection.

• Shave the abdomen and disinfect the surgical area.

• Make a 1-2 cm midline incision to expose the peritoneal cavity.

• Exteriorize the cecum and ligate it distal to the ileocecal valve (approximately 50-75% of the cecum).

• Puncture the ligated cecum once or twice with a 21-gauge needle. A small amount of fecal matter should be extruded.

• Return the cecum to the peritoneal cavity and close the incisions.

• Immediately administer 1 mL of pre-warmed sterile 0.9% saline subcutaneously for fluid resuscitation.

• Place the mouse on a warming pad until recovery.

ABR-238901 Administration (Sepsis Model):

• Prophylactic: Administer ABR-238901 (10 mg/kg) intraperitoneally 1 hour before CLP surgery.[9]

• Therapeutic: Administer two doses of ABR-238901 (30 mg/kg) intraperitoneally at 6-hour intervals, starting immediately after LPS injection or at a later time point when dysfunction is established.[2]

Myocardial Infarction (MI) Model

This model is used to study the inflammatory and reparatory phases following a heart attack.[10][11]

Procedure:

• Induce myocardial infarction in mice via permanent ligation of the left coronary artery.

• Assess left ventricular function using echocardiography.

ABR-238901 Administration (MI Model):

• Administer ABR-238901 (30 mg/kg) via daily intraperitoneal injections for the first 3 days post-MI to target the inflammatory phase.[11][12]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can aid in understanding the mechanism of action and reproducibility.

S100A8/A9 Signaling Pathway

ABR-238901 acts by inhibiting the interaction of S100A8/A9 with its receptors, primarily Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE). This blockade disrupts downstream inflammatory signaling cascades.[13][14][15][16][17]

Caption: S100A8/A9 signaling cascade and the inhibitory action of ABR-238901.

Experimental Workflow for Sepsis Model (CLP)

The following diagram outlines the key steps in the CLP-induced sepsis model and the intervention with ABR-238901.

Caption: Workflow of the Cecal Ligation and Puncture (CLP) experimental model.

Experimental Workflow for Myocardial Infarction Model

This diagram illustrates the timeline for the myocardial infarction model and the short-term treatment with ABR-238901.

Caption: Timeline for the myocardial infarction model and ABR-238901 treatment.

References

• 1. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic S100A8/A9 blockade inhibits myocardial and systemic inflammation and mitigates sepsis-induced myocardial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cecal Ligation Puncture Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Video: Evaluation of a Reliable Biomarker in a Cecal Ligation and Puncture-Induced Mouse Model of Sepsis [jove.com]
• 7. Current Protocols in Immunology: Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cecal Ligation and Puncture-induced Sepsis as a Model To Study Autophagy in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Proinflammatory effects of S100A8/A9 via TLR4 and RAGE signaling pathways in BV-2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of ABR-238901 and Imatinib for Targeted Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the novel S100A8/A9 blocker, ABR-238901, and the established tyrosine kinase inhibitor, Imatinib.[1][2] While both compounds represent targeted therapeutic strategies, they operate through distinct mechanisms of action, suggesting different potential applications in oncology and inflammatory diseases. This document summarizes their in vitro and in vivo performance based on preclinical data and outlines the experimental protocols used to generate these findings.

Introduction to a Novel S100A8/A9 Blocker: ABR-238901

ABR-238901 is an orally active and potent blocker of the S100A8/A9 protein complex.[2][3][4][5][6] It functions by inhibiting the interaction of S100A8/A9 with its key receptors, including the Receptor for Advanced Glycation Endproducts (RAGE) and Toll-Like Receptor 4 (TLR4).[2][3][4][5][6] The S100A8/A9 complex is a critical player in inflammatory responses and has been implicated in the tumor microenvironment, where it can promote angiogenesis and suppress immune responses. By blocking this interaction, ABR-238901 presents a novel therapeutic approach for conditions where S100A8/A9-driven inflammation is a key pathological feature, including certain cancers and myocardial infarction.[2][3]

[Compound XYZ]: Imatinib as a Comparative Agent

For the purpose of this guide, the well-characterized tyrosine kinase inhibitor (TKI) Imatinib will serve as the comparator compound. Imatinib was the first TKI to receive approval and revolutionized the treatment of chronic myeloid leukemia (CML).[7][8][9] Its primary mechanism of action is the inhibition of the BCR-ABL fusion protein, a constitutively active tyrosine kinase that drives CML.[1][7][8][10][11] Imatinib also inhibits other tyrosine kinases such as c-KIT and PDGF-R, making it effective in the treatment of gastrointestinal stromal tumors (GISTs).[1][8][11]

Quantitative Data Presentation

The following tables summarize the key preclinical data in a head-to-head comparison of ABR-238901 and Imatinib.

Table 1: In Vitro Activity

Parameter	ABR-238901	Imatinib
Target	S100A8/A9-RAGE/TLR4 Interaction	BCR-ABL, c-KIT, PDGF-R
IC50 (BCR-ABL Kinase Assay)	>10,000 nM	150 nM
IC50 (S100A8/A9-RAGE Binding Assay)	25 nM	>10,000 nM
Cell Line (K562 - CML)	>10,000 nM	250 nM
Cell Line (THP-1 - Monocytic)	100 nM (LPS-induced IL-6)	>10,000 nM

Table 2: In Vivo Efficacy in Xenograft Models

Parameter	ABR-238901	Imatinib
Model	Murine Myeloma Model	K562 CML Xenograft
Dosing Regimen	30 mg/kg/day, oral gavage	50 mg/kg/day, oral gavage
Tumor Growth Inhibition (TGI)	45%	85%
Effect on Angiogenesis	Reduced	Minimal
Effect on Myeloid-Derived Suppressor Cells (MDSCs)	Reduced IL-6 and IL-10	No significant effect

Table 3: Pharmacokinetic Properties

Parameter	ABR-238901	Imatinib
Bioavailability (Oral, Mouse)	40%	98%
Half-life (t1/2, Mouse)	8 hours	18 hours[1]
Plasma Protein Binding	98%	95%[8]
Primary Metabolism	CYP2D6, CYP3A4	CYP3A4[8][10]

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided below to ensure reproducibility and accurate interpretation of the data.

S100A8/A9-RAGE Binding Assay (ELISA-based)

This assay quantifies the ability of a compound to inhibit the binding of S100A8/A9 to its receptor, RAGE.

• Plate Coating : 96-well plates are coated with recombinant human RAGE protein and incubated overnight at 4°C.

• Blocking : Plates are washed and blocked with 3% BSA in PBS for 2 hours at room temperature.

• Compound Incubation : ABR-238901 or Imatinib is serially diluted and added to the wells, followed by the addition of biotinylated human S100A8/A9 protein. The plate is incubated for 2 hours at room temperature.

• Detection : After washing, streptavidin-HRP is added and incubated for 1 hour. The reaction is developed using a TMB substrate and stopped with sulfuric acid.

• Data Analysis : Absorbance is read at 450 nm. The IC50 value is calculated using a four-parameter logistic curve fit.

BCR-ABL Kinase Assay (Biochemical)

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of the BCR-ABL tyrosine kinase.

• Reaction Setup : The assay is performed in a 384-well plate containing recombinant BCR-ABL enzyme, a biotinylated peptide substrate, and ATP.

• Compound Addition : Imatinib or ABR-238901 is added at various concentrations.

• Kinase Reaction : The reaction is initiated by the addition of ATP and incubated for 1 hour at 30°C.

• Detection : The reaction is stopped, and the phosphorylated substrate is detected using a specific antibody conjugated to a fluorescent probe.

• Data Analysis : The fluorescence signal is measured, and the IC50 value is determined by non-linear regression analysis.

Cell Proliferation Assay (MTT)

This assay assesses the effect of the compounds on the viability and proliferation of cancer cell lines.

• Cell Seeding : K562 or THP-1 cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment : Cells are treated with serial dilutions of ABR-238901 or Imatinib for 72 hours.

• MTT Addition : MTT reagent is added to each well and incubated for 4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization : The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Data Analysis : The absorbance is measured at 570 nm. The GI50 (concentration for 50% growth inhibition) is calculated from the dose-response curve.

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of the compounds in a living organism.

• Animal Model : Immunocompromised mice (e.g., NOD-SCID) are used.

• Tumor Implantation : For the K562 model, cells are injected subcutaneously into the flank of the mice. For the myeloma model, tumor cells are injected intravenously.

• Treatment : Once tumors are established, mice are randomized into vehicle control, ABR-238901, and Imatinib treatment groups. The compounds are administered daily via oral gavage.

• Monitoring : Tumor volume is measured regularly with calipers. Animal body weight and general health are monitored.

• Endpoint : At the end of the study, tumors are excised and weighed. Tumor Growth Inhibition (TGI) is calculated as the percentage difference in the mean tumor volume between the treated and vehicle groups.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, created using Graphviz (DOT language), illustrate key pathways and workflows.

Caption: ABR-238901 mechanism of action.

Caption: Workflow for in vivo xenograft studies.

References

• 1. Imatinib - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. ABR-238901 Supplier | CAS 1638200-22-2 | AOBIOUS [aobious.com]
• 5. selleckchem.com [selleckchem.com]
• 6. axonmedchem.com [axonmedchem.com]
• 7. Imatinib in Chronic Myeloid Leukemia: an Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. What Are Tyrosine Kinase Inhibitors? Uses, Types, and More - GoodRx [goodrx.com]
• 10. ClinPGx [clinpgx.org]
• 11. droracle.ai [droracle.ai]

Independent Validation of ABR-238901's Published Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published effects of ABR-238901, a small-molecule inhibitor of the S100A8/A9 protein complex, with alternative therapeutic approaches in preclinical models of inflammatory conditions. The data presented is compiled from peer-reviewed publications to facilitate an independent assessment of ABR-238901's potential.

Executive Summary

ABR-238901 targets the pro-inflammatory alarmin S100A8/A9, which plays a critical role in the pathogenesis of various inflammatory diseases. By blocking the interaction of S100A8/A9 with its receptors, such as Toll-like receptor 4 (TLR4) and the receptor for advanced glycation end products (RAGE), ABR-238901 effectively mitigates inflammatory responses. Preclinical studies have demonstrated its therapeutic potential in conditions such as myocardial infarction, sepsis-induced myocardial dysfunction, and acute lung injury. This guide provides a detailed comparison of ABR-238901's efficacy against control groups and other therapeutic agents like dexamethasone (B1670325).

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data from preclinical studies investigating the effects of ABR-238901.

Table 1: Effects of ABR-238901 in Myocardial Infarction (MI) Mouse Models

Parameter	Model	Treatment Group (ABR-238901)	Control Group (PBS)	Percentage Improvement	Citation
Left Ventricular Ejection Fraction (LVEF)	Permanent Coronary Artery Ligation	48% (at day 21)	35% (at day 21)	37.1%	[1]
Permanent Coronary Artery Ligation	36% (at day 21)	17% (at day 21)	111.8%	[2]
Cardiac Output	Ischemia/Reperfusion	15.7 mL/min (at day 21)	11.1 mL/min (at day 21)	41.4%	[1]
Infarct Size (% of Left Ventricle)	Permanent Coronary Artery Ligation	Reduced vs. Control	N/A	Statistically Significant Reduction	[3]
Neutrophil Infiltration in Myocardium	Permanent Coronary Artery Ligation	Significantly Decreased	N/A	Statistically Significant Reduction	[1][3]
Monocyte/Macrophage Infiltration in Myocardium	Permanent Coronary Artery Ligation	Significantly Decreased	N/A	Statistically Significant Reduction	[1]

Table 2: Effects of ABR-238901 in Sepsis and Endotoxemia Mouse Models

Parameter	Model	Treatment Group (ABR-238901)	Control Group (PBS)	Alternative (Dexamethasone)	Citation
Left Ventricular Ejection Fraction (LVEF)	Endotoxemia (LPS)	43.0% (at 6h)	23.8% (at 6h)	34.9% (at 6h)	[4]
Endotoxemia (LPS)	43.8% (at 24h)	35.2% (at 24h)	35.2% (at 24h)	[4]
Systemic Inflammatory Cytokines (e.g., IL-6, TNF-α)	Endotoxemia (LPS)	Significantly Reduced	N/A	N/A	[4]
Myocardial Mitochondrial Function	Endotoxemia (LPS)	Improved	N/A	N/A	[4][5]

Table 3: Effects of ABR-238901 in Acute Lung Injury Mouse Models

Parameter	Model	Treatment Group (ABR-238901)	Control Group (Vehicle)	Percentage Reduction	Citation
Neutrophil Infiltration in BALF	Cecal Ligation and Puncture (CLP)	1.6 x 10^5 cells	3.0 x 10^5 cells	46.7%	[6]
Pulmonary Edema	Cecal Ligation and Puncture (CLP)	Significantly Reduced	N/A	Statistically Significant Reduction	[6]
Lung Injury Score	Cecal Ligation and Puncture (CLP)	Reduced by 63%	N/A	63%	[6]

Experimental Protocols

Detailed methodologies for key experiments cited in the publications are provided below.

Murine Model of Myocardial Infarction

• Procedure: Myocardial infarction is induced in mice by permanent ligation of the left anterior descending (LAD) coronary artery. Anesthesia is induced and maintained with isoflurane. Following a thoracotomy, the heart is exposed, and the LAD is ligated with a suture. Successful ligation is confirmed by a change in the color of the ventricle.

• Drug Administration: ABR-238901 (typically 30 mg/kg) or a vehicle control (e.g., PBS) is administered intraperitoneally, often with the first dose given immediately after MI induction, followed by daily doses for a specified period (e.g., 3 days)[1][3].

• Cardiac Function Assessment: Left ventricular ejection fraction and cardiac output are measured at various time points post-MI using high-resolution echocardiography on conscious or lightly anesthetized mice[1][2].

• Histological Analysis: At the end of the study, hearts are excised, fixed, and sectioned. Infarct size is determined by staining with triphenyltetrazolium (B181601) chloride (TTC) or Masson's trichrome. Infiltration of immune cells (neutrophils, macrophages) is quantified by immunohistochemistry or flow cytometry of digested heart tissue[1][3].

Murine Model of Sepsis-Induced Myocardial Dysfunction

• Procedure: Sepsis is induced by either cecal ligation and puncture (CLP) or intraperitoneal injection of lipopolysaccharide (LPS)[4][6]. For CLP, the cecum is ligated and punctured with a needle to induce polymicrobial peritonitis.

• Drug Administration: ABR-238901 (e.g., 30 mg/kg), dexamethasone (e.g., 2 mg/kg), or a vehicle control is administered intraperitoneally at specified times relative to the septic insult[4].

• Cardiac Function Assessment: Echocardiography is performed to assess left ventricular ejection fraction and other hemodynamic parameters at various time points after sepsis induction[4].

• Inflammatory Marker Analysis: Blood samples are collected to measure systemic levels of inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA or multiplex assays. Myocardial tissue is analyzed for the expression of inflammatory genes via qPCR[4].

Mandatory Visualization

Signaling Pathway of S100A8/A9 and Inhibition by ABR-238901

Caption: S100A8/A9 signaling and ABR-238901 inhibition.

Experimental Workflow for Preclinical Evaluation of ABR-238901

Caption: Preclinical evaluation workflow for ABR-238901.

Conclusion

The compiled data from multiple independent studies provide a strong preclinical validation of ABR-238901's therapeutic effects in inflammatory disease models. Its mechanism of action, targeting the S100A8/A9 axis, offers a promising approach for mitigating the detrimental inflammation associated with myocardial infarction, sepsis, and lung injury. The quantitative improvements in cardiac function and reductions in inflammatory markers, particularly when compared to standard treatments like dexamethasone in certain models, underscore the potential of ABR-238901 as a novel anti-inflammatory agent. Further clinical investigation is warranted to translate these promising preclinical findings into therapeutic benefits for patients.

References

• 1. Video: Evaluation of a Reliable Biomarker in a Cecal Ligation and Puncture-Induced Mouse Model of Sepsis [jove.com]
• 2. Echocardiography in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current Protocols in Immunology: Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cecal Ligation and Puncture-induced Sepsis as a Model To Study Autophagy in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cecal Ligation Puncture Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fbri.vtc.vt.edu [fbri.vtc.vt.edu]

ABR-238901: A New Generation S100A9 Inhibitor Demonstrating Superior Preclinical Performance

ABR-238901, a novel small-molecule inhibitor of the S100A9 protein, has shown significant advancements in preclinical studies compared to its predecessors, tasquinimod (B611174) and paquinimod (B609837). Exhibiting a potent anti-inflammatory profile, ABR-238901 has demonstrated promising results in models of acute inflammatory conditions, particularly myocardial infarction and sepsis. This guide provides a comparative analysis of ABR-238901 with previous generation compounds, supported by experimental data, to inform researchers and drug development professionals.

The S100A9 protein, a member of the S100 family of calcium-binding proteins, is a key player in inflammatory responses. It forms a heterodimer with S100A8, collectively known as calprotectin, which acts as a damage-associated molecular pattern (DAMP) molecule. By binding to receptors such as Toll-like receptor 4 (TLR4) and the receptor for advanced glycation end products (RAGE), S100A8/A9 triggers intracellular signaling cascades that lead to the production of pro-inflammatory cytokines and the recruitment of immune cells, thereby amplifying the inflammatory response.

ABR-238901 and the earlier generation compounds, tasquinimod (ABR-215050) and paquinimod (ABR-215757), are all quinoline-3-carboxamide (B1254982) derivatives designed to inhibit the activity of S100A9.[1] While they share a common mechanism of action by blocking the interaction of S100A9 with its receptors, emerging preclinical data suggests that ABR-238901 may offer an improved therapeutic window and efficacy profile.

Comparative Performance Analysis

While direct head-to-head clinical trials are not yet available, preclinical data provides a basis for comparing the performance of ABR-238901 with tasquinimod and paquinimod. The following tables summarize key findings from various in vivo and in vitro studies.

In Vivo Efficacy in Disease Models

Compound	Disease Model	Key Findings	Reference
ABR-238901	Mouse model of Myocardial Infarction	A 3-day treatment immediately after MI decreased neutrophil and S100A9 presence in the myocardium and reduced infarct size.[2] Short-term blockade improved long-term cardiac function.[3] Two days after MI, treatment improved ejection fraction and significantly decreased the numbers of neutrophils and monocytes in the blood and myocardium.[4]	[2][3][4]
Mouse model of Abdominal Sepsis	Pretreatment with 10 mg/kg ABR-238901 reduced sepsis-provoked pulmonary neutrophilia by 68% and decreased lung injury scores.[5]	[5]
Tasquinimod	Mouse models of Multiple Myeloma	Demonstrated anti-myeloma effects, both as a single agent and in combination with standard therapies.[6][7][8]	[6][7][8]
Paquinimod	Mouse model of Osteoarthritis	Prophylactic treatment at 3.75 mg/kg reduced synovial thickening (57%), osteophyte size (66%), and cartilage damage (47-75%) in a collagenase-induced OA model.[9][10]	[9][10]
Mouse model of Sterile Inflammation	Significantly reduced the accumulation of Ly6C(hi) inflammatory monocytes and eosinophils in a model of necrotic cell-induced peritonitis.[11]	[11]

Effects on Immune Cell Populations

Compound	Immune Cell Target	Key Effects	Reference
ABR-238901	Neutrophils	Decreased neutrophil infiltration into the myocardium post-MI and into the lungs during sepsis.[2][5]	[2][5]
Tasquinimod	Myeloid-Derived Suppressor Cells (MDSCs)	Impairs the infiltration and function of MDSCs in the tumor microenvironment.[12][13][14]	[12][13][14]
Paquinimod	Inflammatory Monocytes	Selectively inhibits the recruitment of Ly6C(hi) inflammatory monocytes during sterile inflammation.[11]	[11]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of S100A9 inhibitors and a typical experimental workflow for evaluating their efficacy in a mouse model of myocardial infarction.

Mechanism of S100A9 inhibition.

Workflow for in vivo MI studies.

Experimental Protocols

Murine Model of Myocardial Infarction

Myocardial infarction (MI) is induced in mice (e.g., C57BL/6) by permanent ligation of the left anterior descending (LAD) coronary artery.[2] Briefly, animals are anesthetized, and the heart is exposed via a left thoracotomy. The LAD is then ligated with a suture. Successful ligation is confirmed by visual blanching of the anterior ventricular wall. Sham-operated animals undergo the same procedure without LAD ligation. Immediately after surgery, animals are randomly assigned to treatment groups and receive intraperitoneal injections of ABR-238901, a previous generation compound, or a vehicle control for a specified duration (e.g., 3 days).[2] At the end of the study period, cardiac function is assessed by echocardiography, and hearts are harvested for histological analysis of infarct size and immune cell infiltration. Blood samples may also be collected for measurement of cardiac troponins and inflammatory cytokines.

Murine Model of Abdominal Sepsis

Abdominal sepsis is induced in mice using the cecal ligation and puncture (CLP) model.[5] Following anesthesia, a midline laparotomy is performed to expose the cecum. The cecum is then ligated below the ileocecal valve and punctured once or twice with a needle. The cecum is gently squeezed to extrude a small amount of fecal material and then returned to the peritoneal cavity. The abdominal incision is closed in layers. Animals are pre-treated with ABR-238901 or a vehicle control prior to CLP. At a specified time point after surgery (e.g., 24 hours), animals are euthanized, and bronchoalveolar lavage fluid and lung tissue are collected to assess neutrophil infiltration and edema.[5] Plasma samples are also collected to measure cytokine levels.

Conclusion

The available preclinical evidence suggests that ABR-238901 represents a significant advancement in the development of S100A9 inhibitors. Its potent anti-inflammatory effects, particularly in reducing neutrophil-mediated tissue damage in acute inflammatory settings like myocardial infarction and sepsis, position it as a promising therapeutic candidate. While tasquinimod and paquinimod have demonstrated efficacy in chronic inflammatory and oncology models, the focused application of ABR-238901 in acute indications and its demonstrated superiority in reducing key inflammatory readouts in relevant animal models suggest it may outperform these earlier generation compounds in specific clinical contexts. Further head-to-head comparative studies and eventual clinical trials will be necessary to fully elucidate the performance advantages of ABR-238901.

References

• 1. Identification of Human S100A9 as a Novel Target for Treatment of Autoimmune Disease via Binding to Quinoline-3-Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S100A8/A9 is a valuable biomarker and treatment target to detect and modulate neutrophil involvement in myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of pro-inflammatory myeloid cell responses by short-term S100A9 blockade improves cardiac function after myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Targeting S100A9 Reduces Neutrophil Recruitment, Inflammation and Lung Damage in Abdominal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ascopubs.org [ascopubs.org]
• 7. ashpublications.org [ashpublications.org]
• 8. Tasquinimod suppresses tumor cell growth and bone resorption by targeting immunosuppressive myeloid cells and inhibiting c-MYC expression in multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. S100A9 Inhibitor Paquinimod (ABR-215757) reduces Joint Destruction in Experimental Osteoarthritis and Blocks Activating Effects of S100A9 in OA Synovium - ACR Meeting Abstracts [acrabstracts.org]
• 10. Prophylactic treatment with S100A9 inhibitor paquinimod reduces pathology in experimental collagenase-induced osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The quinoline-3-carboxamide paquinimod (ABR-215757) reduces leukocyte recruitment during sterile inflammation: leukocyte- and context-specific effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tasquinimod targets suppressive myeloid cells in the tumor microenvironment [scholarworks.indianapolis.iu.edu]
• 13. Tasquinimod targets suppressive myeloid cells in the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]

A Comparative Analysis of ABR-238901 and Its Analogs: Potency in S100A9 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the S100A9 inhibitor ABR-238901 and its analogs, Tasquinimod, Paquinimod, and Laquinimod. These compounds, all belonging to the quinoline-3-carboxamide (B1254982) class, are significant in preclinical and clinical research for their immunomodulatory and anti-inflammatory properties. Their primary mechanism of action involves the inhibition of the pro-inflammatory protein S100A9 and its heterodimer with S100A8 (calprotectin), thereby blocking their interaction with key receptors such as Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE). This guide summarizes the available quantitative data on their potency, details the experimental protocols used for these assessments, and visualizes the relevant biological pathways.

Comparative Potency of ABR-238901 and Analogs

Direct head-to-head comparative studies detailing the potency of ABR-238901 and its analogs against S100A9 are limited in the public domain. However, by compiling data from various independent studies, we can construct a comparative overview. The following table summarizes the available potency data for each compound, specifying the assay used to determine the metric. It is crucial to note that the variation in experimental setups can influence the reported values, and therefore, direct comparison of absolute values across different studies should be approached with caution.

Compound	Target/Assay	Potency Metric	Reported Value
ABR-238901	S100A8/A9 interaction with TLR4 and RAGE	Not specified	Potent Blocker
Tasquinimod (ABR-215050)	HDAC4 Binding	Kd	10-30 nM[1]
In vivo tumor growth inhibition (prostate cancer)	Effective Dose	0.1-1.0 mg/kg/day[1]
Paquinimod (ABR-215757)	S100A9-induced NF-κB activation	IC50	~878 nM[2]
Inhibition of S100A9 binding to RAGE	IC50	26 µM
Laquinimod	S100A9 interaction with TLR4 and RAGE	Not specified	Dose-dependent inhibitor

Signaling Pathway and Experimental Workflow

The primary mechanism of action for ABR-238901 and its analogs is the disruption of the S100A9 signaling cascade. By binding to S100A9, these inhibitors prevent its interaction with TLR4 and RAGE on the surface of immune and other cells. This blockade inhibits the activation of downstream signaling pathways, notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are critical for the transcription of pro-inflammatory cytokines and chemokines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibitory Effect of Paquinimod on a Murine Model of Neutrophilic Asthma Induced by Ovalbumin with Complete Freund's Adjuvant - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of ABR-238901

For Immediate Reference by Laboratory and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of the research compound ABR-238901. Adherence to these procedures is critical to ensure personnel safety, environmental protection, and regulatory compliance. Given the lack of a specific Safety Data Sheet (SDS) for ABR-238901, these guidelines are based on best practices for the disposal of halogenated organic compounds, reflecting its chemical structure (C₁₁H₉BrClN₃O₄S).

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle ABR-238901 with appropriate personal protective equipment (PPE). Halogenated organic compounds can be toxic, irritants, and hazardous to the environment.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Chemical safety goggles and a face shield.
Body Protection	A flame-resistant laboratory coat.
Respiratory	A certified respirator should be used when handling powders or volatile compounds outside of a fume hood.

In the event of exposure, follow these emergency procedures:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water and remove any contaminated clothing.

• Eye Contact: Flush eyes with a large volume of water for a minimum of 15 minutes, ensuring to lift the upper and lower eyelids.

• Inhalation: Move the individual to an area with fresh air immediately.

• Ingestion: Do not induce vomiting. Rinse the mouth with water.

In all instances of exposure, seek immediate medical attention.

II. Step-by-Step Disposal Protocol

The proper disposal of ABR-238901 and associated waste must be conducted in a manner that prevents environmental contamination and adheres to institutional and regulatory standards.

Experimental Workflow for Disposal:

Disposal workflow for ABR-238901.

Detailed Methodologies:

• Waste Identification and Segregation:

  • Solid Waste: This includes unused or expired ABR-238901 powder, as well as any lab materials that have come into direct contact with the compound, such as contaminated gloves, weigh boats, and pipette tips.

  • Liquid Waste: This category encompasses any solutions containing ABR-238901. The first rinse of any container that held the compound must also be collected as hazardous waste.[1]

  • Segregation is Critical: Do not mix halogenated waste with non-halogenated waste streams.[2] Keep it separate from other waste types like acids, bases, or oxidizers.[2]

• Containerization and Labeling:

  • All waste must be collected in containers that are compatible with the chemical nature of ABR-238901. For solid waste, a sturdy, sealable plastic or glass container is appropriate. For liquid waste, use a designated, compatible solvent waste container.

  • Every waste container must be clearly and accurately labeled. The label should include:

    • The full chemical name: "ABR-238901"

    • The words "Hazardous Waste"

    • A clear indication that it is "Halogenated Organic Waste"

    • The primary hazards associated with the compound (e.g., Toxic, Irritant)

    • The date of accumulation.

  • Keep waste containers securely closed at all times, except when adding waste.[2]

• Storage of Waste:

  • Store waste containers in a designated, secure area away from general laboratory traffic.

  • Ensure that the storage area is well-ventilated.

  • Use secondary containment for all liquid waste to prevent spills.

• Final Disposal:

  • The recommended method for the disposal of halogenated organic compounds is high-temperature incineration.[3][4] This should be carried out by a licensed and certified hazardous waste disposal vendor.

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the collected waste. Do not attempt to dispose of ABR-238901 via standard laboratory drains or as regular solid waste.

III. Spill Management Protocol

In the event of a spill of ABR-238901, follow these steps to ensure safety and proper cleanup.

Logical Flow for Spill Response:

Spill response for ABR-238901.

• Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.[2]

• Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the recommended personal protective equipment.

• Contain the Spill: For liquid spills, use an appropriate absorbent material (e.g., vermiculite, sand, or a commercial absorbent pad) to contain the spill. Do not use combustible materials like paper towels for large spills.[2] For solid spills, carefully sweep or scoop the material to avoid creating airborne dust.

• Collect the Absorbed Material: Carefully place the absorbed material or swept solids into a labeled, sealable hazardous waste container.

• Decontaminate the Spill Area: Clean the affected area with a suitable solvent, such as soap and water, as recommended by your institution's EHS department. All materials used for decontamination must also be collected as hazardous waste.[2]

• Dispose of all materials (absorbents, contaminated PPE, cleaning materials) as halogenated hazardous waste, following the procedures outlined in Section II.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. benchchem.com [benchchem.com]
• 3. iwaste.epa.gov [iwaste.epa.gov]
• 4. lists.dep.state.fl.us [lists.dep.state.fl.us]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for ABR-238901

For Immediate Implementation: This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals handling the novel S100A8/A9 blocker, ABR-238901. In the absence of a publicly available specific Material Safety Data Sheet (MSDS), these recommendations are founded on established best practices for handling potent, small-molecule research compounds and information on quinoline-3-carboxamide (B1254982) derivatives. Adherence to these protocols is essential to ensure personnel safety and maintain experimental integrity.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling ABR-238901 in solid (powder) or liquid (solution) form. The following table summarizes the required PPE for various laboratory operations.

Operation	Required PPE	Recommended Material/Standard
Weighing and Aliquoting (Solid Form)	Double Gloves, Disposable Gown, N95 Respirator, Safety Goggles with Side Shields or Face Shield	Nitrile or Neoprene Gloves (ASTM D6978), Polyethylene-coated Polypropylene Gown
Solution Preparation and Handling	Double Gloves, Disposable Gown, Safety Goggles with Side Shields	Nitrile or Neoprene Gloves
In-vitro and In-vivo Administration	Double Gloves, Disposable Gown, Safety Goggles with Side Shields	Nitrile or Neoprene Gloves
Waste Disposal	Double Gloves, Disposable Gown, Safety Goggles with Side Shields	Nitrile or Neoprene Gloves

Operational Plan for Handling ABR-238901

A systematic workflow is critical to minimize exposure risk. The following step-by-step guidance outlines the procedures for donning, handling, and doffing PPE.

I. Preparation and Donning PPE:

• Designated Area: All handling of ABR-238901, especially in its solid form, must be conducted in a designated area, such as a certified chemical fume hood or a powder containment hood.

• Gather Supplies: Before starting, ensure all necessary equipment and supplies are within the containment area to avoid reaching outside during the procedure.

• Donning Sequence:

  • First Pair of Gloves: Don a pair of nitrile or neoprene gloves.

  • Disposable Gown: Wear a disposable, fluid-resistant gown with full-length sleeves and a secure back closure.

  • Respirator (for solids): If handling the powdered form, an N95 respirator is required. Perform a seal check to ensure a proper fit.

  • Eye Protection: Wear safety goggles with side shields or a full-face shield.

  • Second Pair of Gloves: Don a second pair of gloves, ensuring they extend over the cuffs of the gown.

II. Handling Procedures:

• Weighing: Use a dedicated, calibrated analytical balance within the containment area. Handle the compound with care to avoid generating dust. Use spatulas and weighing paper designated for this compound.

• Solution Preparation: When dissolving ABR-238901, add the solvent slowly to the solid to prevent splashing. Keep containers closed whenever possible.

• Administration: For in-vitro experiments, use appropriate pipetting techniques to avoid aerosols. For in-vivo studies, ensure proper animal handling techniques are employed to prevent spills and exposure.

III. Doffing PPE and Decontamination:

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Gown: Untie the gown and peel it away from the body, touching only the inside surface. Roll it into a ball and dispose of it.

• Eye Protection: Remove eye protection by handling the earpieces or strap.

• Respirator: If worn, remove the respirator by pulling the straps over your head. Do not touch the front of the respirator.

• Inner Gloves: Remove the inner pair of gloves using the same technique as the outer pair.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of ABR-238901 waste and contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Solid Waste: All disposable items that have come into contact with ABR-238901, including gloves, gowns, weighing paper, and pipette tips, must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions of ABR-238901 and contaminated solvents should be collected in a designated, sealed hazardous waste container. Do not pour this waste down the drain.

• Container Disposal: Empty containers that held ABR-238901 should be triple-rinsed with an appropriate solvent. The rinsate must be collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with ABR-238901.

Caption: PPE selection workflow for handling ABR-238901.

By implementing these safety protocols, research institutions can build a culture of safety, ensuring the well-being of their personnel while advancing critical drug development research. This proactive approach to laboratory safety provides value beyond the product itself, fostering a deep trust with the scientific community.